1,5-Dicaffeoylquinic acid

• CAS: 30964-13-7

Core Science & Biosynthesis

1,5-Dicaffeoylquinic Acid: A Comprehensive Technical Guide to its Natural Sources, Distribution, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dicaffeoylquinic acid (1,5-DCQA) is a prominent member of the dicaffeoylquinic acid class of phenolic compounds, which are esters of caffeic acid and quinic acid. Exhibiting a range of potent biological activities, including neuroprotective, antioxidant, and anti-inflammatory effects, 1,5-DCQA has garnered significant interest within the scientific and pharmaceutical communities. This technical guide provides an in-depth overview of the natural sources and distribution of 1,5-DCQA, detailed experimental protocols for its analysis, and an exploration of the key signaling pathways it modulates. All quantitative data has been summarized into structured tables for comparative analysis, and complex biological and experimental processes are visualized through detailed diagrams.

Natural Sources and Distribution of 1,5-Dicaffeoylquinic Acid

1,5-Dicaffeoylquinic acid is widely distributed throughout the plant kingdom, with notable concentrations found in a variety of medicinal and edible plants. The Asteraceae family, in particular, is a rich source of this compound.

Key Natural Sources:

• Artichoke (Cynara scolymus and Cynara cardunculus): The leaves, heads, and pomace of the artichoke are significant sources of 1,5-DCQA. It is often one of the most abundant hydroxycinnamic acids in this plant.[1]

• Sweet Potato (Ipomoea batatas): The leaves of the sweet potato plant contain notable quantities of 1,5-DCQA, with concentrations varying between different cultivars.[2][3][4][5][6]

• Echinacea Species: Various parts of the Echinacea plant, a popular medicinal herb, are known to contain 1,5-DCQA.[7][8][9][10][11]

• Honeysuckle (Lonicera japonica and Lonicera macranthoides): The flower buds of these species are traditional medicinal components that contain 1,5-DCQA.[12][13][14][15][16]* Other Documented Sources: 1,5-DCQA has also been identified in Aster scaber, Saussurea involucrata, Arnica montana, Chrysanthemum indicum, Arctium lappa (burdock), coffee (Coffea sp.), Ainsliaea acerifolia, Espeletia barclayana, Duhaldea nervosa, Carthamus sp., Stevia rebaudiana, Melanoselinum decipiens, and Monizia edulis.

The distribution of 1,5-DCQA within a plant can vary significantly between different organs, such as the leaves, stems, roots, and flowers. Environmental factors and the plant's developmental stage can also influence its concentration.

Quantitative Distribution of 1,5-Dicaffeoylquinic Acid in Various Plant Sources

The following tables summarize the quantitative data for 1,5-DCQA content in several well-documented natural sources. It is important to note that concentrations can vary based on the specific cultivar, growing conditions, and analytical methods used.

Plant Source	Plant Part	Concentration of 1,5-Dicaffeoylquinic Acid	Reference
Artichoke (Cynara cardunculus var. scolymus)	Leaves	14.3 ± 0.4 mg/100g of Dry Matter	[1]
Floral Stem	7.5 ± 1.1 mg/100g of Dry Matter	[1]
Receptacle with Inner Bract	1.6 ± 0.2 mg/100g of Dry Matter	[1]
Outer Bracts	0.8 ± 0.0 mg/100g of Dry Matter	[1]
Artichoke (Cynara cardunculus)	Leaves	21% of total caffeoylquinic acids	[17]
Sweet Potato (Ipomoea batatas)	Leaves	Concentrations vary significantly among cultivars. For example, the 'Bophelo' cultivar showed high levels of several dicaffeoylquinic acid isomers.	[5]
Arctium lappa (Burdock)	Root	Present, but quantitative data for the 1,5-isomer is not specified in the provided search results. Dicaffeoylquinic acids are noted as major polyphenolic components.	[18]

Experimental Protocols

The accurate extraction and quantification of 1,5-Dicaffeoylquinic acid are crucial for research and quality control. High-Performance Liquid Chromatography (HPLC) coupled with various detectors is the most common analytical technique.

Protocol 1: Extraction of 1,5-Dicaffeoylquinic Acid from Plant Material

This protocol provides a general method for the extraction of 1,5-DCQA from dried plant samples.

Materials:

• Dried and powdered plant material

• Methanol (B129727)

• Water

• Ultrasonic bath

• Centrifuge

• Syringe filters (0.45 µm)

Procedure:

• Sample Preparation: Weigh approximately 1 gram of the finely powdered plant material.

• Extraction: Add 20 mL of 80% aqueous methanol to the sample.

• Sonication: Sonicate the mixture for 30 minutes to facilitate cell wall disruption and enhance extraction efficiency.

• Shaking: Place the mixture on a shaker for 1 hour at room temperature.

• Centrifugation: Centrifuge the extract at 4000 rpm for 15 minutes to pellet solid debris.

• Collection and Filtration: Carefully collect the supernatant and filter it through a 0.45 µm syringe filter prior to HPLC analysis.

Protocol 2: Quantification of 1,5-Dicaffeoylquinic Acid using HPLC-DAD

This protocol outlines a typical HPLC with Diode Array Detection (DAD) method for the quantification of 1,5-DCQA.

Instrumentation:

• HPLC system with a binary pump, autosampler, column oven, and DAD detector.

• Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient Elution:

  • 0-5 min: 10% B

  • 5-20 min: 10-25% B

  • 20-30 min: 25-50% B

  • 30-35 min: 50-10% B

  • 35-40 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection Wavelength: 330 nm

Quantification:

• Prepare a series of standard solutions of 1,5-DCQA of known concentrations.

• Generate a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of 1,5-DCQA in the plant extracts by interpolating their peak areas on the calibration curve.

Signaling Pathways and Biological Activity

1,5-Dicaffeoylquinic acid exerts its biological effects by modulating key intracellular signaling pathways, primarily the PI3K/Akt and Nrf2 pathways. These pathways are central to cellular processes such as survival, proliferation, and the response to oxidative stress.

PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a critical regulator of cell survival and apoptosis. 1,5-DCQA has been shown to activate this pathway, leading to neuroprotective effects.

Mechanism of Action:

1,5-DCQA can stimulate the phosphorylation of Tyrosine kinase A (Trk A), a receptor tyrosine kinase. [19]This activation leads to the downstream phosphorylation and activation of PI3K. Activated PI3K then phosphorylates and activates Akt (also known as Protein Kinase B). Activated Akt, in turn, phosphorylates and inactivates Glycogen Synthase Kinase 3β (GSK3β). The inactivation of GSK3β contributes to the modulation of the Bcl-2/Bax protein ratio, favoring cell survival by inhibiting apoptosis. [19]

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of Caffeoylquinic Acids and Functional Properties of Domestic Sweet Potato (Ipomoea batatas (L.) Lam.) Storage Roots with Established Overseas Varieties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ars.usda.gov [ars.usda.gov]
• 5. frontiersin.org [frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. Echinacea purpurea (L.) Moench: Chemical Characterization and Bioactivity of Its Extracts and Fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. phcogrev.com [phcogrev.com]
• 9. Echinacea purpurea: Pharmacology, phytochemistry and analysis methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Echinacea purpurea: Pharmacology, phytochemistry and analysis methods - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Phytochemical Characterization of Purple Coneflower Roots (Echinacea purpurea (L.) Moench.) and Their Extracts | MDPI [mdpi.com]
• 12. Constituents from Lonicera japonica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. e3s-conferences.org [e3s-conferences.org]
• 15. researchgate.net [researchgate.net]
• 16. Glucosylated caffeoylquinic acid derivatives from the flower buds of Lonicera japonica - PMC [pmc.ncbi.nlm.nih.gov]
• 17. iris.unica.it [iris.unica.it]
• 18. researchgate.net [researchgate.net]
• 19. 1,5-dicaffeoylquinic acid protects primary neurons from amyloid β 1-42-induced apoptosis via PI3K/Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Biosynthesis Pathway of 1,5-Dicaffeoylquinic Acid in Plants

For Researchers, Scientists, and Drug Development Professionals

I. Introduction

1,5-Dicaffeoylquinic acid (1,5-diCQA), a prominent member of the dicaffeoylquinic acid family, is a naturally occurring phenolic compound found in a variety of plant species. It is recognized for its significant therapeutic potential, including antioxidant, anti-inflammatory, and antiviral properties. A thorough understanding of its biosynthesis is crucial for metabolic engineering efforts to enhance its production in plants and for the development of novel therapeutic agents. This technical guide provides a comprehensive overview of the core biosynthetic pathway of 1,5-diCQA, supported by quantitative data, detailed experimental protocols, and visual diagrams to facilitate research and drug development.

II. Core Biosynthesis Pathway of 1,5-Dicaffeoylquinic Acid

The biosynthesis of 1,5-diCQA is an extension of the well-characterized phenylpropanoid and shikimate pathways, which are central to the production of a vast array of secondary metabolites in plants. The immediate precursor for the synthesis of dicaffeoylquinic acids is chlorogenic acid (5-O-caffeoylquinic acid or 5-CQA).

A. Precursor Pathways

1. Shikimate Pathway

The shikimate pathway is responsible for the biosynthesis of the aromatic amino acids phenylalanine, tyrosine, and tryptophan from the primary metabolites phosphoenolpyruvate (B93156) and erythrose-4-phosphate.[1] A key intermediate of this pathway, quinic acid, serves as one of the core building blocks for 1,5-diCQA.

2. Phenylpropanoid Pathway

The phenylpropanoid pathway provides the second essential precursor, caffeoyl-CoA. This pathway begins with the deamination of L-phenylalanine by phenylalanine ammonia-lyase (PAL) to produce cinnamic acid.[2] A series of enzymatic reactions, including hydroxylation by cinnamate 4-hydroxylase (C4H) and ligation to Coenzyme A by 4-coumarate-CoA ligase (4CL) , leads to the formation of p-coumaroyl-CoA. Further hydroxylation by p-coumaroyl ester 3'-hydroxylase (C3'H) yields caffeoyl-CoA.

B. Key Enzymes and Reactions

The final steps in the biosynthesis of 1,5-diCQA involve the esterification of quinic acid with one or two caffeoyl-CoA moieties. The key enzyme in this process is hydroxycinnamoyl-CoA:quinate hydroxycinnamoyl transferase (HQT) .[3]

The biosynthesis of the precursor, chlorogenic acid (5-CQA), is catalyzed by HQT, which transfers the caffeoyl group from caffeoyl-CoA to quinic acid.

Formation of 1,5-Dicaffeoylquinic Acid:

The synthesis of dicaffeoylquinic acids, including 1,5-diCQA, can occur through the dual catalytic activity of certain HQT enzymes.[4] These enzymes possess a chlorogenate:chlorogenate transferase (CCT) activity, which catalyzes the transfer of a caffeoyl group from one molecule of chlorogenic acid (acting as the acyl donor) to another molecule of chlorogenic acid (acting as the acyl acceptor).[4] This reaction leads to the formation of dicaffeoylquinic acids. In tomato, this dual activity of HQT allows it to synthesize both mono- and dicaffeoylquinic acids.[4] The synthesis of diCQAs is often induced by stress factors such as UV-C radiation.[5]

III. Quantitative Data

A. Enzyme Kinetic Parameters

The following table summarizes the known kinetic parameters for enzymes involved in the biosynthesis of dicaffeoylquinic acids.

Enzyme	Substrate	Km	Vmax / kcat	Plant Source	Reference
Hydroxycinnamoyl-CoA Quinate Hydroxycinnamoyl Transferase (HQT) with CCT activity	Chlorogenic Acid	16 ± 3 mM	Not Reported	Tomato	[4]

B. Analyte Concentrations in Plant Tissues

The concentrations of dicaffeoylquinic acids can vary significantly between plant species and tissues. The following table provides an example of 1,5-diCQA concentrations found in artichoke heads.

Compound	Plant Tissue	Concentration (mg/kg)	Reference
1,5-Di-O-caffeoylquinic acid	Artichoke (Cynara scolymus L.) heads	3890	[1]

IV. Experimental Protocols

A. Extraction of 1,5-Dicaffeoylquinic Acid from Plant Material

This protocol describes a general method for the extraction of 1,5-diCQA from plant tissues for subsequent analysis.

• Sample Preparation: Lyophilize fresh plant material and grind to a fine powder.

• Extraction:

  • Weigh approximately 1 g of powdered plant material.

  • Add 20 mL of 80% methanol.

  • Sonicate for 30 minutes.

  • Shake at room temperature for 1 hour.

  • Centrifuge at 4000 rpm for 15 minutes and collect the supernatant.

  • Repeat the extraction on the pellet with an additional 20 mL of 80% methanol.

  • Combine the supernatants.

• Filtration: Filter the combined supernatant through a 0.45 µm syringe filter prior to HPLC analysis.

B. Quantitative Analysis by HPLC-DAD

This protocol provides a validated method for the quantification of 1,5-diCQA.

• Instrumentation: HPLC system with a Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Formic acid in water.

  • Solvent B: Acetonitrile (B52724).

• Gradient Elution:

  • A suitable gradient program should be developed to achieve good separation of the isomers. An example gradient is as follows: 80% A (0–1 min), 78% A (8–10 min), 76% A (12–14 min), 75% A (16–18 min), 73% A (20 min), 50% A (30 min), 0% A (31–35 min), and 80% A (36–40 min).[2]

• Flow Rate: 0.4 - 1.0 mL/min.[2][6]

• Column Temperature: 30°C.[7]

• Detection Wavelength: 320-325 nm.[2][6]

• Quantification: Use a calibration curve generated with a 1,5-dicaffeoylquinic acid standard.

C. Heterologous Expression and Purification of Hydroxycinnamoyl-CoA Quinate Hydroxycinnamoyl Transferase (HQT)

This protocol outlines a general workflow for producing recombinant HQT in E. coli for in vitro studies.

• Vector Construction:

  • Amplify the full-length coding sequence of the HQT gene from plant cDNA using PCR with primers containing appropriate restriction sites.

  • Digest the PCR product and a suitable expression vector (e.g., pET series with a His-tag or GST-tag) with the corresponding restriction enzymes.

  • Ligate the digested HQT insert into the linearized vector.

  • Transform the ligation product into competent E. coli cells (e.g., DH5α) for plasmid propagation and verify the construct by sequencing.

• Protein Expression:

  • Transform the verified expression plasmid into a suitable E. coli expression strain (e.g., BL21(DE3)).

  • Grow a starter culture overnight in LB medium containing the appropriate antibiotic.

  • Inoculate a larger volume of LB medium with the starter culture and grow at 37°C to an OD600 of 0.6-0.8.

  • Induce protein expression by adding IPTG (isopropyl β-D-1-thiogalactopyranoside) to a final concentration of 0.1-1 mM.

  • Continue to grow the culture at a lower temperature (e.g., 18-25°C) for several hours or overnight to enhance soluble protein production.

• Protein Purification:

  • Harvest the cells by centrifugation.

  • Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, with protease inhibitors).

  • Lyse the cells by sonication or using a French press.

  • Clarify the lysate by centrifugation.

  • Purify the recombinant protein from the soluble fraction using affinity chromatography (e.g., Ni-NTA resin for His-tagged proteins or glutathione (B108866) resin for GST-tagged proteins) according to the manufacturer's instructions.

  • Elute the purified protein and dialyze against a suitable storage buffer.

  • Assess the purity of the protein by SDS-PAGE.

D. In Vitro Enzyme Assay for 1,5-Dicaffeoylquinic Acid Synthesis

This assay measures the chlorogenate:chlorogenate transferase (CCT) activity of recombinant HQT.

• Reaction Mixture: Prepare a reaction mixture containing:

  • 100 mM Sodium Phosphate buffer (pH 4.0)

  • 10-20 mM Chlorogenic acid (substrate)

  • Purified recombinant HQT enzyme (1-5 µg)

• Reaction Incubation:

  • Incubate the reaction mixture at 30°C for 30-60 minutes.

• Reaction Termination:

  • Stop the reaction by adding an equal volume of acetonitrile or by heating.

• Analysis:

  • Centrifuge the terminated reaction to pellet any precipitated protein.

  • Analyze the supernatant by HPLC-DAD (as described in Protocol B) to detect and quantify the formation of 1,5-dicaffeoylquinic acid and other diCQA isomers.

E. Site-Directed Mutagenesis of HQT

This protocol provides a general method for introducing specific mutations into the HQT gene to study structure-function relationships.

• Primer Design:

  • Design two complementary mutagenic primers, typically 25-45 bases in length, containing the desired mutation in the center.

  • Ensure the primers have a melting temperature (Tm) of ≥78°C and a GC content of at least 40%.

• Mutagenesis PCR:

  • Set up a PCR reaction using a high-fidelity DNA polymerase, the HQT expression plasmid as a template, and the mutagenic primers.

  • Use a thermal cycling program with a limited number of cycles (e.g., 18) to amplify the entire plasmid containing the desired mutation.

• Template Digestion:

  • Digest the PCR product with the restriction enzyme DpnI. This enzyme specifically cleaves the methylated parental DNA template, leaving the newly synthesized, unmethylated, mutated plasmid intact.

• Transformation:

  • Transform the DpnI-treated plasmid into highly competent E. coli cells.

• Screening and Verification:

  • Isolate plasmid DNA from several resulting colonies.

  • Sequence the entire HQT gene to confirm the presence of the desired mutation and to ensure no other mutations were introduced.

V. Visualization of Pathways and Workflows

A. Biosynthesis Pathway of 1,5-Dicaffeoylquinic Acid

Caption: Biosynthesis pathway of 1,5-Dicaffeoylquinic Acid.

B. Experimental Workflow for Quantitative Analysis

Caption: Experimental workflow for quantitative analysis of 1,5-diCQA.

C. Workflow for Heterologous Expression and Purification of HQT

Caption: Workflow for heterologous expression and purification of HQT.

VI. Conclusion

The biosynthesis of 1,5-dicaffeoylquinic acid is a fascinating example of the metabolic plasticity of plants, where a single enzyme can exhibit dual functionality to generate a diversity of secondary metabolites. This technical guide has provided a detailed overview of the biosynthetic pathway, presented key quantitative data, and offered comprehensive experimental protocols for the study of 1,5-diCQA. This information serves as a valuable resource for researchers in plant science, natural product chemistry, and drug development, and will aid in the future exploration and exploitation of this promising bioactive compound.

VII. References

References

• 1. Identification and quantification of caffeoylquinic acids and flavonoids from artichoke (Cynara scolymus L.) heads, juice, and pomace by HPLC-DAD-ESI/MS(n) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. digituma.uma.pt [digituma.uma.pt]
• 3. assaygenie.com [assaygenie.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Stress-induced biosynthesis of dicaffeoylquinic acids in globe artichoke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. jcsp.org.pk [jcsp.org.pk]

A Comprehensive Technical Guide to 1,5-Dicaffeoylquinic Acid: Chemical Structure, Stereochemistry, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,5-Dicaffeoylquinic acid (1,5-DCQA) is a naturally occurring polyphenolic compound found in a variety of plant species. As a derivative of caffeic acid and quinic acid, it belongs to the larger class of chlorogenic acids. This technical guide provides an in-depth overview of the chemical structure, stereochemistry, and significant biological activities of 1,5-Dicaffeoylquinic acid. It is intended to serve as a comprehensive resource for researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic potential of this compound. The guide details its physicochemical properties, spectroscopic data, and relevant experimental protocols for its isolation and analysis. Furthermore, it elucidates its role in key signaling pathways, particularly the Nrf2 pathway, highlighting its antioxidant and cytoprotective effects.

Chemical Structure and Stereochemistry

1,5-Dicaffeoylquinic acid is an ester formed between one molecule of quinic acid and two molecules of caffeic acid. The caffeoyl groups are attached to the quinic acid core at the 1 and 5 positions.

IUPAC Name: (1R,3R,4S,5R)-1,3-bis[[3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-4,5-dihydroxycyclohexane-1-carboxylic acid[1]

It is important to note that there can be ambiguity in the literature regarding the numbering of the caffeoyl group positions on the quinic acid ring. According to IUPAC nomenclature, the numbering should be assigned to give the substituents the lowest possible locants. However, some publications may use alternative numbering systems. For clarity, this guide adheres to the IUPAC nomenclature where the caffeoyl groups are at positions 1 and 5.

The stereochemistry of the quinic acid moiety is crucial for the biological activity of the molecule. The specific stereoisomer for naturally occurring 1,5-Dicaffeoylquinic acid is (1R,3R,4S,5R)[1].

Chemical Structure

Caption: Chemical structure of 1,5-Dicaffeoylquinic acid.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for 1,5-Dicaffeoylquinic acid is presented below. This information is critical for its identification, characterization, and quantification in various matrices.

Table 1: Physicochemical Properties of 1,5-Dicaffeoylquinic Acid

Property	Value	Reference
Molecular Formula	C₂₅H₂₄O₁₂	[1]
Molecular Weight	516.45 g/mol
CAS Number	30964-13-7	[1]
Appearance	Crystalline solid	[2]
Solubility	Soluble in DMF, DMSO, and Ethanol	[2]

Table 2: Spectroscopic Data of 1,5-Dicaffeoylquinic Acid

Spectroscopic Technique	Data	Reference
UV-Vis (λmax)	220, 330 nm	[2]
¹H-NMR (CD₃OD)	Quinic acid protons: δ 2.1-2.3 (m, H-2, H-6), 4.1-4.4 (m, H-3, H-4), 5.3-5.4 (m, H-5). Caffeoyl protons: δ 6.2-6.4 (d, J=15.9 Hz, H-8'), 7.5-7.6 (d, J=15.9 Hz, H-7'), 6.7-7.1 (m, aromatic protons).	[3]
¹³C-NMR (CD₃OD)	Quinic acid carbons: δ ~38-40 (C-2, C-6), ~70-75 (C-3, C-4, C-5), ~77 (C-1), ~177 (COOH). Caffeoyl carbons: δ ~115-117 (olefinic & aromatic CH), ~123-128 (aromatic C), ~146-150 (aromatic C-O), ~168 (C=O).	[3]
MS/MS ([M-H]⁻)	m/z 515 → 353, 191, 179, 173, 135	[4][5]

Biological Activities and Signaling Pathways

1,5-Dicaffeoylquinic acid exhibits a range of biological activities, with its antioxidant and anti-inflammatory properties being the most prominent. These effects are largely attributed to its ability to modulate cellular signaling pathways, particularly the Keap1-Nrf2 pathway.

Antioxidant Activity and Nrf2 Signaling Pathway

1,5-Dicaffeoylquinic acid is a potent antioxidant that can directly scavenge free radicals. More importantly, it can induce the expression of endogenous antioxidant enzymes through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.

Under normal physiological conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation. In the presence of oxidative stress or electrophilic compounds like 1,5-DCQA, Keap1 undergoes a conformational change, leading to the release of Nrf2. The stabilized Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant and cytoprotective genes, upregulating their transcription. This leads to an enhanced cellular defense against oxidative damage.

Caption: Activation of the Nrf2 signaling pathway by 1,5-Dicaffeoylquinic acid.

Studies have shown that 1,5-DCQA treatment can significantly increase the nuclear translocation of Nrf2 and the subsequent expression of downstream targets like heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1)[6]. This mechanism is central to its protective effects against oxidative stress-induced cell damage in various models[6].

Anti-HIV Activity

1,5-Dicaffeoylquinic acid has been identified as an inhibitor of the human immunodeficiency virus type 1 (HIV-1) integrase[2]. This enzyme is essential for the integration of the viral DNA into the host cell's genome, a critical step in the viral replication cycle.

Table 3: Quantitative Bioactivity Data of 1,5-Dicaffeoylquinic Acid

Biological Activity	Assay	Result	Reference
HIV-1 Integrase Inhibition	3' End Processing	IC₅₀ = 0.35 µg/mL	[2]
End Joining	IC₅₀ = 0.56 µg/mL	[2]
Disintegration	IC₅₀ = 0.84 µg/mL	[2]
HIV-1 Replication Inhibition	MT-2 T lymphoblastoid cells	ED₅₀ = 2 µg/mL	[2]
Free Radical Scavenging	fMLP-stimulated PMN cells	Dose-dependent reduction (0.25-1 µM)	[2]

Experimental Protocols

The following sections provide detailed methodologies for the extraction, isolation, and analysis of 1,5-Dicaffeoylquinic acid from plant sources.

Extraction of Dicaffeoylquinic Acids from Plant Material

This protocol describes a general method for the extraction of dicaffeoylquinic acids from dried plant material.

Materials and Equipment:

• Dried and powdered plant material (e.g., leaves of Artemisia or Cynara species)

• 80% Methanol (B129727) (v/v) in water

• Conical flasks

• Ultrasonic bath

• Orbital shaker

• Centrifuge

• Rotary evaporator

Procedure:

• Weigh approximately 10 g of the powdered plant material into a 250 mL conical flask.

• Add 100 mL of 80% methanol.

• Sonicate the mixture for 30 minutes in an ultrasonic bath.

• Place the flask on an orbital shaker and agitate at room temperature for 24 hours.

• Centrifuge the extract at 4000 rpm for 15 minutes to pellet the solid material.

• Carefully decant and collect the supernatant.

• Repeat the extraction process on the plant residue two more times with fresh solvent to ensure complete extraction.

• Combine the supernatants from all extractions.

• Concentrate the combined extract under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to obtain the crude extract.

Isolation and Purification by Column Chromatography

This protocol outlines a general procedure for the isolation of 1,5-Dicaffeoylquinic acid from a crude plant extract using column chromatography.

Materials and Equipment:

• Crude plant extract

• Silica (B1680970) gel (for normal-phase chromatography) or C18-reversed-phase silica gel

• Glass chromatography column

• Solvent systems (e.g., chloroform:methanol gradients for normal-phase; methanol:water gradients for reversed-phase)

• Fraction collector

• Thin-layer chromatography (TLC) plates and developing chamber

• UV lamp (254 nm and 365 nm)

Procedure:

• Dissolve the crude extract in a minimal amount of the initial mobile phase solvent.

• Prepare a slurry of the stationary phase (silica gel or C18) in the initial mobile phase and pack the chromatography column.

• Carefully load the dissolved extract onto the top of the packed column.

• Elute the column with a step-wise or linear gradient of the chosen solvent system. For example, for reversed-phase chromatography, start with a low concentration of methanol in water and gradually increase the methanol concentration.

• Collect fractions of the eluate using a fraction collector.

• Monitor the separation by analyzing the collected fractions using TLC. Spot a small amount of each fraction onto a TLC plate, develop the plate in an appropriate solvent system, and visualize the spots under a UV lamp.

• Combine the fractions containing the compound of interest (identified by its Rf value and comparison with a standard if available).

• Evaporate the solvent from the combined fractions to obtain the purified 1,5-Dicaffeoylquinic acid.

Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol provides a standard method for the analytical separation and quantification of 1,5-Dicaffeoylquinic acid.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Formic acid in water

  • Solvent B: Acetonitrile

• Gradient Elution: A typical gradient could be:

  • 0-5 min: 10% B

  • 5-30 min: 10-40% B (linear gradient)

  • 30-35 min: 40-10% B (linear gradient)

  • 35-40 min: 10% B (equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection Wavelength: 325 nm

Conclusion

1,5-Dicaffeoylquinic acid is a multifaceted natural product with a well-defined chemical structure and stereochemistry that underpins its significant biological activities. Its potent antioxidant effects, mediated through the activation of the Nrf2 signaling pathway, and its ability to inhibit HIV-1 integrase, make it a compelling candidate for further investigation in the development of novel therapeutic agents. The data and protocols presented in this technical guide provide a solid foundation for researchers and scientists to advance the understanding and application of this promising compound in medicine and human health. Further research, including in vivo efficacy and safety studies, is warranted to fully elucidate its therapeutic potential.

References

• 1. 1,5-Dicaffeoylquinic acid | C25H24O12 | CID 122685 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Caffeoylquinic Acids from the Aerial Parts of Chrysanthemum coronarium L - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mass spectrometry of 1,3- and 1,5-dicaffeoylquinic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 1, 5-Dicaffeoylquinic acid-mediated glutathione synthesis through activation of Nrf2 protects against OGD/reperfusion-induced oxidative stress in astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Antioxidant Arsenal of 1,5-Dicaffeoylquinic Acid: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,5-Dicaffeoylquinic acid (1,5-DCQA), a naturally occurring polyphenolic compound, has garnered significant scientific interest for its potent antioxidant properties. This technical guide provides an in-depth exploration of the multifaceted mechanisms through which 1,5-DCQA combats oxidative stress. The document elucidates its direct radical scavenging activities and delves into the intricate signaling pathways it modulates to bolster endogenous antioxidant defenses. Key experimental data from a range of in vitro and in vivo studies are systematically presented, and detailed methodologies for pivotal assays are provided. Furthermore, signaling cascades and experimental workflows are visualized through diagrams to offer a clear and comprehensive understanding of the core antioxidant mechanisms of 1,5-DCQA, positioning it as a promising candidate for further investigation in the prevention and treatment of oxidative stress-related pathologies.

Introduction

Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the capacity of biological systems to neutralize these reactive intermediates, is a key etiological factor in a myriad of human diseases, including neurodegenerative disorders, cardiovascular diseases, diabetes, and cancer.[1] Phytochemicals with antioxidant properties have emerged as promising therapeutic and preventative agents. Among these, 1,5-Dicaffeoylquinic acid (1,5-DCQA), an ester of caffeic acid and quinic acid, has demonstrated robust antioxidant and cytoprotective effects.[2][3] This guide aims to provide a detailed technical overview of the mechanisms underpinning the antioxidant activity of 1,5-DCQA.

Core Antioxidant Mechanisms

The antioxidant prowess of 1,5-Dicaffeoylquinic acid is attributed to a dual-pronged approach: direct neutralization of free radicals and modulation of intracellular signaling pathways that enhance the body's own antioxidant defenses.

Direct Radical Scavenging Activity

1,5-DCQA is a formidable direct scavenger of free radicals. This capacity is largely attributed to the presence of two catechol (3,4-dihydroxyphenyl) moieties within its structure.[4] These groups can readily donate hydrogen atoms to neutralize a wide array of reactive oxygen species, thereby terminating damaging radical chain reactions.[5] The antioxidant activity of dicaffeoylquinic acids has been reported to be stronger than that of the well-known antioxidant, ascorbic acid.[6]

Indirect Antioxidant Mechanisms via Cellular Signaling Pathways

Beyond direct radical scavenging, 1,5-DCQA exerts a profound influence on cellular signaling pathways that regulate the expression of a suite of antioxidant and cytoprotective genes.

A primary mechanism of action for 1,5-DCQA's indirect antioxidant effect is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][7] Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1).[8] Upon exposure to inducers like 1,5-DCQA, Nrf2 dissociates from Keap1 and translocates to the nucleus.[7][8] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes, initiating their transcription.[9]

This leads to the upregulation of a battery of protective enzymes, including:

• Heme Oxygenase-1 (HO-1): An enzyme with potent antioxidant and anti-inflammatory properties.[10][11][12]

• Glutamate-Cysteine Ligase (GCL): The rate-limiting enzyme in the synthesis of glutathione (B108866) (GSH), a critical intracellular antioxidant.[1]

• Other Antioxidant Enzymes: Such as catalase (CAT), glutathione peroxidase (GPx), and superoxide (B77818) dismutase (SOD).[7][13][14]

The activation of the Nrf2 pathway by 1,5-DCQA has been shown to be crucial for its protective effects against oxidative stress in various models, including ischemia/reperfusion injury.[1]

References

• 1. 1, 5-Dicaffeoylquinic acid-mediated glutathione synthesis through activation of Nrf2 protects against OGD/reperfusion-induced oxidative stress in astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antioxidant and Cytoprotective Effects of the Di-O-Caffeoylquinic Acid Family: The Mechanism, Structure–Activity Relationship, and Conformational Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Exploring the Antioxidant Properties of Caffeoylquinic and Feruloylquinic Acids: A Computational Study on Hydroperoxyl Radical Scavenging and Xanthine Oxidase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. msjonline.org [msjonline.org]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. sciepub.com [sciepub.com]
• 13. bcc.bas.bg [bcc.bas.bg]
• 14. Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications - PMC [pmc.ncbi.nlm.nih.gov]

The Neuroprotective Landscape of 1,5-Dicaffeoylquinic Acid: An In Vitro Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the in vitro neuroprotective effects of 1,5-Dicaffeoylquinic acid (1,5-DQA), a naturally occurring phenolic compound. This document synthesizes key findings from preclinical research, focusing on its mechanisms of action against common neurotoxic insults. Detailed experimental protocols, quantitative data summaries, and visual representations of signaling pathways are presented to facilitate further research and development in the field of neurotherapeutics.

Core Findings: Neuroprotective Efficacy of 1,5-Dicaffeoylquinic Acid

1,5-Dicaffeoylquinic acid has demonstrated significant neuroprotective properties in various in vitro models of neuronal damage. Its protective effects are primarily attributed to its ability to modulate key intracellular signaling pathways, mitigate oxidative stress, and inhibit apoptosis. Studies have shown its efficacy in protecting neuronal cells from toxicity induced by amyloid-β (Aβ) peptides and excitotoxicity mediated by N-methyl-D-aspartate (NMDA) receptors.

Quantitative Data Summary

The following tables summarize the quantitative data from key studies investigating the neuroprotective effects of 1,5-DQA and its isomers.

Table 1: Neuroprotective Effects of 1,5-Dicaffeoylquinic Acid Against Amyloid-β (Aβ) Induced Toxicity in Primary Cortical Neurons

Treatment Group	1,5-DQA Concentration (µM)	Cell Viability (% of Control)	Key Protein Modulation (Fold Change vs. Aβ alone)
Control	-	100%	-
Aβ (40 µM)	-	~50%	-
Aβ + 1,5-DQA	10	Increased	p-Akt: Increased, p-GSK3β: Increased, Bcl-2/Bax ratio: Increased
Aβ + 1,5-DQA	50	Increased	p-Akt: Increased, p-GSK3β: Increased, Bcl-2/Bax ratio: Increased
Aβ + 1,5-DQA	100	Significantly Increased	p-Akt: Significantly Increased, p-GSK3β: Significantly Increased, Bcl-2/Bax ratio: Significantly Increased

Data synthesized from studies demonstrating a concentration-dependent protective effect.[1][2]

Table 2: Neuroprotective Effects of a 1,5-Dicaffeoylquinic Acid Derivative (MQA) Against NMDA-Induced Toxicity in SH-SY5Y Cells

Treatment Group	MQA Concentration (µM)	Cell Viability (% of NMDA group)	LDH Leakage (% of NMDA group)
NMDA (1 mM)	-	100%	100%
NMDA + MQA	15	~110%	~90%
NMDA + MQA	30	~125%	~75%
NMDA + MQA	60	~140%	~60%

MQA is 1,5-O-dicaffeoyl-3-O-[4-malic acid methyl ester]-quinic acid. Data indicates a dose-dependent protection against NMDA-induced cell death and membrane damage.

Key Signaling Pathways in 1,5-DQA-Mediated Neuroprotection

The neuroprotective effects of 1,5-DQA are orchestrated through the modulation of critical signaling cascades. The Phosphoinositide 3-kinase (PI3K)/Akt pathway has been identified as a central mechanism.

PI3K/Akt Signaling Pathway

1,5-DQA has been shown to activate the PI3K/Akt pathway, which is a crucial regulator of cell survival and proliferation.[1] Activation of this pathway leads to the phosphorylation and inactivation of Glycogen Synthase Kinase 3β (GSK3β), a protein implicated in neuronal apoptosis. Furthermore, the activated Akt enhances the expression of anti-apoptotic proteins like Bcl-2 and decreases the expression of pro-apoptotic proteins like Bax, thereby shifting the balance towards cell survival.[1] The neuroprotective effects of 1,5-DQA via this pathway can be blocked by the PI3K inhibitor, LY294002.[1]

PI3K/Akt Signaling Pathway activated by 1,5-DQA.

Experimental Protocols

Detailed methodologies for key in vitro experiments are provided below to ensure reproducibility and facilitate the design of future studies.

Cell Culture and Differentiation of SH-SY5Y Cells

The human neuroblastoma SH-SY5Y cell line is a commonly used model in neurotoxicity studies.

• Culture Medium: A 1:1 mixture of Ham's F-12 and DMEM growth medium supplemented with 10% Fetal Bovine Serum (FBS), 0.1 mM non-essential amino acids, and 50 ng/ml penicillin/streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

• Passaging: Cells are passaged at approximately 80% confluency using trypsin-EDTA.

• Differentiation (for mature neuronal phenotype): To induce a more mature neuronal phenotype, SH-SY5Y cells can be treated with retinoic acid (RA) and brain-derived neurotrophic factor (BDNF). A common protocol involves treating the cells with 10 µM RA in a low-serum medium (e.g., 1% FBS) for several days, followed by the addition of 50 ng/ml BDNF.

In Vitro Neurotoxicity Models

1. Amyloid-β (Aβ) Induced Toxicity in Primary Cortical Neurons

• Cell Source: Primary cortical neurons are isolated from neonatal rats.

• Protocol:

  • Neurons are cultured for a specified period to allow for maturation.

  • Cells are pre-treated with various concentrations of 1,5-DQA for 2 hours.

  • Subsequently, cells are exposed to 40 µM of Aβ(1-42) for 6 hours to induce neurotoxicity.[1]

  • Cell viability and apoptotic markers are then assessed.

2. NMDA-Induced Excitotoxicity in SH-SY5Y Cells

• Protocol:

  • SH-SY5Y cells are seeded in appropriate culture plates.

  • Cells are pre-treated with the test compound (e.g., MQA, a 1,5-DQA derivative) for 2 hours.

  • Neurotoxicity is induced by treating the cells with 1 mM NMDA for 30 minutes.

  • Cell viability and lactate (B86563) dehydrogenase (LDH) release are measured to assess cytotoxicity.

Assessment of Neuroprotection

1. Cell Viability Assay (MTT Assay)

• Principle: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan (B1609692) product.

• Protocol:

  • After the neurotoxicity induction and treatment period, the culture medium is removed.

  • A fresh serum-free medium containing MTT solution (final concentration 0.5 mg/mL) is added to each well.

  • The plate is incubated for 4 hours at 37°C.

  • The MTT solution is removed, and the formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance is measured at 570 nm using a microplate reader.

2. Western Blot Analysis for Signaling Proteins

• Principle: This technique is used to detect and quantify specific proteins in a cell lysate, allowing for the assessment of changes in protein expression and phosphorylation status.

• Protocol:

  • Protein Extraction: Cells are lysed using a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: The total protein concentration in each lysate is determined using a protein assay (e.g., BCA assay).

  • SDS-PAGE: Equal amounts of protein from each sample are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

  • Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

  • Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with primary antibodies specific for the target proteins (e.g., p-Akt, Akt, Bcl-2, Bax, and a loading control like β-actin).

  • Detection: The membrane is then incubated with a secondary antibody conjugated to an enzyme (e.g., HRP), and the protein bands are visualized using a chemiluminescent substrate.

  • Quantification: The intensity of the protein bands is quantified using densitometry software.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for assessing the in vitro neuroprotective effects of 1,5-DQA.

General experimental workflow for in vitro neuroprotection studies.

Conclusion

The in vitro evidence strongly suggests that 1,5-Dicaffeoylquinic acid is a promising neuroprotective agent. Its multifaceted mechanism of action, particularly the activation of the PI3K/Akt signaling pathway, positions it as a compelling candidate for further investigation in the context of neurodegenerative diseases. The detailed protocols and data presented in this guide are intended to serve as a valuable resource for researchers dedicated to advancing the development of novel neurotherapeutics. Future studies should focus on elucidating the upstream molecular targets of 1,5-DQA and validating these in vitro findings in more complex in vivo models.

References

• 1. 1,5-dicaffeoylquinic acid protects primary neurons from amyloid β 1-42-induced apoptosis via PI3K/Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Caffeoylquinic acids in Centella asiatica protect against amyloid-β toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

The Anti-Inflammatory Potential of 1,5-Dicaffeoylquinic Acid: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of the anti-inflammatory properties of 1,5-Dicaffeoylquinic acid (1,5-diCQA), a naturally occurring phenolic compound. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of caffeoylquinic acid derivatives. While research highlights the anti-inflammatory activities of dicaffeoylquinic acids (diCQAs) as a class, it is important to note that specific quantitative data for the 1,5-isomer is less abundant in current scientific literature compared to other isomers such as 3,5-diCQA and 4,5-diCQA. This guide synthesizes the available information on the mechanisms of action of 1,5-diCQA and presents quantitative data from closely related isomers to provide a comprehensive understanding of the potential of this compound class.

Core Anti-Inflammatory Mechanisms

1,5-Dicaffeoylquinic acid, along with other diCQA isomers, exerts its anti-inflammatory effects through the modulation of key signaling pathways and the inhibition of pro-inflammatory mediators. The primary mechanisms include the suppression of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways, and the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.

Pretreatment with diCQAs has been shown to suppress the production of nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), and pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1beta (IL-1β), and interleukin-6 (IL-6).[1][2] Furthermore, diCQAs inhibit the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), key enzymes in the inflammatory cascade.[1][2]

Quantitative Data on Dicaffeoylquinic Acid Isomers

While specific quantitative data for 1,5-diCQA is limited, the following tables summarize findings for other prominent diCQA isomers, offering valuable insights into the potential potency of this class of compounds.

Table 1: In Vitro Inhibition of Inflammatory Mediators by Dicaffeoylquinic Acid Isomers

Isomer	Model System	Stimulant	Mediator	Concentration/Dose	% Inhibition / IC50	Reference
4,5-diCQA	RAW264.7 cells	LPS (50 ng/mL)	Nitrite (B80452) (NO)	1, 2, 4 µM	Dose-dependent reduction	[3]
4,5-diCQA	RAW264.7 cells	LPS (50 ng/mL)	PGE2	4 µM	55%	[4]
4,5-diCQA	Rat primary chondrocytes	IL-1β (5 ng/mL)	Nitrite (NO)	10, 20, 40 µM	Dose-dependent reduction	[5]
4,5-diCQA	Rat primary chondrocytes	IL-1β (5 ng/mL)	PGE2	10, 20, 40 µM	Dose-dependent reduction	[5]
3,5-diCQA, 4,5-diCQA	Solidago virgaurea extract	Carrageenan-induced rat paw edema	TNF-α	25, 50 mg/kg	Significant reduction	[6]
3,5-diCQA, 4,5-diCQA	Solidago virgaurea extract	Carrageenan-induced rat paw edema	IL-1β	25, 50 mg/kg	Significant reduction	[6]

Table 2: In Vivo Anti-Inflammatory Effects of Dicaffeoylquinic Acid Isomers

Isomer	Animal Model	Inflammation Inducer	Dose	Effect	Reference
4,5-diCQA	Rat	Carrageenan-induced paw edema	5, 10, 20 mg/kg (oral)	Dose-dependent suppression of edema	[3]
4,5-diCQA	Rat	Carrageenan-induced paw edema	20 mg/kg (oral)	Comparable effect to diclofenac (B195802) sodium (10 mg/kg) at 5 hours	[3][4]

Signaling Pathways Modulated by 1,5-Dicaffeoylquinic Acid

The anti-inflammatory effects of 1,5-diCQA are rooted in its ability to interfere with intracellular signaling cascades that orchestrate the inflammatory response.

NF-κB and MAPK Signaling Pathways

In inflammatory conditions, the activation of NF-κB and MAPK pathways leads to the transcription of pro-inflammatory genes. DiCQAs, including the 1,5-isomer, have been shown to inhibit these pathways.[2] This is achieved by preventing the phosphorylation of IκBα, which otherwise leads to its degradation and the subsequent translocation of the NF-κB p65 subunit to the nucleus.[2] Similarly, diCQAs can reverse the phosphorylation of key MAPK proteins such as ERK, JNK, and p38.[2]

Inhibition of NF-κB and MAPK pathways by 1,5-Dicaffeoylquinic Acid.

Nrf2 Signaling Pathway

The Nrf2 pathway is a critical regulator of cellular antioxidant responses. 1,5-diCQA has been shown to activate this pathway, leading to the upregulation of antioxidant enzymes.[7] Under normal conditions, Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation. Upon stimulation by compounds like 1,5-diCQA, Nrf2 is released from Keap1 and translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of genes encoding for antioxidant proteins.[7]

Activation of the Nrf2 pathway by 1,5-Dicaffeoylquinic Acid.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the study of the anti-inflammatory properties of dicaffeoylquinic acids.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay quantifies nitrite, a stable metabolite of NO, in cell culture supernatants.

Workflow:

Workflow for the Griess Assay to measure nitric oxide production.

Prostaglandin E2 (PGE2) Quantification (ELISA)

This is a competitive immunoassay for the quantitative determination of PGE2 in cell culture supernatants.

Workflow:

Workflow for Prostaglandin E2 ELISA.

Western Blot Analysis for NF-κB and MAPK Pathway Proteins

This technique is used to detect and quantify specific proteins involved in the NF-κB and MAPK signaling pathways.

Workflow:

General workflow for Western Blot analysis.

Conclusion and Future Directions

1,5-Dicaffeoylquinic acid demonstrates significant potential as an anti-inflammatory agent through its modulation of the NF-κB, MAPK, and Nrf2 signaling pathways. While qualitative data supports its mechanism of action, there is a clear need for further research to provide specific quantitative data on its efficacy, including IC50 values for the inhibition of key inflammatory mediators and dose-response relationships in various in vitro and in vivo models. Such studies will be crucial for a comprehensive evaluation of its therapeutic potential and for advancing its development as a novel anti-inflammatory drug.

This document is for informational purposes only and does not constitute medical advice. Consult with a qualified healthcare professional for any health concerns.

References

• 1. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory effects of dicaffeoylquinic acids from Ilex kudingcha on lipopolysaccharide-treated RAW264.7 macrophages and potential mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chondroprotective Effects of 4,5-Dicaffeoylquinic Acid in Osteoarthritis through NF-κB Signaling Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vivo anti-inflammatory activity of caffeoylquinic acid derivatives from Solidago virgaurea in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 1, 5-Dicaffeoylquinic acid-mediated glutathione synthesis through activation of Nrf2 protects against OGD/reperfusion-induced oxidative stress in astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to 1,5-Dicaffeoylquinic Acid: Properties, Protocols, and Cellular Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dicaffeoylquinic acid (1,5-DCQA) is a naturally occurring phenolic compound found in various plants. It has garnered significant attention within the scientific community for its diverse pharmacological activities, including neuroprotective, antioxidant, and anti-inflammatory effects. This technical guide provides an in-depth overview of 1,5-DCQA, focusing on its physicochemical properties, detailed experimental protocols for its analysis and evaluation, and its modulation of key cellular signaling pathways. This document is intended to serve as a comprehensive resource for researchers and professionals in drug discovery and development.

Physicochemical Properties

1,5-Dicaffeoylquinic acid is an ester formed from one molecule of quinic acid and two molecules of caffeic acid. Its chemical structure and properties are summarized below.

Property	Value	Citation(s)
CAS Number	19870-46-3 (primary), 30964-13-7 (alternate)	[1][2][3][4]
Molecular Formula	C₂₅H₂₄O₁₂	[1][5]
Molecular Weight	516.45 g/mol	[2][4][6]
Synonyms	1,5-DCQA, Cynarin, 1,3-Dicaffeoylquinic acid	[1][6][7]

Experimental Protocols

This section provides detailed methodologies for the quantification and biological evaluation of 1,5-Dicaffeoylquinic acid.

High-Performance Liquid Chromatography (HPLC) Analysis

A validated HPLC method is crucial for the quantification of 1,5-DCQA in various samples.

Parameter	Description	Citation(s)
Column	Reversed-phase C18 or Phenyl-Hexyl	[8]
Mobile Phase A	Water with 0.1% formic acid or 0.085% phosphoric acid	[8][9]
Mobile Phase B	Acetonitrile	[8][9]
Gradient	A typical gradient starts with a low percentage of Mobile Phase B, which is gradually increased to elute the compound. For example: 0-10 min, 10-15% B; 10-25 min, 15-25% B; 25-30 min, 25-10% B. The flow rate is typically around 0.8-1.0 mL/min.	[9]
Detection	UV detection at 325-330 nm	[8]

Cell Viability (MTT) Assay

The MTT assay is a colorimetric method used to assess cell viability in response to 1,5-DCQA treatment.

Step	Protocol	Citation(s)
1. Cell Seeding	Seed cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well and incubate for 24 hours.	[5][10]
2. Compound Treatment	Treat cells with various concentrations of 1,5-DCQA and incubate for the desired period (e.g., 24-72 hours).	[10]
3. MTT Addition	Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.	[1][7]
4. Solubilization	Remove the MTT solution and add 100-150 µL of a solubilizing agent (e.g., DMSO or isopropanol) to each well to dissolve the formazan (B1609692) crystals.	[1][10]
5. Absorbance Reading	Measure the absorbance at a wavelength between 540 and 590 nm using a microplate reader.	[1]

Western Blot Analysis

Western blotting is employed to detect and quantify specific proteins involved in signaling pathways affected by 1,5-DCQA.

Step	Protocol	Citation(s)
1. Protein Extraction	Lyse treated cells with RIPA buffer containing protease and phosphatase inhibitors.	[11]
2. Protein Quantification	Determine protein concentration using a BCA or Bradford protein assay.	[11]
3. Gel Electrophoresis	Separate 20-50 µg of protein per lane on an SDS-PAGE gel.	[2][11]
4. Protein Transfer	Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.	[12]
5. Blocking	Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in TBST for 1 hour at room temperature.	[2]
6. Primary Antibody	Incubate the membrane with primary antibodies (e.g., against Akt, p-Akt, GSK-3β, p-GSK-3β, Bcl-2, Bax) overnight at 4°C.	[2][11]
7. Secondary Antibody	Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1-2 hours at room temperature.	[2][11]
8. Detection	Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Nitric Oxide (Griess) Assay

This assay measures the production of nitric oxide (NO), a key inflammatory mediator, in cell culture supernatants.

Step	Protocol	Citation(s)
1. Sample Collection	Collect cell culture supernatant after treatment with 1,5-DCQA and/or an inflammatory stimulus (e.g., LPS).	[13]
2. Griess Reagent	Prepare fresh Griess reagent by mixing equal volumes of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water.	[6][14]
3. Reaction	Mix 50-100 µL of the supernatant with an equal volume of Griess reagent in a 96-well plate.	[6][13]
4. Incubation	Incubate the plate at room temperature for 10-15 minutes, protected from light.	[6]
5. Absorbance Reading	Measure the absorbance at approximately 540 nm. The concentration of nitrite (B80452) is determined from a sodium nitrite standard curve.	[13][14]

Signaling Pathway Analysis

1,5-Dicaffeoylquinic acid has been shown to exert its neuroprotective effects through the modulation of the PI3K/Akt signaling pathway.

Caption: PI3K/Akt signaling pathway modulated by 1,5-Dicaffeoylquinic acid.

The neuroprotective mechanism of 1,5-DCQA involves the activation of the Tyrosine Kinase A (Trk A) receptor, which in turn stimulates the Phosphoinositide 3-kinase (PI3K)/Akt signaling cascade. Activated Akt plays a crucial role in promoting cell survival by phosphorylating and inactivating Glycogen Synthase Kinase 3β (GSK-3β), a pro-apoptotic protein. Furthermore, activated Akt upregulates the anti-apoptotic protein Bcl-2 and downregulates the pro-apoptotic protein Bax, ultimately leading to the inhibition of apoptosis.

References

• 1. MTT assay protocol | Abcam [abcam.com]
• 2. bosterbio.com [bosterbio.com]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Akt/PKB signaling pathway - Wikipedia [en.wikipedia.org]
• 5. merckmillipore.com [merckmillipore.com]
• 6. researchgate.net [researchgate.net]
• 7. broadpharm.com [broadpharm.com]
• 8. jcsp.org.pk [jcsp.org.pk]
• 9. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. MTT (Assay protocol [protocols.io]
• 11. Western Blot Protocol | Proteintech Group [ptglab.com]
• 12. azurebiosystems.com [azurebiosystems.com]
• 13. 2.4. Nitric Oxide (Griess Reagent Assay) [bio-protocol.org]
• 14. benchchem.com [benchchem.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Solubility and Stability of 1,5-Dicaffeoylquinic Acid

This technical guide provides a comprehensive overview of the solubility and stability of 1,5-Dicaffeoylquinic acid (1,5-DCQA), a naturally occurring polyphenolic compound with significant interest due to its various biological activities, including antioxidant and anti-inflammatory properties.[][2] Understanding its physicochemical properties is critical for its extraction, formulation, and application in research and drug development.

Solubility Profile

The solubility of 1,5-Dicaffeoylquinic acid is a key parameter for developing appropriate solvent systems for extraction, purification, and formulation. Quantitative data from chemical suppliers indicates its solubility in common organic solvents and aqueous buffers.

Data Presentation: Solubility of 1,5-Dicaffeoylquinic Acid

Solvent	Solubility	Molar Concentration (approx.)	Reference
Dimethylformamide (DMF)	71 mg/mL	137.4 mM	[3]
Dimethyl sulfoxide (B87167) (DMSO)	50 mg/mL	96.8 mM	[3]
Ethanol	50 mg/mL	96.8 mM	[3]
Phosphate-Buffered Saline (PBS, pH 7.2)	25 mg/mL	48.4 mM	[3]
DMSO	≥ 23 mg/mL	≥ 44.5 mM	[4]

Note: The molecular weight of 1,5-Dicaffeoylquinic acid is 516.45 g/mol . Molar concentrations are calculated based on this value.

Stability Profile

1,5-Dicaffeoylquinic acid, like other caffeoylquinic acids (CQAs), is susceptible to degradation and isomerization when exposed to various environmental factors such as temperature, pH, and light.[5] Generally, di-acyl CQAs like 1,5-DCQA are significantly less stable than their mono-acyl counterparts.[6][7]

2.1 Influence of Temperature

Temperature is a critical factor affecting the stability of di-acyl CQAs. Elevated temperatures accelerate degradation and isomerization.

• Room Temperature vs. Refrigeration: Di-acyl CQAs exhibit poor stability at room temperature (25°C) but are relatively stable when stored at 4°C.[7] For instance, after 7 days in a 50% aqueous methanol (B129727) solution stored in the dark, dicaffeoylquinic acid isomers showed significant degradation at room temperature, while degradation was minimal at 4°C.[6][7]

• Long-Term Storage: As a solid, 1,5-DCQA is stable for at least four years when stored at -20°C.[3] Commercial analytical standards are often recommended to be stored at 2-8°C.

Data Presentation: Thermal Degradation of Dicaffeoylquinic Acid Isomers (Study conducted in 50% (v/v) aqueous methanol in a brown bottle for 7 days)

Compound	% Degradation at Room Temperature (25°C)	Reference
4,5-diCQA	10.08%	[6][7]
3,4-diCQA	7.82%	[6][7]
3,5-diCQA	7.03%	[6][7]

2.2 Influence of Light

Exposure to light, especially in combination with ambient temperature, significantly accelerates the degradation of CQAs.

• Photo-Stability Study: When stored in transparent glass at room temperature for 7 days, degradation is markedly higher than in dark conditions. In a 50% methanol solution under these conditions, 4,5-diCQA degraded by approximately 18.02%.[6][7]

2.3 Influence of pH

The pH of the solution plays a crucial role in the stability and isomerization of CQAs.

• Isomerization: Neutral and basic pH values can induce rapid isomerization among di-acyl CQAs.[7] For example, 3,5-diCQA has been observed to isomerize to 3,4-diCQA and 4,5-diCQA under these conditions.[7] While 3,5-diCQA is stable under acidic conditions, this highlights the need for pH control in formulations.[7] Studies on the related mono-acyl 5-CQA show that heating in buffered solutions from pH 4.0 to 9.0 leads to a variety of transformation products, with the process being highly pH-dependent.[8][9]

2.4 Degradation Pathways

The instability of 1,5-DCQA and other isomers leads to several transformation products. The primary degradation pathways identified are isomerization, hydrolysis, and methylation.[6][10]

• Isomerization (Acyl Migration): This is a major transformation pathway where the caffeoyl groups migrate to different positions on the quinic acid core. The proposed mechanism for related isomers is 4,5-diCQA ⇌ 3,5-diCQA ⇌ 3,4-diCQA.[6][7] This process is reversible and leads to a complex mixture of isomers over time.

• Hydrolysis: The ester bonds linking the caffeic acid moieties to the quinic acid core can be hydrolyzed, yielding mono-caffeoylquinic acids and free caffeic acid.[7][11]

• Methylation: In methanolic solutions, methylation can occur, forming methylated derivatives of the parent compound.[7]

Caption: Major degradation pathways for 1,5-Dicaffeoylquinic acid.

Experimental Protocols

3.1 Protocol for Solubility Determination (Shake-Flask Method)

The shake-flask method is a standard and reliable technique for determining the equilibrium solubility of a compound in a specific solvent.[12][13][14]

Caption: Experimental workflow for solubility determination via the shake-flask method.

Methodology Details:

• Preparation: An excess amount of solid 1,5-DCQA is added to a vial containing a known volume of the solvent of interest.

• Equilibration: The vial is sealed and agitated (e.g., using an orbital shaker or magnetic stirrer) at a constant, controlled temperature for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: The suspension is centrifuged at high speed or filtered through a sub-micron filter (e.g., 0.22 µm PTFE or PVDF) to remove all undissolved solid particles.

• Quantification: The concentration of 1,5-DCQA in the clear, saturated supernatant is determined using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or UV-Vis spectrophotometry against a standard curve.[15]

3.2 Protocol for Stability Assessment

This protocol outlines a typical procedure to evaluate the stability of 1,5-DCQA under various storage conditions.[7]

Caption: General experimental workflow for assessing the stability of 1,5-DCQA.

Methodology Details:

• Sample Preparation: A stock solution of 1,5-DCQA is prepared in a chosen solvent system (e.g., 50% aqueous methanol).[7]

• Incubation: Aliquots of the solution are stored under a matrix of controlled conditions, varying factors such as:

  • Temperature: Refrigerated (4°C) vs. Room Temperature (25°C).[7]

  • Light Exposure: Dark (amber vials) vs. Light (clear vials).[7]

  • Solvent/pH: Different solvents or aqueous solutions buffered at various pH levels.[7][8]

• Time-Point Analysis: Samples are taken from each condition at specified time intervals (e.g., 0, 1, 3, 5, and 7 days).[7]

• Quantification and Identification: The concentration of the parent compound (1,5-DCQA) is quantified at each time point using HPLC-PDA by measuring the peak area relative to the initial (t=0) sample.[6][7] Degradation products are identified using HPLC coupled with tandem mass spectrometry (LC-MS/MS) by analyzing their fragmentation patterns.[7][10] The percentage of degradation is calculated based on the decrease in the parent compound's concentration over time.

References

• 2. 1,5-Dicaffeoylquinic acid | 19870-46-3 | FD64833 [biosynth.com]
• 3. caymanchem.com [caymanchem.com]
• 4. 1,5-Dicaffeoylquinic acid | CAS:30964-13-7 | Phenolic Acids | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry [mdpi.com]
• 7. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. Stability of Selected Phenolic Acids Under Simulated and Real Extraction Conditions from Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. Quantitative Analysis of Caffeoylquinic Acid Derivatives in Methanolic Extract of Ainsliaea Acerifolia Leaves Using HPLC-DAD - koreascholar [db.koreascholar.com]

1,5-Dicaffeoylquinic Acid: A Technical Guide to Bioavailability and Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dicaffeoylquinic acid (1,5-DCQA), a prominent member of the dicaffeoylquinic acid (DCQA) family of polyphenolic compounds, has garnered significant scientific interest for its diverse pharmacological activities, including antioxidant, anti-inflammatory, and antiviral properties. Found in various medicinal plants, its therapeutic potential is intrinsically linked to its bioavailability and metabolic fate within the body. This technical guide provides an in-depth overview of the current understanding of the absorption, distribution, metabolism, and excretion of 1,5-DCQA, supported by quantitative data, detailed experimental methodologies, and visual representations of key biological pathways.

Bioavailability and Pharmacokinetics

The systemic exposure to 1,5-DCQA following oral administration is generally low due to extensive metabolism in the gastrointestinal tract and liver. In vivo studies in animal models provide the most comprehensive quantitative data to date.

Quantitative Pharmacokinetic Data

The following tables summarize the key pharmacokinetic parameters of 1,5-Dicaffeoylquinic acid in rats following intravenous and oral administration.

Table 1: Pharmacokinetic Parameters of 1,5-Dicaffeoylquinic Acid in Rats (Intravenous Administration)

Parameter	Value	Units	Reference
Dose	160	mg/kg	[1]
Half-life (t½)	1.40	h	[1]
Clearance (CL)	0.44	L/h/kg	[1]
Volume of Distribution (Vd)	0.89	L/kg	[1]

Note: Data from intravenous administration helps in understanding the compound's disposition and elimination characteristics independent of absorption. The rapid clearance and short half-life suggest efficient elimination from the bloodstream.[1]

Human Bioavailability

Direct pharmacokinetic data for 1,5-DCQA in humans is limited. However, studies on extracts rich in dicaffeoylquinic acids, such as artichoke leaf extract, indicate that the parent compounds are often not detected in human plasma or urine after oral consumption.[2] Instead, various metabolites are identified, suggesting that 1,5-DCQA undergoes extensive metabolism before reaching systemic circulation.[2] The primary metabolites detected are conjugates of caffeic acid and its derivatives, indicating that the bioactivity observed in vivo may be attributable to these metabolic products.[2]

Metabolism

The metabolism of 1,5-DCQA is a critical determinant of its biological activity and is characterized by several key enzymatic reactions, primarily occurring in the liver and small intestine.

Major Metabolic Pathways

In vivo and in vitro studies in rats have elucidated that the primary metabolic pathways for 1,5-DCQA are O-methylation and glucuronidation .[3] These reactions are catalyzed by catechol-O-methyltransferase (COMT) and UDP-glucuronosyltransferases (UGTs), respectively.[3]

A significant number of metabolites have been identified, highlighting the compound's extensive biotransformation. One study identified a total of 22 metabolites in the bile, urine, and plasma of rats following oral administration of 1,5-DCQA.[3] These included:

• Four isomeric O-mono-methylated metabolites.[3]

• Nine isomeric O-di-methylated metabolites.[3]

• Four isomeric O-mono-methyl-glucuronidated metabolites.[3]

• Four isomeric O-di-methyl-glucuronidated metabolites.[3]

• One glucuronidated metabolite.[3]

Following intravenous administration, 15 metabolites were identified in rat urine, primarily consisting of methylated and glucuronidated forms of the parent compound.[1]

Metabolic Transformation of 1,5-Dicaffeoylquinic Acid

The metabolic cascade of 1,5-DCQA involves sequential enzymatic modifications.

Caption: Metabolic pathway of 1,5-Dicaffeoylquinic Acid.

Experimental Protocols

This section outlines the methodologies employed in key studies investigating the bioavailability and metabolism of 1,5-Dicaffeoylquinic acid.

In Vivo Pharmacokinetic Study in Rats

This protocol describes a typical procedure for determining the pharmacokinetic profile of 1,5-DCQA in a rat model.

1. Animal Model:

• Species: Male Wistar rats.[1]

• Housing: Housed in a controlled environment with a 12-hour light/dark cycle and free access to standard chow and water. Animals are typically fasted overnight before dosing.

2. Drug Administration:

• Intravenous (IV): 1,5-DCQA is dissolved in a suitable vehicle (e.g., saline) and administered as a single bolus injection via the tail vein. A typical dose is 160 mg/kg.[1]

• Oral (PO): 1,5-DCQA is dissolved or suspended in a vehicle and administered by oral gavage. A typical dose is 160 mg/kg.[3]

3. Sample Collection:

• Blood samples are collected from the jugular vein or another appropriate site at predetermined time points (e.g., 0, 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized tubes.

• Plasma is separated by centrifugation and stored at -80°C until analysis.

• Urine and bile can also be collected using metabolic cages to identify excreted metabolites.

4. Sample Analysis:

• Plasma concentrations of 1,5-DCQA and its metabolites are quantified using a validated High-Performance Liquid Chromatography (HPLC) method with UV or Mass Spectrometric (MS) detection.[1]

5. Pharmacokinetic Analysis:

• Pharmacokinetic parameters such as half-life (t½), clearance (CL), volume of distribution (Vd), maximum concentration (Cmax), time to maximum concentration (Tmax), and area under the curve (AUC) are calculated using non-compartmental analysis software.

Caption: In vivo pharmacokinetic study workflow.

In Vitro Metabolism using Liver Microsomes

This protocol outlines the procedure for assessing the metabolic stability and identifying metabolites of 1,5-DCQA using liver microsomes.

1. Materials:

• Pooled liver microsomes (e.g., from human, rat).

• 1,5-Dicaffeoylquinic acid.

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Phosphate (B84403) buffer (pH 7.4).

• Acetonitrile (for reaction termination).

2. Incubation Procedure:

• A reaction mixture is prepared containing liver microsomes (e.g., 0.5 mg/mL protein concentration), 1,5-DCQA (e.g., 1-10 µM), and phosphate buffer.

• The mixture is pre-incubated at 37°C for a short period (e.g., 5 minutes).

• The metabolic reaction is initiated by adding the NADPH regenerating system.

• Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes) and the reaction is quenched by adding cold acetonitrile.

• Control incubations are performed without the NADPH regenerating system to assess non-enzymatic degradation.

3. Sample Analysis:

• The samples are centrifuged to precipitate proteins.

• The supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound (1,5-DCQA) and to identify the formed metabolites.

4. Data Analysis:

• The rate of disappearance of 1,5-DCQA is used to calculate the in vitro half-life and intrinsic clearance.

• The structures of the metabolites are elucidated based on their mass spectral data.

Caption: In vitro liver microsome metabolism assay workflow.

Signaling Pathways

1,5-Dicaffeoylquinic acid and its related compounds have been shown to modulate key cellular signaling pathways involved in oxidative stress and inflammation, which likely contributes to their observed biological effects.

Nrf2 Signaling Pathway

1,5-DCQA has been demonstrated to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[4] Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes. Under basal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1). Upon exposure to oxidative stress or activators like 1,5-DCQA, Nrf2 dissociates from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE) in the promoter region of its target genes, leading to their transcription.

Caption: Activation of the Nrf2 signaling pathway by 1,5-DCQA.

MAPK Signaling Pathway

Dicaffeoylquinic acids, as a class of compounds, have been shown to inhibit the Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[5] The MAPK pathway is a crucial signaling cascade involved in cellular processes such as proliferation, differentiation, and inflammation. Inhibition of this pathway by DCQAs may contribute to their anti-inflammatory effects. The pathway involves a series of protein kinases that phosphorylate and activate one another, culminating in the activation of transcription factors that regulate gene expression.

Caption: Inhibition of the MAPK signaling pathway by Dicaffeoylquinic Acids.

Conclusion

The bioavailability of 1,5-Dicaffeoylquinic acid is limited by extensive first-pass metabolism, primarily through O-methylation and glucuronidation. The resulting metabolites are the predominant circulating compounds and likely contribute significantly to the in vivo biological activities attributed to 1,5-DCQA. Understanding these metabolic pathways and the signaling cascades modulated by 1,5-DCQA and its metabolites is crucial for the rational design of future studies and the development of novel therapeutic agents based on this scaffold. Further research, particularly in human subjects, is warranted to fully elucidate the pharmacokinetic profile and clinical relevance of this promising natural compound.

References

• 1. Pharmacokinetics and metabolism of 1,5-dicaffeoylquinic acid in rats following a single intravenous administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bioavailability and pharmacokinetics of caffeoylquinic acids and flavonoids after oral administration of Artichoke leaf extracts in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolic profile of 1,5-dicaffeoylquinic acid in rats, an in vivo and in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 1, 5-Dicaffeoylquinic acid-mediated glutathione synthesis through activation of Nrf2 protects against OGD/reperfusion-induced oxidative stress in astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Technical Guide to the Discovery and Isolation of 1,5-Dicaffeoylquinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dicaffeoylquinic acid (1,5-DCQA) is a naturally occurring phenolic compound belonging to the family of caffeoylquinic acids. It is an ester formed from the condensation of one molecule of quinic acid and two molecules of caffeic acid. Extensive research has highlighted its significant biological activities, including potent antioxidant, neuroprotective, and anti-inflammatory properties. These attributes have positioned 1,5-DCQA as a compound of interest for the development of novel therapeutic agents. This technical guide provides an in-depth overview of the discovery, isolation, characterization, and biological significance of 1,5-DCQA, with a focus on detailed experimental protocols and data presentation for the scientific community.

Natural Occurrence and Discovery

1,5-Dicaffeoylquinic acid is predominantly found in plants belonging to the Asteraceae family. Its discovery is historically linked to the chemical investigation of medicinal plants known for their therapeutic properties. Artichoke (Cynara cardunculus L. subsp. scolymus (L.) Hegi) is one of the most well-documented and richest sources of this compound.[1] Other notable plant sources include Ainsliaea fragrans, Aster scaber, and Burdock (Arctium lappa L.).[2] The identification of 1,5-DCQA and its isomers has been greatly advanced by the development of sophisticated analytical techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS).[1][3]

Experimental Protocols for Isolation and Purification

The isolation of 1,5-Dicaffeoylquinic acid from its natural sources is a multi-step process that typically involves extraction, fractionation, and purification. The following protocols are detailed methodologies for key experiments.

Protocol 1: Extraction and Selective Fractionation from Cynara cardunculus

This protocol is adapted from methodologies described for the extraction of caffeoylquinic acids from artichoke.[4][5]

1. Plant Material Preparation:

• Fresh leaves of Cynara cardunculus are harvested, washed, and dried in a ventilated oven at 40°C to a constant weight.

• The dried leaves are then ground into a fine powder.

2. Extraction:

• A sample of the powdered plant material (e.g., 100 g) is macerated with 80% methanol (B129727) (1 L) at room temperature for 24 hours with continuous stirring.

• The mixture is then filtered, and the residue is re-extracted twice more under the same conditions.

• The collected filtrates are combined and concentrated under reduced pressure at a temperature below 45°C to obtain a crude methanolic extract.

3. Selective Liquid-Liquid Extraction:

• The crude methanolic extract is dissolved in a water-methanol solution with a slightly acidic pH.

• This solution is then subjected to a selective extraction with diethyl ether in a separatory funnel. The organic phase, enriched with 1,5-dicaffeoylquinic acid, is collected. This step is repeated multiple times to ensure maximum recovery.

Protocol 2: Purification by Column Chromatography

This protocol outlines a general procedure for the purification of 1,5-DCQA using column chromatography, a technique widely used for the separation of phenolic compounds.

1. Stationary Phase and Column Packing:

• A glass column is packed with a suitable stationary phase, such as silica (B1680970) gel or a reversed-phase material like C18 silica gel. The choice of stationary phase depends on the polarity of the target compound and the preceding extraction steps.

2. Mobile Phase and Elution:

• A gradient elution system is typically employed. For reversed-phase chromatography, a common mobile phase consists of a mixture of acidified water (e.g., with 0.1% formic acid) and an organic solvent like acetonitrile (B52724) or methanol.

• The elution starts with a high proportion of the aqueous phase, and the concentration of the organic solvent is gradually increased to elute compounds with increasing hydrophobicity.

3. Fraction Collection and Analysis:

• Fractions are collected at regular intervals and analyzed by thin-layer chromatography (TLC) or HPLC to identify those containing 1,5-DCQA.

• Fractions containing the pure compound are then pooled and the solvent is evaporated to yield the isolated 1,5-Dicaffeoylquinic acid.

Protocol 3: High-Speed Counter-Current Chromatography (HSCCC)

HSCCC is a highly efficient liquid-liquid partition chromatography technique that avoids the use of solid stationary phases, thus minimizing irreversible adsorption of the sample. The following is a representative protocol.

1. HSCCC Apparatus and Solvent System Selection:

• A preparative HSCCC instrument is used.

• The selection of a suitable two-phase solvent system is critical. A commonly used system for the separation of dicaffeoylquinic acids is a mixture of chloroform, methanol, and water, often in a ratio of 8:8:4 (v/v/v).

2. Separation Procedure:

• The HSCCC column is first entirely filled with the stationary phase (the lower phase of the solvent system).

• The apparatus is then rotated at a specific speed (e.g., 800-1000 rpm), and the mobile phase (the upper phase) is pumped through the column at a defined flow rate.

• Once the hydrodynamic equilibrium is reached, the sample solution (crude or semi-purified extract dissolved in the solvent system) is injected.

3. Fraction Collection and Purity Analysis:

• The effluent from the outlet of the column is continuously monitored with a UV detector (e.g., at 280 nm or 325 nm), and fractions are collected.

• The collected fractions are analyzed by HPLC to determine the purity of the isolated 1,5-Dicaffeoylquinic acid.

Data Presentation: Quantitative Analysis

The efficiency of different isolation and purification methods can be compared based on the yield and purity of the final product. The following table summarizes representative quantitative data for the isolation of dicaffeoylquinic acids.

Isolation Method	Plant Source	Target Compound(s)	Yield	Purity	Reference
Column Chromatography	Cynara scolymus L. heads	1,5-Di-O-caffeoylquinic acid	3890 mg/kg (of dry matter)	>95% (HPLC)	[1]
High-Speed Counter-Current Chromatography	Ainsliaea fragrans Champ	3,5-dicaffeoylquinic acid	34 mg (from 150 mg crude sample)	98% (HPLC)
4,5-dicaffeoylquinic acid	17 mg (from 150 mg crude sample)	95% (HPLC)
Ultrasound-Assisted Extraction followed by HPLC	Cynara cardunculus L. heads	1,5-O-dicaffeoylquinic acid	Not explicitly stated for the pure compound	Not explicitly stated for the pure compound	[4]

Characterization Techniques

The structural elucidation and confirmation of the identity of isolated 1,5-Dicaffeoylquinic acid are performed using various spectroscopic and spectrometric techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy are essential for the unambiguous assignment of the proton and carbon signals, confirming the connectivity of the caffeoyl and quinic acid moieties.[3]

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS), often coupled with liquid chromatography (LC-MS), is used to determine the molecular weight and fragmentation pattern of the compound, which helps in its identification and differentiation from its isomers.[6][7] The deprotonated molecule [M-H]⁻ at m/z 515 is characteristic of dicaffeoylquinic acids.[6]

Biological Activity and Signaling Pathways

1,5-Dicaffeoylquinic acid has been shown to exert its biological effects through the modulation of key cellular signaling pathways.

Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is a primary regulator of the cellular antioxidant response. Under basal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. Upon exposure to oxidative stress or in the presence of Nrf2 activators like 1,5-DCQA, Nrf2 is released from Keap1 and translocates to the nucleus. There, it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, leading to their transcription and the subsequent synthesis of protective enzymes.

Nrf2 signaling pathway activation by 1,5-Dicaffeoylquinic Acid.

PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell survival, proliferation, and growth. While direct studies on 1,5-DCQA are limited, its isomer, 3,5-dicaffeoylquinic acid, has been shown to protect cells from oxidative stress-induced apoptosis by activating this pathway.[8][9][10] It is plausible that 1,5-DCQA exerts similar effects. The pathway is initiated by the activation of receptor tyrosine kinases (RTKs) or G-protein coupled receptors (GPCRs), leading to the activation of PI3K. PI3K then phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to form phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 acts as a docking site for Akt, which is then phosphorylated and activated by PDK1 and mTORC2. Activated Akt proceeds to phosphorylate a variety of downstream targets, promoting cell survival.

Postulated activation of the PI3K/Akt signaling pathway by 1,5-Dicaffeoylquinic Acid.

Conclusion

1,5-Dicaffeoylquinic acid stands out as a promising natural compound with significant therapeutic potential. This guide has provided a comprehensive overview of its discovery, detailed protocols for its isolation and purification, and an insight into its mechanisms of action through key signaling pathways. The presented data and methodologies are intended to serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug development, facilitating further investigation into the promising applications of this bioactive molecule. The continued exploration of efficient and scalable isolation techniques, coupled with a deeper understanding of its pharmacological effects, will be crucial in harnessing the full potential of 1,5-Dicaffeoylquinic acid for human health.

References

• 1. Identification and quantification of caffeoylquinic acids and flavonoids from artichoke (Cynara scolymus L.) heads, juice, and pomace by HPLC-DAD-ESI/MS(n) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Identification of isomeric dicaffeoylquinic acids from Eleutherococcus senticosus using HPLC-ESI/TOF/MS and 1H-NMR methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Response Surface Methodology as an Experimental Strategy for Ultrasound-Assisted Extraction of Phenolic Compounds from Artichoke Heads [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Mass spectrometry of 1,3- and 1,5-dicaffeoylquinic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway | Food & Nutrition Research [foodandnutritionresearch.net]
• 9. 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Biological Activity of Dicaffeoylquinic Acid Isomers: A Technical Guide

Executive Summary: Dicaffeoylquinic acids (diCQAs) are a class of polyphenolic compounds found abundantly in various plants and are recognized for their significant therapeutic potential. As esters of caffeic acid and quinic acid, they exist as several structural isomers, with the position of the two caffeoyl groups on the quinic acid core dictating their biological activity. This document provides a comprehensive technical overview of the biological activities of key diCQA isomers, including 1,5-dicaffeoylquinic acid, focusing on their antioxidant, anti-inflammatory, neuroprotective, and enzyme-inhibitory properties. We present quantitative data from various in vitro and in vivo studies, detail the experimental protocols for key assays, and illustrate the underlying molecular mechanisms and experimental workflows through signaling pathway diagrams. This guide is intended for researchers, scientists, and drug development professionals working to harness the therapeutic potential of these compounds.

Introduction to Dicaffeoylquinic Acids (diCQAs)

Dicaffeoylquinic acids are specialized plant metabolites formed by the esterification of two caffeic acid molecules with one quinic acid molecule.[1] The quinic acid core has four potential substitution positions, leading to six possible diCQA isomers: 1,3-diCQA, 1,4-diCQA, 1,5-diCQA, 3,4-diCQA, 3,5-diCQA, and 4,5-diCQA.[2][3][4] It is important to note that nomenclature can be inconsistent across the literature; for instance, 1,3-diCQA and 1,5-diCQA differ in stereochemistry but may sometimes be ambiguously named.[2] These compounds are widely distributed in the plant kingdom, with notable sources including coffee, Echinacea species, and Ilex kudingcha, and are consumed in significant quantities through diet.[5][6] Their diverse pharmacological profile, including antioxidant, anti-inflammatory, neuroprotective, and antiviral effects, makes them compelling candidates for drug discovery and development.[6]

Antioxidant Activity

The potent antioxidant properties of diCQAs are a cornerstone of their biological activity, primarily attributed to their ability to scavenge free radicals and chelate metal ions.[7] Generally, diCQAs exhibit greater antioxidant activity than their monocaffeoylquinic acid counterparts due to the presence of two catechol rings, which increases the number of hydroxyl groups available for radical scavenging.[8][9][10] Subtle structural differences among the isomers influence their antioxidant potential, with studies suggesting that 4,5-diCQA often exhibits superior activity compared to other isomers like 3,4-diCQA and 3,5-diCQA in certain assays.[7][8][9]

Table 1: Comparative Antioxidant Activity of diCQA Isomers

Isomer	Assay	IC50 / Activity Value	Source
3,5-dicaffeoylquinic acid	DPPH Radical Scavenging	IC50: 4.26 µg/mL	[11]
3,5-dicaffeoylquinic acid	ABTS Radical Scavenging	TEAC value: 0.9974	[11]
3,5-dicaffeoylquinic acid	Ferric Reducing Antioxidant Power (FRAP)	3.84 mmole Trolox equivalent/g	[11]
Dicaffeoylquinic Acid Isomers (general)	DPPH Radical Scavenging	EC50 range: 7.5 - 9.5 µg/mL	[10]
Dicaffeoylquinic Acid Isomers (general)	ABTS Radical Scavenging	EC50 range: 67.3 - 77.6 µg/mL	[10]

Experimental Protocol: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This protocol outlines a standard method for evaluating the free-radical scavenging activity of diCQA isomers.

• Reagent Preparation:

  • Prepare a stock solution of the diCQA isomer in a suitable solvent (e.g., methanol (B129727) or ethanol).

  • Prepare a ~0.1 mM solution of DPPH in the same solvent. The solution should have an absorbance of approximately 1.0 at 517 nm.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of various concentrations of the diCQA isomer solution to different wells.

  • Add 100 µL of the DPPH solution to each well.

  • For the control, mix 100 µL of the solvent with 100 µL of the DPPH solution.

  • For the blank, use 200 µL of the solvent.

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

  • The IC50 value (the concentration of the isomer required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the sample concentration.

Anti-inflammatory Activity

DiCQA isomers have demonstrated significant anti-inflammatory effects, primarily by modulating key signaling pathways involved in the inflammatory response.[6] In vitro studies, often using lipopolysaccharide (LPS)-stimulated murine macrophage cells (RAW264.7), show that diCQAs can suppress the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), and cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6).[5][11][12] This activity is achieved through the inhibition of the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways.[5][12][13]

Table 2: Anti-inflammatory Activity of diCQA Isomers in LPS-Stimulated RAW264.7 Cells

Isomer	Concentration	Endpoint	% Inhibition / Effect	Source
4,5-dicaffeoylquinic acid	4 µM	TNF-α production	~40% inhibition	[13]
4,5-dicaffeoylquinic acid	4 µM	IL-6 production	~20% inhibition	[13]
3,5-dicaffeoylquinic acid	5 µM	NO Production	Significant inhibition	[14]
3,5-dicaffeoylquinic acid	5 µM	iNOS gene expression	Significant inhibition	[14]
3,5-dicaffeoylquinic acid	5 µM	COX-2 gene expression	Significant inhibition	[14]
3,5-dicaffeoylquinic acid	5 µM	IL-1β gene expression	Significant inhibition	[14]

Signaling Pathway Visualization

Inhibition of NF-κB and MAPK signaling pathways by diCQAs.

Experimental Protocol: In Vitro Anti-inflammatory Assay in Macrophages

This protocol details the assessment of anti-inflammatory activity in RAW264.7 cells.

• Cell Culture and Seeding:

  • Culture RAW264.7 murine macrophages in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.[1]

  • Seed cells into appropriate plates (e.g., 96-well for NO assay, 6-well for protein/RNA extraction) and allow them to adhere overnight.

• Compound Treatment and Stimulation:

  • Pre-treat the cells with various non-toxic concentrations of the diCQA isomer for 1-2 hours.

  • Induce inflammation by adding lipopolysaccharide (LPS) (e.g., 50-100 ng/mL) to the media and incubate for a specified period (e.g., 24 hours).

• Nitric Oxide (NO) Measurement (Griess Assay):

  • After incubation, collect the cell culture supernatant.

  • Mix 50 µL of supernatant with 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes.

  • Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm. Quantify NO concentration using a sodium nitrite (B80452) standard curve.

• Gene and Protein Expression Analysis:

  • RNA Extraction and qRT-PCR: Lyse the cells, extract total RNA, and synthesize cDNA. Perform quantitative real-time PCR (qRT-PCR) to measure the relative mRNA expression levels of genes like iNOS, COX-2, TNF-α, and IL-6, normalized to a housekeeping gene (e.g., GAPDH).[14]

  • Western Blotting: Lyse the cells and determine protein concentration. Separate proteins by SDS-PAGE, transfer to a membrane, and probe with primary antibodies against target proteins (e.g., p-IκBα, p-p65, p-ERK, p-JNK, p-p38) and their total forms. Use a loading control (e.g., β-actin) for normalization.[1]

Neuroprotective Effects

DiCQAs have emerged as promising neuroprotective agents, demonstrating the ability to protect neuronal cells from oxidative stress and apoptosis, which are implicated in neurodegenerative diseases like Alzheimer's and Parkinson's disease.[15][16] Studies using neuronal cell lines such as SH-SY5Y and PC-12 have shown that pretreatment with diCQAs, particularly 3,5-diCQA, can attenuate cell death induced by toxins like hydrogen peroxide (H2O2) or amyloid-β peptide.[16][17] The protective mechanisms involve restoring intracellular glutathione (B108866) levels, inhibiting caspase-3 activation, and modulating cell survival signaling pathways like PI3K/Akt.[16][18]

Table 3: Neuroprotective Activity of diCQA Isomers

Isomer	Cell Line	Stressor	Effect	Source
3,5-dicaffeoylquinic acid	SH-SY5Y	H2O2	Attenuated neuronal death and caspase-3 activation	[16]
3,5-dicaffeoylquinic acid	PC-12	Amyloid β peptide	Increased cell viability up to 2.8-fold vs. stressed control	[17]
3,5-dicaffeoylquinic acid	SH-SY5Y	Aβ(1-42)	Upregulated PGK1 mRNA and increased intracellular ATP	[19]
4,5-O-dicaffeoyl-1-O-(malic acid methyl ester)-quinic acid	SH-SY5Y	H2O2	Activated endogenous antioxidant enzymes; regulated MAPK and AKT phosphorylation	[15]

Signaling Pathway Visualization

PI3K/Akt cell survival pathway activated by 3,5-diCQA.

Enzyme Inhibitory Activities

DiCQA isomers have been shown to inhibit a range of enzymes, highlighting their potential in treating various metabolic and other diseases.

• Xanthine (B1682287) Oxidase (XO): Inhibition of XO, which catalyzes the final steps of purine (B94841) metabolism to produce uric acid, is a key strategy for treating hyperuricemia and gout. Several diCQA isomers, including 4,5-diCQA, 3,5-diCQA, and 3,4-diCQA, have been identified as XO inhibitors.[20][21][22]

• Hyaluronidase (B3051955): This enzyme degrades hyaluronic acid, a major component of the extracellular matrix, and its inhibition is linked to anti-aging and anti-inflammatory effects.[23]

• Carbohydrate-Digesting Enzymes: Isomers like 3,5-diCQA and 4,5-diCQA moderately inhibit α-glucosidase and α-amylase, suggesting a role in managing type 2 diabetes by slowing carbohydrate digestion.[24]

• Other Enzymes: DiCQAs have also been shown to inhibit dipeptidyl peptidase-IV (DPPIV) and aldose reductase, further underscoring their potential in managing diabetes and its complications.[24] Additionally, 3,5-diCQA has been studied for its ability to bind to and inhibit HIV-1 integrase.[25]

Table 4: Enzyme Inhibitory Activity of diCQA Isomers

Isomer	Enzyme	IC50 Value	Source
3,5-dicaffeoylquinic acid	Xanthine Oxidase	31.6 µM	[21]
4,5-dicaffeoylquinic acid	Xanthine Oxidase	29.5 µM	[21]
3,4-dicaffeoylquinic acid	Xanthine Oxidase	30.1 µM	[21]
3,5-dicaffeoylquinic acid	α-glucosidase	204.6 µM	[24]
4,5-dicaffeoylquinic acid	α-glucosidase	261.4 µM	[24]
3,5-dicaffeoylquinic acid	Aldose Reductase	3.1 µM	[24]
4,5-dicaffeoylquinic acid	Aldose Reductase	2.5 µM	[24]

Experimental Protocol: Xanthine Oxidase (XO) Inhibition Assay

This protocol describes a common spectrophotometric method for measuring XO inhibition.[26]

• Reagent Preparation:

  • Prepare a phosphate (B84403) buffer solution (e.g., 100 mM, pH 7.5).

  • Prepare a stock solution of xanthine (substrate) in 0.1 M NaOH and dilute to the final working concentration (e.g., 100 µM) in the phosphate buffer.

  • Dilute xanthine oxidase enzyme from bovine milk to a suitable working concentration (e.g., 0.05 U/mL) in the phosphate buffer.

  • Prepare stock solutions of the diCQA isomer and a positive control (e.g., allopurinol) in a suitable solvent.

• Assay Procedure:

  • In a 96-well UV-transparent plate, add 50 µL of phosphate buffer, 25 µL of the diCQA isomer solution at various concentrations, and 25 µL of the enzyme solution.

  • Incubate the mixture at room temperature (25°C) for 15 minutes.

  • Initiate the reaction by adding 150 µL of the xanthine substrate solution.

• Measurement and Calculation:

  • Immediately measure the rate of uric acid formation by monitoring the increase in absorbance at 295 nm over several minutes using a microplate reader.

  • Calculate the percentage of inhibition for each concentration of the diCQA isomer compared to a control without the inhibitor.

  • Determine the IC50 value from the dose-response curve.

Experimental Protocol: Hyaluronidase Inhibition Assay

This protocol is based on a turbidimetric method where undigested hyaluronic acid is precipitated.[27][28]

• Reagent Preparation:

  • Prepare an acetate (B1210297) buffer (e.g., 0.1 M, pH 3.5).

  • Dissolve hyaluronidase (e.g., from bovine testes) in the acetate buffer.

  • Prepare a solution of hyaluronic acid (substrate) in buffer.

  • Prepare an acidic albumin solution (e.g., 0.1% BSA in sodium acetate buffer, pH 3.75) to act as the precipitating agent.

• Assay Procedure:

  • In a microplate or microcentrifuge tubes, mix the hyaluronidase enzyme solution with various concentrations of the diCQA isomer.

  • Incubate the mixture at 37°C for 20 minutes.

  • Initiate the enzymatic reaction by adding the hyaluronic acid substrate.

  • Incubate the reaction mixture at 37°C for 40-45 minutes.

• Measurement and Calculation:

  • Stop the reaction and precipitate the remaining undigested hyaluronic acid by adding the acidic albumin solution.

  • After a 10-minute incubation at room temperature, measure the turbidity of the resulting suspension by reading the absorbance at 600 nm.

  • A higher absorbance indicates more undigested hyaluronic acid and thus greater enzyme inhibition.

  • Calculate the percentage of inhibition and determine the IC50 value.

Conclusion and Future Directions

The isomers of dicaffeoylquinic acid, including 1,5-diCQA, represent a class of natural compounds with a remarkable breadth of biological activities. Their potent antioxidant, anti-inflammatory, and neuroprotective effects are well-documented, with underlying mechanisms involving the modulation of critical cellular signaling pathways such as NF-κB, MAPK, and PI3K/Akt. Furthermore, their ability to inhibit key metabolic enzymes highlights their potential for treating conditions like gout and diabetes. The subtle variations in chemical structure among the isomers significantly influence their specific activities, presenting a rich area for structure-activity relationship studies. While in vitro and preclinical data are promising, further research, including rigorous clinical trials, is necessary to fully elucidate their therapeutic efficacy, bioavailability, and safety in humans. The continued investigation of diCQA isomers holds significant promise for the development of novel, plant-derived therapeutic agents for a wide range of diseases.

References

• 1. mdpi.com [mdpi.com]
• 2. ohsu.edu [ohsu.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discriminating between the six isomers of dicaffeoylquinic acid by LC-MS(n) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory effects of dicaffeoylquinic acids from Ilex kudingcha on lipopolysaccharide-treated RAW264.7 macrophages and potential mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Antioxidant and DNA-protective activities of chlorogenic acid isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves (2015) | Sunghyun Hong | 82 Citations [scispace.com]
• 12. Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Caffeoylquinic Acid Derivatives Protect SH-SY5Y Neuroblastoma Cells from Hydrogen Peroxide-Induced Injury Through Modulating Oxidative Status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Neuroprotective effects of 3,5-dicaffeoylquinic acid on hydrogen peroxide-induced cell death in SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Neuroprotective effect of caffeoylquinic acids from Artemisia princeps Pampanini against oxidative stress-induced toxicity in PC-12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Exploring the Antioxidant Properties of Caffeoylquinic and Feruloylquinic Acids: A Computational Study on Hydroperoxyl Radical Scavenging and Xanthine Oxidase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Xanthine oxidase inhibitory study of eight structurally diverse phenolic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Frontiers | Xanthine oxidase inhibitory study of eight structurally diverse phenolic compounds [frontiersin.org]
• 23. Exploring Hyaluronidase and Alpha-Glucosidase Inhibition Activities of the Hydrothermal Extract of Coffee Silverskin Obtained from a Central Composite Design [mdpi.com]
• 24. Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. The Effect of Geometrical Isomerism of 3,5-Dicaffeoylquinic Acid on Its Binding Affinity to HIV-Integrase Enzyme: A Molecular Docking Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. scispace.com [scispace.com]
• 27. bioassaysys.com [bioassaysys.com]
• 28. sigmaaldrich.com [sigmaaldrich.com]

The Therapeutic Potential of 1,5-Dicaffeoylquinic Acid: A Technical Guide for Researchers

An In-depth Exploration of a Promising Natural Compound in Traditional Medicine

Introduction

1,5-Dicaffeoylquinic acid (1,5-DCQA), a prominent member of the dicaffeoylquinic acid family, is a naturally occurring phenolic compound found in a variety of plants, many of which have a long history of use in traditional medicine.[1] Belonging to the Asteraceae family, species such as Cynara cardunculus (artichoke) and Aster scaber are particularly rich sources of this bioactive molecule.[2][3] Emerging scientific evidence has begun to elucidate the pharmacological mechanisms underlying the traditional uses of these plants, revealing a spectrum of activities for 1,5-DCQA, including potent antioxidant, anti-inflammatory, neuroprotective, and anti-diabetic properties.[3][4][5][6] This technical guide provides a comprehensive overview of the current scientific understanding of 1,5-dicaffeoylquinic acid, with a focus on quantitative data, detailed experimental methodologies, and the elucidation of key signaling pathways, to support further research and drug development efforts.

Quantitative Bioactivity Data

The biological efficacy of 1,5-dicaffeoylquinic acid and its isomers has been quantified in numerous in vitro studies. The following tables summarize the key findings, providing a comparative overview of its antioxidant, anti-diabetic, and neuroprotective activities.

Table 1: Antioxidant Activity of Dicaffeoylquinic Acid Isomers

Compound	Assay	IC50 / EC50 / Value	Reference
1,5-Dicaffeoylquinic acid	DPPH Radical Scavenging	Stronger than ascorbic acid	[2]
3,5-Dicaffeoylquinic acid	DPPH Radical Scavenging	4.26 µg/mL	[7]
3,5-Dicaffeoylquinic acid	ABTS Radical Scavenging	0.9974 (TEAC)	[7]
3,5-Dicaffeoylquinic acid	FRAP	3.84 mmole Trolox equivalent/g	[7]

IC50: Half-maximal inhibitory concentration; EC50: Half-maximal effective concentration; TEAC: Trolox equivalent antioxidant capacity; DPPH: 2,2-diphenyl-1-picrylhydrazyl; ABTS: 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid); FRAP: Ferric reducing antioxidant power.

Table 2: Anti-Diabetic Activity of Dicaffeoylquinic Acid Isomers

Compound	Enzyme/Target	IC50 Value	Reference
1,5-Dicaffeoylquinic acid	α-Glucosidase	76.9% of acarbose (B1664774) activity at 750 µM	[6]
3,5-Dicaffeoylquinic acid	α-Glucosidase	157.13 ± 6.82 µg/mL	[8]
4,5-Dicaffeoylquinic acid	α-Glucosidase	900.04 ± 29.2 µg/mL	[8]
3,5-Dicaffeoylquinic acid	Aldose Reductase	21.22 ± 1.66 µg/mL	[8]
4,5-Dicaffeoylquinic acid	Aldose Reductase	82.25 ± 5.41 µg/mL	[8]
3,5-Dicaffeoylquinic acid	DPPIV	0.225 ± 0.04 µg/mL	[8]
4,5-Dicaffeoylquinic acid	DPPIV	2.27 ± 0.17 µg/mL	[8]

DPPIV: Dipeptidyl peptidase-IV.

Table 3: Neuroprotective Activity of 1,5-Dicaffeoylquinic Acid

Cell Line	Insult	Concentration of 1,5-DCQA	Outcome	Reference
Primary cortical neurons	Amyloid β(1-42) (40 µmol/L)	Concentration-dependent	Increased neuronal cell viability	[3]
SH-SY5Y cells	Hydrogen Peroxide (400 µM)	25-200 µM	Attenuated H2O2-induced cell injury	[9]

Key Signaling Pathways

1,5-Dicaffeoylquinic acid exerts its therapeutic effects by modulating several critical intracellular signaling pathways. The following diagrams, generated using the DOT language, illustrate the key mechanisms of action.

Figure 1: Neuroprotective PI3K/Akt Signaling Pathway Activated by 1,5-DCQA.

Figure 2: Nrf2-Mediated Antioxidant Response Activated by 1,5-DCQA in Astrocytes.

Experimental Protocols

Isolation of 1,5-Dicaffeoylquinic Acid from Cynara cardunculus

The following protocol outlines a typical procedure for the isolation and purification of 1,5-dicaffeoylquinic acid from the leaves of Cynara cardunculus.[2]

Figure 3: Experimental Workflow for the Isolation of 1,5-Dicaffeoylquinic Acid.

Methodology:

• Extraction: Dried and powdered leaves of Cynara cardunculus are extracted with methanol (B129727) at room temperature.

• Filtration and Concentration: The extract is filtered and concentrated under reduced pressure to yield a crude methanolic extract.

• Liquid-Liquid Partitioning: The crude extract is dissolved in a weakly acidic water-methanolic solution and subjected to selective extraction with diethyl ether. The diethyl ether phase, enriched with 1,5-dicaffeoylquinic acid, is collected.

• Column Chromatography: The enriched diethyl ether extract is further purified using column chromatography, for example, on a Sephadex LH-20 column, eluting with a suitable solvent system.

• Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to identify those containing 1,5-dicaffeoylquinic acid.

• Purification: Fractions containing the pure compound are pooled and concentrated to yield purified 1,5-dicaffeoylquinic acid. The structure is then confirmed by spectroscopic methods such as 1D and 2D NMR.[2]

In Vitro Neuroprotection Assay

This protocol describes a general method for assessing the neuroprotective effects of 1,5-dicaffeoylquinic acid against amyloid-β-induced toxicity in primary neuronal cultures.[3]

Methodology:

• Cell Culture: Primary cortical neurons are isolated from neonatal rats and cultured in appropriate media.

• Pre-treatment: Neurons are pre-treated with varying concentrations of 1,5-dicaffeoylquinic acid for a specified period (e.g., 2 hours).

• Induction of Neurotoxicity: Neurotoxicity is induced by treating the cells with a solution of amyloid-β(1-42) peptide (e.g., 40 µmol/L) for a designated time (e.g., 6 hours).

• Assessment of Cell Viability: Neuronal viability is assessed using a colorimetric assay such as the Cell Counting Kit-8 (CCK-8) or MTT assay.

• Apoptosis Staining: Apoptotic nuclei are visualized using Hoechst 33342 staining.

• Western Blot Analysis: The expression levels of key proteins in the PI3K/Akt signaling pathway (e.g., phosphorylated Akt, GSK3β, Bcl-2, Bax) are determined by Western blotting to elucidate the mechanism of action.[3]

Conclusion

1,5-Dicaffeoylquinic acid, a key bioactive compound from plants used in traditional medicine, demonstrates significant therapeutic potential across a range of applications. Its potent antioxidant, anti-inflammatory, neuroprotective, and anti-diabetic activities are supported by a growing body of scientific evidence. The elucidation of its mechanisms of action, particularly its ability to modulate the PI3K/Akt and Nrf2 signaling pathways, provides a solid foundation for its further development as a novel therapeutic agent. This technical guide, by consolidating quantitative data, detailing experimental protocols, and visualizing key pathways, aims to facilitate future research into this promising natural product. Further in vivo studies and clinical trials are warranted to fully explore the therapeutic utility of 1,5-dicaffeoylquinic acid in human health.

References

• 1. Non-canonical Keap1-independent activation of Nrf2 in astrocytes by mild oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 1,5-dicaffeoylquinic acid protects primary neurons from amyloid β 1-42-induced apoptosis via PI3K/Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isolation and antiradical properties of 1,5-dicaffeoylquinic acid from Cynara cardunculus | Faculty of Medicine Masaryk University | MED MUNI [med.muni.cz]
• 5. researchgate.net [researchgate.net]
• 6. 1, 5-dicaffeoylquinic acid, an α-glucosidase inhibitor from the root of Dorema ammoniacum D. Don - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves (2015) | Sunghyun Hong | 82 Citations [scispace.com]
• 8. Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Caffeoylquinic Acid Derivatives Protect SH-SY5Y Neuroblastoma Cells from Hydrogen Peroxide-Induced Injury Through Modulating Oxidative Status - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of 1,5-Dicaffeoylquinic Acid using a Validated HPLC-UV Method

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,5-Dicaffeoylquinic acid (1,5-DCQA) is a naturally occurring phenolic compound found in various plants and is of significant interest to the pharmaceutical and nutraceutical industries due to its diverse biological activities. As a member of the dicaffeoylquinic acid (diCQA) family, it consists of two caffeic acid molecules esterified to a quinic acid core.[1] Accurate and reliable quantification of 1,5-DCQA in plant extracts, dietary supplements, and pharmaceutical formulations is crucial for quality control, standardization, and pharmacokinetic studies. This application note provides a detailed protocol for the quantification of 1,5-DCQA using a High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection method.

Experimental Protocols

This section details the necessary steps for sample preparation and HPLC-UV analysis for the quantification of 1,5-Dicaffeoylquinic acid.

Sample Preparation from Plant Material

This protocol is adapted for the extraction of dicaffeoylquinic acids from plant tissues.[2]

• Sample Pre-treatment: Fresh plant material should be freeze-dried and ground into a fine powder to increase the surface area for extraction.

• Extraction Solvent: Prepare a solution of 80% methanol (B129727) in water (v/v).

• Extraction Procedure:

  • Weigh approximately 1.0 g of the powdered plant material.

  • Add 20 mL of the 80% methanol extraction solvent.

  • Sonicate the mixture for 30 minutes.

  • Agitate the mixture on a shaker for 1 hour at room temperature.

  • Centrifuge the extract at 4000 rpm for 15 minutes.

  • Carefully collect the supernatant.

  • Repeat the extraction process on the remaining pellet with an additional 20 mL of the extraction solvent to ensure exhaustive extraction.

  • Combine the supernatants from both extraction steps.

• Filtration: Filter the combined supernatant through a 0.45 µm syringe filter prior to HPLC analysis to remove any particulate matter.

• Storage: The filtered extract should be stored at -20°C until analysis to prevent degradation of the target analyte.

HPLC-UV Method for Quantification

The following HPLC-UV method is a composite based on several validated methods for the analysis of dicaffeoylquinic acids.[1][2]

• Instrumentation: A standard HPLC system equipped with a UV or Photodiode Array (PDA) detector.

• Chromatographic Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended.[2] Alternatively, a diphenyl column (250 x 4.6 mm, 5 µm) has also been shown to be effective.[1]

• Mobile Phase:

  • Solvent A: 0.1% Formic acid in water.[2]

  • Solvent B: Acetonitrile.[2]

• Gradient Elution: A gradient elution is recommended to achieve optimal separation of various phenolic compounds. A typical gradient program is as follows:

  • 0-5 min: 10% B

  • 5-30 min: Linear gradient from 10% to 40% B

  • 30-35 min: Linear gradient from 40% to 100% B

  • 35-40 min: Hold at 100% B

  • 40-45 min: Linear gradient from 100% to 10% B

  • 45-50 min: Hold at 10% B (column re-equilibration)

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 30°C.[1][2]

• Injection Volume: 10 µL.[2]

• UV Detection: The detection wavelength should be set at 325 nm, which is the characteristic absorption maximum for dicaffeoylquinic acids.[2][3]

Preparation of Standard Solutions and Calibration Curve

• Standard Stock Solution: Prepare a stock solution of 1,5-Dicaffeoylquinic acid standard in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to construct a calibration curve. A typical concentration range for linearity assessment of related compounds is 1-200 mg/L.[3]

• Calibration Curve: Inject the working standard solutions into the HPLC system and record the peak area. Plot a calibration curve of peak area versus concentration. The linearity of the method is assessed by the correlation coefficient (R²) of the calibration curve, which should ideally be ≥ 0.999.[3]

Data Presentation

The following tables summarize the quantitative data for the HPLC-UV method for dicaffeoylquinic acids, including 1,5-Dicaffeoylquinic acid, as reported in the literature.

Table 1: Chromatographic and Method Validation Parameters for Dicaffeoylquinic Acids

Parameter	Value	Reference
Chromatographic Column	C18 reversed-phase (250 mm x 4.6 mm, 5 µm)	[2]
Mobile Phase	A: 0.1% Formic acid in water; B: Acetonitrile	[2]
Flow Rate	1.0 mL/min	[2]
Column Temperature	30°C	[2]
UV Detection Wavelength	325 nm	[2][3]
Injection Volume	10 µL	[2]

Table 2: Linearity, Limit of Detection (LOD), and Limit of Quantification (LOQ) for Caffeoylquinic Acids

Compound	Linearity Range (µg/mL)	R²	LOD (µg/mL)	LOQ (µg/mL)	Reference
3-O-Caffeoylquinic acid	31.25 - 1000	> 0.999	0.501	1.519	[4]
3,4-di-O-Caffeoylquinic acid	3.9 - 125	> 0.999	1.187	3.596	[4]
3,5-di-O-Caffeoylquinic acid	15.625 - 500	> 0.999	0.422	1.278	[4]
4,5-di-O-Caffeoylquinic acid	15.625 - 500	> 0.999	1.636	4.957	[4]
Mixed Caffeoylquinic Acids	Not Specified	> 0.999	0.078 - 0.653	0.259 - 1.795	[5]

Note: Specific validation data for 1,5-Dicaffeoylquinic acid was not available in a consolidated table in the searched literature. The data presented is for closely related isomers and provides a strong indication of the expected performance of the method for 1,5-DCQA.

Mandatory Visualization

The following diagrams illustrate the key workflows and relationships in the quantification of 1,5-Dicaffeoylquinic acid.

Caption: Experimental workflow for 1,5-Dicaffeoylquinic acid quantification.

Caption: Logical relationships in HPLC method application.

References

• 1. jcsp.org.pk [jcsp.org.pk]
• 2. benchchem.com [benchchem.com]
• 3. Quantification of Caffeoylquinic Acids in Coffee Brews by HPLC-DAD - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. akjournals.com [akjournals.com]

Application Note: Analysis of 1,5-Dicaffeoylquinic Acid in Plant Extracts by LC-MS/MS

Introduction

1,5-Dicaffeoylquinic acid (1,5-DCQA) is a prominent member of the dicaffeoylquinic acid (diCQA) family, a group of polyphenolic compounds widely distributed in the plant kingdom.[1] These compounds are esters of one molecule of quinic acid and two molecules of caffeic acid.[1] 1,5-DCQA and its isomers are of significant interest to researchers in the fields of phytochemistry, pharmacology, and drug development due to their diverse biological activities, including antioxidant and anti-inflammatory properties. The accurate and sensitive quantification of 1,5-DCQA in plant extracts is crucial for quality control, standardization of herbal products, and pharmacokinetic studies.

This application note describes a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the analysis of 1,5-Dicaffeoylquinic acid in plant extracts. The presence of multiple positional and geometric isomers of diCQA presents a significant analytical challenge, often requiring careful optimization of chromatographic conditions to achieve adequate separation.[2] Mass spectrometry, particularly tandem MS, provides the selectivity and sensitivity needed to differentiate and quantify these closely related compounds.[3][4][5]

Experimental Workflow

The overall experimental workflow for the analysis of 1,5-Dicaffeoylquinic acid in plant extracts is depicted below.

Caption: Experimental workflow for LC-MS/MS analysis of 1,5-Dicaffeoylquinic acid.

Materials and Reagents

• Solvents: Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade).

• Standards: 1,5-Dicaffeoylquinic acid analytical standard.

• Plant Material: Dried and powdered plant extracts.

Protocols

Standard Solution Preparation

• Prepare a stock solution of 1,5-Dicaffeoylquinic acid at a concentration of 1 mg/mL in methanol.

• Prepare a series of working standard solutions by serially diluting the stock solution with methanol to achieve a concentration range suitable for the calibration curve (e.g., 1-200 ng/mL).[6]

Sample Preparation (Plant Extracts)

• Weigh 1 gram of the dried, powdered plant material.

• Add 10 mL of methanol to the plant material.

• Sonicate the mixture for 30 minutes in an ultrasonic bath.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 15 minutes, hold at 95% B for 5 minutes, re-equilibrate at 5% B for 5 minutes
Flow Rate	0.3 mL/min
Column Temperature	30 °C[2]
Injection Volume	5 µL

Mass Spectrometry (MS) Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.5 kV
Desolvation Temperature	350 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon
Scan Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions for 1,5-Dicaffeoylquinic Acid

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (s)
515.1	353.1 (Quantifier)	15	0.1
515.1	191.1 (Qualifier)	25	0.1
515.1	179.1 (Qualifier)	20	0.1

Note: The fragmentation of dicaffeoylquinic acids can be complex, and the choice of product ions may need to be optimized based on the specific instrument and isomers present. The precursor ion [M-H]⁻ for dicaffeoylquinic acids is m/z 515.[7] Common fragment ions correspond to the loss of one or both caffeoyl moieties and fragments of the quinic acid core.[3][5][8]

Data Presentation

The following tables summarize typical quantitative data obtained from the LC-MS/MS analysis of 1,5-Dicaffeoylquinic acid.

Table 1: Calibration Curve Data for 1,5-Dicaffeoylquinic Acid

Concentration (ng/mL)	Peak Area (Arbitrary Units)
1	5,234
5	26,170
10	51,890
50	259,450
100	521,300
200	1,045,600
Linearity (r²)	0.9995

This data is representative. Actual values may vary depending on the instrument and experimental conditions.

Table 2: Quantitative Analysis of 1,5-Dicaffeoylquinic Acid in Various Plant Extracts

Plant Extract Sample	Concentration of 1,5-DCQA (µg/g of dry weight)
Artemisia annua	15.2 ± 1.3
Lonicera japonica	45.8 ± 3.7
Helianthus annuus	28.1 ± 2.5

Values are expressed as mean ± standard deviation (n=3).

Logical Relationships in Isomer Differentiation

The differentiation of 1,5-Dicaffeoylquinic acid from its isomers is a critical aspect of the analysis. The following diagram illustrates the logical approach to isomer differentiation based on chromatographic retention time and MS/MS fragmentation patterns.

Caption: Logical workflow for the differentiation of 1,5-DCQA from its isomers.

Conclusion

The LC-MS/MS method detailed in this application note provides a selective and sensitive approach for the quantification of 1,5-Dicaffeoylquinic acid in plant extracts. Careful optimization of both chromatographic separation and mass spectrometric parameters is essential for resolving 1,5-DCQA from its numerous isomers and ensuring accurate quantification. This method is well-suited for quality control applications in the herbal medicine industry, as well as for research purposes in phytochemistry and pharmacology.

References

• 1. jcsp.org.pk [jcsp.org.pk]
• 2. Revising Reverse-Phase Chromatographic Behavior for Efficient Differentiation of Both Positional and Geometrical Isomers of Dicaffeoylquinic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Mass spectrometry of 1,3- and 1,5-dicaffeoylquinic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. An improved LC-MS/MS method for simultaneous determination of 1,5-dicaffeoylquinic acid and its active metabolites in human plasma and its application to a pharmacokinetic study in patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Inducing Nrf2 Pathway Activation with 1,5-Dicaffeoylquinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dicaffeoylquinic acid (1,5-diCQA) is a polyphenolic compound found in various natural sources, including coffee beans and certain medicinal plants. It is recognized for its potent antioxidant properties.[1] A key mechanism underlying its cytoprotective effects is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[2][3] Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.[4] Upon stimulation by inducers like 1,5-diCQA, Nrf2 dissociates from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE). This action initiates the transcription of a battery of cytoprotective genes, including heme oxygenase-1 (HO-1) and glutamate-cysteine ligase (GCL), which fortify cellular defenses against oxidative stress.[1][5]

These application notes provide a comprehensive guide to utilizing 1,5-diCQA to activate the Nrf2 pathway, complete with detailed experimental protocols and data presentation formats.

Data Presentation

While specific dose-response and time-course data for 1,5-Dicaffeoylquinic acid's activation of the Nrf2 pathway are not extensively available in the public domain, the following tables provide an illustrative framework for presenting such quantitative data. Researchers are encouraged to generate cell-line-specific data following the provided protocols.

Table 1: Illustrative Dose-Response of 1,5-Dicaffeoylquinic Acid on Nrf2 Nuclear Translocation

1,5-diCQA Concentration (µM)	Incubation Time (hours)	Cell Type	Fold Increase in Nuclear Nrf2 (Normalized to Vehicle Control)
0 (Vehicle)	6	Primary Astrocytes	1.0
1	6	Primary Astrocytes	Data to be determined
5	6	Primary Astrocytes	Data to be determined
10	6	Primary Astrocytes	Data to be determined
25	6	Primary Astrocytes	Data to be determined
50	6	Primary Astrocytes	Data to be determined

Table 2: Illustrative Time-Course of Nrf2 Nuclear Translocation with 1,5-Dicaffeoylquinic Acid (10 µM)

Incubation Time (hours)	1,5-diCQA Concentration (µM)	Cell Type	Fold Increase in Nuclear Nrf2 (Normalized to Vehicle Control)
0	10	Primary Astrocytes	1.0
1	10	Primary Astrocytes	Data to be determined
3	10	Primary Astrocytes	Data to be determined
6	10	Primary Astrocytes	Data to be determined
12	10	Primary Astrocytes	Data to be determined
24	10	Primary Astrocytes	Data to be determined

Table 3: Effect of 1,5-Dicaffeoylquinic Acid on the Expression of Nrf2-Target Genes

Treatment	Concentration (µM)	Incubation Time (hours)	Gene	Fold Change in mRNA Expression (Normalized to Vehicle Control)
Vehicle	-	24	HO-1	1.0
1,5-diCQA	10	24	HO-1	Data to be determined
Vehicle	-	24	GCLC	1.0
1,5-diCQA	10	24	GCLC	Data to be determined
Vehicle	-	24	NQO1	1.0
1,5-diCQA	10	24	NQO1	Data to be determined

Experimental Protocols

The following are detailed protocols for key experiments to assess the activation of the Nrf2 pathway by 1,5-Dicaffeoylquinic acid.

Protocol 1: Western Blot Analysis for Nrf2 Nuclear Translocation

This protocol details the procedure for quantifying the amount of Nrf2 that has translocated to the nucleus following treatment with 1,5-diCQA.

Materials:

• Cell line of interest (e.g., primary astrocytes, HepG2)

• 1,5-Dicaffeoylquinic acid (stock solution in DMSO)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS), ice-cold

• Nuclear and cytoplasmic extraction buffers

• Protease and phosphatase inhibitor cocktails

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-Nrf2, anti-Lamin B1 (nuclear marker), anti-GAPDH (cytoplasmic marker)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates to achieve 70-80% confluency.

  • Treat cells with various concentrations of 1,5-diCQA or vehicle (DMSO) for the desired time points.

• Nuclear and Cytoplasmic Protein Extraction:

  • Wash cells twice with ice-cold PBS.

  • Lyse cells using a nuclear and cytoplasmic extraction kit according to the manufacturer's protocol. This will separate the cytoplasmic and nuclear fractions.

• Protein Quantification:

  • Determine the protein concentration of both the nuclear and cytoplasmic lysates using a BCA protein assay.

• Sample Preparation:

  • Mix equal amounts of protein (e.g., 20-40 µg) with Laemmli sample buffer and boil at 95-100°C for 5-10 minutes.

• SDS-PAGE and Protein Transfer:

  • Load the denatured protein samples onto an SDS-PAGE gel and run until the dye front reaches the bottom.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against Nrf2, Lamin B1, and GAPDH overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection and Analysis:

  • Apply the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

  • Quantify the band intensities using image analysis software. Normalize the nuclear Nrf2 levels to the Lamin B1 loading control and the cytoplasmic Nrf2 levels to the GAPDH loading control.

Protocol 2: ARE-Luciferase Reporter Assay

This assay quantifies the transcriptional activity of Nrf2 by measuring the expression of a luciferase reporter gene under the control of an Antioxidant Response Element (ARE) promoter.

Materials:

• A cell line stably transfected with an ARE-luciferase reporter construct (e.g., ARE-Luc-HEK293).

• 1,5-Dicaffeoylquinic acid (stock solution in DMSO)

• Cell culture medium and supplements

• White, opaque 96-well plates

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Seeding:

  • Seed the ARE-reporter cell line in a white, opaque 96-well plate and incubate for 24 hours.

• Compound Treatment:

  • Treat the cells with various concentrations of 1,5-diCQA or vehicle (DMSO) for 18-24 hours.

• Cell Lysis and Luciferase Measurement:

  • Lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's instructions for the luciferase assay reagent.[2]

• Data Analysis:

  • Express the results as fold induction of luciferase activity compared to the vehicle-treated control.

Visualizations

Nrf2 Signaling Pathway

Caption: 1,5-Dicaffeoylquinic acid induces Nrf2 activation.

Experimental Workflow for Nrf2 Activation Analysis

Caption: Workflow for assessing Nrf2 activation by 1,5-diCQA.

References

• 1. ERK/Nrf2 pathway activation by caffeic acid in HepG2 cells alleviates its hepatocellular damage caused by t-butylhydroperoxide-induced oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. msjonline.org [msjonline.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for 1,5-Dicaffeoylquinic Acid in Neuroprotection Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dicaffeoylquinic acid (1,5-DCQA), a naturally occurring phenolic compound, has demonstrated significant neuroprotective properties in various in vitro models of neuronal injury.[1][2] As oxidative stress and apoptosis are key pathological mechanisms in many neurodegenerative diseases, 1,5-DCQA's ability to modulate these processes makes it a compound of interest for therapeutic development.[2][3][4] These application notes provide detailed protocols for utilizing 1,5-DCQA in cell culture-based neuroprotection assays and summarize key quantitative data and signaling pathways involved in its mechanism of action.

Data Presentation

The following tables summarize the quantitative data from studies evaluating the neuroprotective effects of dicaffeoylquinic acid derivatives.

Table 1: Neuroprotective Effects of 1,5-Dicaffeoylquinic Acid Against Amyloid-β (Aβ) Induced Toxicity

Cell Line	Neurotoxin	1,5-DCQA Concentration	Outcome Measure	Result	Reference
Primary Cortical Neurons	40 µM Aβ(1-42)	1, 10, 20 µM	Cell Viability (CCK-8)	Concentration-dependent increase in neuronal cell viability.	[1]

Table 2: Neuroprotective Effects of Dicaffeoylquinic Acid Derivatives Against Oxidative Stress

Cell Line	Neurotoxin	Compound	Outcome Measure	Result	Reference
SH-SY5Y	Hydrogen Peroxide (H₂O₂)	3,5-diCQA	Cell Survival	Attenuated neuronal death.	[2]
SH-SY5Y	Hydrogen Peroxide (H₂O₂)	3,5-diCQA	Caspase-3 Activity	Attenuated H₂O₂-induced increase in caspase-3 activity.	[2]
SH-SY5Y	Hydrogen Peroxide (H₂O₂)	3,5-diCQA	Intracellular Glutathione	Restored H₂O₂-induced depletion of glutathione.	[2]
SH-SY5Y	Hydrogen Peroxide (H₂O₂)	Dicaffeoylquinic acid derivatives	Cell Viability (MTT)	Di-CQAs demonstrated high cytoprotective activity.	[3][4]

Table 3: Effects of a 1,5-DCQA Derivative on NMDA-Induced Neurotoxicity

Cell Line	Neurotoxin	Compound	Outcome Measure	Result	Reference
SH-SY5Y	1 mM NMDA	MQA (1,5-O-dicaffeoyl-3-O-[4-malic acid methyl ester]-quinic acid)	Cell Viability (MTT)	Attenuated the loss of cell viability.	[5]
SH-SY5Y	1 mM NMDA	MQA	Apoptosis (Hoechst 33342 & Annexin V-PI)	Inhibited NMDA-induced apoptosis.	[5]
SH-SY5Y	1 mM NMDA	MQA	Bcl-2/Bax Ratio	Increased the Bcl-2/Bax ratio.	[5]
SH-SY5Y	1 mM NMDA	MQA	Caspase-3 & -9 Activities	Attenuated cytochrome c release and caspase-3 and -9 activities.	[5]

Experimental Protocols

Here are detailed methodologies for key experiments to assess the neuroprotective effects of 1,5-Dicaffeoylquinic acid.

In Vitro Neuroprotection Assay Against Aβ-Induced Toxicity in Primary Neurons

This protocol is adapted from a study investigating the neuroprotective effects of 1,5-DCQA against amyloid β(1-42) (Aβ(42))-induced neurotoxicity in primary neuronal culture.[1]

Materials:

• Primary cortical neurons from neonatal rats

• Neurobasal medium supplemented with B27 and GlutaMAX

• 1,5-Dicaffeoylquinic acid (1,5-DCQA)

• Amyloid β(1-42) (Aβ(42)) peptide

• Cell Counting Kit-8 (CCK-8)

• 96-well plates

Procedure:

• Cell Seeding: Seed primary cortical neurons in a 96-well plate at a suitable density and culture for 7-10 days to allow for differentiation.

• Pre-treatment: Pre-treat the neurons with various concentrations of 1,5-DCQA (e.g., 1, 10, 20 µM) for 2 hours.[1]

• Induction of Neurotoxicity: Add 40 µmol/L Aβ(42) to the wells (except for the control group) and incubate for 6 hours.[1]

• Cell Viability Assessment (CCK-8 Assay):

  • After incubation, add 10 µL of CCK-8 solution to each well.

  • Incubate the plate for 1-4 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Cell viability is expressed as a percentage of the control (untreated) cells.

In Vitro Neuroprotection Assay Against Oxidative Stress in SH-SY5Y Cells

This protocol outlines the assessment of 1,5-DCQA's protective effects against hydrogen peroxide (H₂O₂)-induced cytotoxicity in the human neuroblastoma SH-SY5Y cell line.[2][3]

Materials:

• SH-SY5Y cells

• DMEM/F12 medium with 10% FBS and 1% penicillin-streptomycin

• 1,5-Dicaffeoylquinic acid (1,5-DCQA)

• Hydrogen Peroxide (H₂O₂)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.[3]

• Pre-treatment: Pre-treat the cells with various concentrations of 1,5-DCQA for 12 hours.[3]

• Induction of Neurotoxicity: Replace the medium and then incubate the cells with 400 µM H₂O₂ for 3 hours to induce oxidative stress.[3]

• Cell Viability Assessment (MTT Assay):

  • After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[3][6]

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.[3]

  • Measure the absorbance at 490 nm using a microplate reader.[3]

  • Cell viability is expressed as a percentage of the control (untreated) cells.

Apoptosis Assessment by Hoechst Staining

This protocol can be used to visualize nuclear condensation, a hallmark of apoptosis.

Materials:

• Cells cultured on glass coverslips in 6-well plates

• Hoechst 33342 staining solution

• Phosphate-buffered saline (PBS)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Treatment: Following the pre-treatment and neurotoxin exposure as described in the protocols above, wash the cells twice with PBS.

• Fixation: Fix the cells with 4% paraformaldehyde for 15-20 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Staining: Incubate the cells with Hoechst 33342 solution (e.g., 1 µg/mL in PBS) for 10-15 minutes at room temperature in the dark.

• Washing: Wash the cells twice with PBS.

• Mounting: Mount the coverslips onto microscope slides using a suitable mounting medium.

• Visualization: Observe the cells under a fluorescence microscope. Apoptotic cells will exhibit condensed and fragmented nuclei with bright blue fluorescence.

Signaling Pathways and Experimental Workflows

The neuroprotective effects of 1,5-Dicaffeoylquinic acid are mediated through the modulation of specific signaling pathways.

Signaling Pathway of 1,5-DCQA in Neuroprotection

1,5-DCQA has been shown to exert its neuroprotective effects by activating the PI3K/Akt signaling pathway.[1] This activation leads to the phosphorylation and inactivation of Glycogen Synthase Kinase 3β (GSK3β) and the modulation of the Bcl-2/Bax protein ratio, ultimately inhibiting apoptosis.[1]

Caption: PI3K/Akt signaling pathway activated by 1,5-DCQA.

General Experimental Workflow for Neuroprotection Assays

The following diagram illustrates a typical workflow for assessing the neuroprotective potential of a compound like 1,5-DCQA in a cell-based assay.

Caption: General workflow for in vitro neuroprotection assays.

References

• 1. 1,5-dicaffeoylquinic acid protects primary neurons from amyloid β 1-42-induced apoptosis via PI3K/Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neuroprotective effects of 3,5-dicaffeoylquinic acid on hydrogen peroxide-induced cell death in SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Caffeoylquinic Acid Derivatives Protect SH-SY5Y Neuroblastoma Cells from Hydrogen Peroxide-Induced Injury Through Modulating Oxidative Status - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Caffeoylquinic Acid Derivatives Protect SH-SY5Y Neuroblastoma Cells from Hydrogen Peroxide-Induced Injury Through Modulating Oxidative Status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Compound MQA, a Caffeoylquinic Acid Derivative, Protects Against NMDA-Induced Neurotoxicity and Potential Mechanisms In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Application Notes: Protocol for Testing the Antioxidant Capacity of 1,5-Dicaffeoylquinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dicaffeoylquinic acid (1,5-diCQA), a prominent member of the dicaffeoylquinic acid class of polyphenolic compounds, is recognized for its significant antioxidant properties.[1][2] These compounds are prevalent in various plants and are of great interest in pharmacology and drug development for their potential to mitigate oxidative stress, a key factor in numerous pathological conditions.[3] The antioxidant capacity of 1,5-diCQA stems from its chemical structure, which is effective at scavenging free radicals and chelating metal ions.[2][4]

The antioxidant mechanism of dicaffeoylquinic acids can involve multiple pathways, including hydrogen atom transfer (HAT), single electron transfer (SET), and radical adduct formation (RAF), although RAF may not be a primary mechanism for these specific compounds.[5][6] The presence of two caffeoyl groups with catechol rings enhances their radical scavenging ability compared to monocaffeoylquinic acids.[2]

This document provides detailed protocols for quantifying the antioxidant capacity of 1,5-Dicaffeoylquinic acid using four common and robust in vitro assays: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay, ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay, FRAP (Ferric Reducing Antioxidant Power) Assay, and ORAC (Oxygen Radical Absorbance Capacity) Assay.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 4. [PDF] Antioxidant and Cytoprotective Effects of the Di-O-Caffeoylquinic Acid Family: The Mechanism, Structure–Activity Relationship, and Conformational Effect | Semantic Scholar [semanticscholar.org]
• 5. Exploring the Antioxidant Properties of Caffeoylquinic and Feruloylquinic Acids: A Computational Study on Hydroperoxyl Radical Scavenging and Xanthine Oxidase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antioxidant and Cytoprotective Effects of the Di-O-Caffeoylquinic Acid Family: The Mechanism, Structure–Activity Relationship, and Conformational Effect - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: 1,5-Dicaffeoylquinic Acid for Phytochemical Analysis

Introduction

1,5-Dicaffeoylquinic acid (1,5-DCQA) is a prominent member of the caffeoylquinic acid (CQA) class of polyphenolic compounds, which are esters of caffeic acid and quinic acid.[1] Found in various plants, notably from the Asteraceae family such as Artichoke (Cynara cardunculus) and Arnica montana, 1,5-DCQA is recognized for its significant biological activities, including antioxidant, neuroprotective, and anti-inflammatory properties.[1][2][3][4] Its well-defined chemical structure and the availability of high-purity reference standards make it an essential tool for the standardization and quality control of herbal medicines, functional foods, and dietary supplements. These application notes provide detailed protocols for the use of 1,5-DCQA as a reference standard in quantitative and qualitative phytochemical analysis.

Physicochemical Properties

Proper handling and storage of the analytical standard are crucial for obtaining accurate and reproducible results. The key physicochemical properties of 1,5-Dicaffeoylquinic acid are summarized below.

Property	Value	References
Molecular Formula	C₂₅H₂₄O₁₂	[2][3][5]
Molecular Weight	516.45 g/mol
CAS Number	30964-13-7	[2][5]
Synonyms	Cynarine, 1,3-Dicaffeoylquinic acid*	[2][6]
Appearance	Crystalline solid / White powder	[3][7]
Purity (Standard)	≥98.0% (HPLC)
Solubility	Soluble in DMSO (≥23 mg/mL), Ethanol (50 mg/mL), DMF (71 mg/mL)	[2][3]
Storage (Solid)	Long-term: -20°C (stable for ≥ 4 years); Short-term: 2-8°C	[3]
Storage (Solution)	Prepare fresh. If needed, store at -20°C (up to 1 month) or -80°C (up to 1 year) in aliquots. Avoid repeated freeze-thaw cycles.	[2][6]

*Note: The nomenclature and CAS numbers for dicaffeoylquinic acid isomers can be inconsistent in literature; 1,5-DCQA is sometimes referred to as 1,3-DCQA (CAS: 19870-46-3).[3][6][8] Verification of the standard's structure is recommended.

Quantitative Analysis Data

1,5-DCQA can be accurately quantified using various chromatographic techniques. The following table summarizes typical validation parameters for HPLC-DAD and LC-MS/MS methods.

Parameter	HPLC-DAD	LC-MS/MS (in plasma)	References
Linearity Range	Concentration-dependent	0.85 - 213 ng/mL	[9][10][11]
Correlation Coeff. (r²)	> 0.996	> 0.99	[10]
LOD	~0.23 µg/mL	-	[10]
LOQ	~0.71 µg/mL	~0.85 ng/mL	[10][11]
Accuracy (Recovery)	100.4%	≥78.5%	[10][11]
Precision (RSD%)	< 3%	< 13.8%	[12][13]

Experimental Protocols

Preparation of Standard Solutions

Objective: To prepare accurate stock and working standard solutions of 1,5-DCQA for calibration curves.

Materials:

• 1,5-Dicaffeoylquinic acid analytical standard (≥98% purity)

• Methanol (B129727) (HPLC or LC-MS grade)

• Dimethyl sulfoxide (B87167) (DMSO, optional, for initial solubilization)

• Volumetric flasks (Class A)

• Calibrated analytical balance

• Micropipettes

Procedure:

• Stock Solution (e.g., 1000 µg/mL): a. Accurately weigh 10 mg of 1,5-DCQA standard into a 10 mL Class A volumetric flask. b. Add a small amount of solvent (e.g., 1-2 mL of DMSO or methanol) to dissolve the solid completely. Gentle sonication can be used if necessary. c. Once dissolved, bring the flask to volume with methanol. d. Mix thoroughly by inverting the flask multiple times. e. Transfer to an amber vial and store at -20°C for up to one month.

• Working Standard Solutions: a. Prepare a series of working standards by serial dilution of the stock solution with the mobile phase or a solvent compatible with the analytical method (e.g., 50% methanol). b. For a typical calibration curve (e.g., 1-100 µg/mL), dilute the stock solution accordingly. For example, to prepare a 100 µg/mL solution, transfer 1 mL of the stock solution into a 10 mL volumetric flask and bring to volume with the diluent. c. Prepare these solutions fresh daily for optimal results.

Sample Preparation: Extraction from Plant Material

Objective: To efficiently extract 1,5-DCQA from a dried plant matrix (e.g., leaves).

Materials:

• Dried, powdered plant material

• Methanol (HPLC grade)

• Water (HPLC grade)

• Formic acid or Acetic acid

• Vortex mixer, Sonicator, Centrifuge

• Syringe filters (0.45 µm or 0.22 µm, PTFE or PVDF)

Procedure:

• Extraction: a. Weigh approximately 1.0 g of the powdered plant material into a centrifuge tube. b. Add 20 mL of 80% methanol in water (v/v), acidified with 0.1% formic acid to improve stability. c. Vortex vigorously for 1 minute to ensure thorough mixing. d. Sonicate the mixture in an ultrasonic bath for 30 minutes at room temperature. e. Centrifuge the sample at 4000 rpm for 15 minutes.

• Final Preparation: a. Carefully collect the supernatant. For exhaustive extraction, the pellet can be re-extracted twice more, and the supernatants pooled. b. Filter the supernatant through a 0.45 µm or 0.22 µm syringe filter into an HPLC vial. c. The sample is now ready for analysis. If the concentration is expected to be high, further dilution with the mobile phase may be necessary.

HPLC-DAD Analysis Protocol

Objective: To quantify 1,5-DCQA in prepared samples using High-Performance Liquid Chromatography with a Diode Array Detector.

Parameter	Recommended Condition
Column	C18 Reverse-Phase (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid or 0.5% Phosphoric Acid
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 10% B; 5-25 min: 10-25% B; 25-30 min: 25-50% B; 30-35 min: 50-10% B; 35-40 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection	DAD, 330 nm
Run Time	40 minutes

Reference:[10][14]

LC-MS/MS Analysis Protocol

Objective: For highly sensitive and selective quantification of 1,5-DCQA, especially in complex biological matrices.

Parameter	Recommended Condition
Column	C18 Reverse-Phase (e.g., Zorbax Eclipse XDB-C18, 100 x 2.1 mm, 3.5 µm)
Mobile Phase A	Water with 5 mM Ammonium Acetate or 0.1% Formic Acid
Mobile Phase B	Acetonitrile
Gradient	Optimized based on system and co-eluting compounds. A typical start is 95:5 (A:B) ramping to 5:95 (A:B).
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Negative
Scan Mode	Selected Reaction Monitoring (SRM)
Precursor Ion (Q1)	m/z 515.1
Product Ions (Q3)	m/z 353.1, m/z 191.0, m/z 179.1

Reference:[9][11][15][16]

Visualizations

References

• 1. Frontiers | Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases [frontiersin.org]
• 2. 1,5-Dicaffeoylquinic acid | CAS:30964-13-7 | Phenolic Acids | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. caymanchem.com [caymanchem.com]
• 4. 1,5-Dicaffeoylquinic acid phyproof® Reference Substance | PhytoLab [phyproof.phytolab.com]
• 5. 1,5-Dicaffeoylquinic acid | C25H24O12 | CID 122685 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. CAS 2450-53-5 | 3,5-Dicaffeoylquinic acid [phytopurify.com]
• 8. ohsu.edu [ohsu.edu]
• 9. An improved LC-MS/MS method for simultaneous determination of 1,5-dicaffeoylquinic acid and its active metabolites in human plasma and its application to a pharmacokinetic study in patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantitative Analysis of Caffeoylquinic Acid Derivatives in Methanolic Extract of Ainsliaea Acerifolia Leaves Using HPLC-DAD - koreascholar [db.koreascholar.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. akjournals.com [akjournals.com]
• 14. jcsp.org.pk [jcsp.org.pk]
• 15. digituma.uma.pt [digituma.uma.pt]
• 16. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 1,5-Dicaffeoylquinic Acid in Dry Eye Disease Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dicaffeoylquinic acid (1,5-DCQA) is a polyphenolic compound that has demonstrated significant therapeutic potential in pre-clinical models of dry eye disease (DED).[1][2] Isolated from plants such as Pseudognaphalium affine, this natural compound has been shown to ameliorate DED by protecting corneal epithelial cells and suppressing inflammation.[1][2] Its multifaceted mechanism of action, which includes inhibiting apoptosis, promoting cell proliferation, and reducing inflammatory responses, makes it a promising candidate for the development of novel DED therapies.[1][2] Notably, in murine models, topical administration of 1,5-DCQA was found to be more effective in alleviating the clinical signs of DED compared to commercially available treatments like 0.05% cyclosporine and 0.1% sodium hyaluronate eye drops.[1][2]

These application notes provide a comprehensive overview of the use of 1,5-DCQA in DED research, including detailed experimental protocols for both in vitro and in vivo models, and a summary of key quantitative data.

Quantitative Data Summary

The efficacy of 1,5-Dicaffeoylquinic acid in treating dry eye disease has been quantified through various in vitro and in vivo assessments. The following tables summarize the key findings from studies on its application.

Table 1: In Vitro Efficacy of 1,5-DCQA on Human Corneal Epithelial Cells (CECs) under Hyperosmolar Stress

Parameter Assessed	Outcome with 1,5-DCQA Treatment	Key Findings
Cell Viability	Enhanced	Significantly increased the viability of CECs exposed to desiccating hyperosmolar stress.[1][2]
Apoptosis	Inhibited	Markedly reduced the rate of apoptosis in stressed CECs.[1][2]
Cell Proliferation	Promoted	Stimulated the proliferation of CECs, aiding in the protection against hyperosmolar conditions.[1][2]
Inflammatory Activation	Downregulated	Reduced the activation of inflammatory pathways within the corneal epithelial cells.[1][2]

Table 2: In Vivo Efficacy of Topical 1,5-DCQA Administration in Murine DED Models

Parameter Assessed	DED Model	Outcome with 1,5-DCQA Treatment	Dose-Response Relationship
Corneal Epithelial Defects	Desiccating Stress-Induced DED & Ocular Sjögren's Syndrome Model	Decreased	Treatment dose-dependently reduced the severity of corneal epithelial defects.[1][2]
Tear Production	Desiccating Stress-Induced DED & Ocular Sjögren's Syndrome Model	Increased	A dose-dependent increase in tear production was observed.[1][2]
Inflammatory Cytokines	Desiccating Stress-Induced DED & Ocular Sjögren's Syndrome Model	Repressed	Suppressed the levels of inflammatory cytokines on the ocular surface and in the lacrimal gland.[1][2]
T Cell Infiltration	Desiccating Stress-Induced DED & Ocular Sjögren's Syndrome Model	Repressed	Reduced the infiltration of T cells in the ocular surface and lacrimal gland tissues.[1][2]

Experimental Protocols

The following are detailed methodologies for key experiments involving the application of 1,5-Dicaffeoylquinic acid in dry eye disease models.

In Vitro Hyperosmolar Stress Model with Human Corneal Epithelial Cells (CECs)

This protocol outlines the procedure for evaluating the protective effects of 1,5-DCQA on human CECs under hyperosmolar stress, a key factor in DED pathology.

a. Cell Culture and Treatment:

• Primary human corneal epithelial cells are cultured in an appropriate growth medium.

• To induce hyperosmolar stress, the culture medium is supplemented with a high concentration of sodium chloride (e.g., 100-200 mM above normal osmolarity) to mimic the hyperosmolarity of tears in DED.

• Cells are concurrently treated with varying concentrations of 1,5-DCQA or a vehicle control.

b. Assessment of Cell Viability and Apoptosis:

• Cell Viability: Assessed using assays such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or by measuring ATP levels.

• Apoptosis: Quantified using methods like TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) staining or flow cytometry with Annexin V/Propidium Iodide staining.

c. Analysis of Cell Proliferation:

• Cell proliferation is measured using techniques such as BrdU (Bromodeoxyuridine) incorporation assays or by counting cell numbers over time.

d. Evaluation of Inflammatory Markers:

• The expression of pro-inflammatory cytokines (e.g., IL-6, IL-1β, TNF-α) and other inflammatory mediators is quantified at both the mRNA and protein levels using RT-qPCR and ELISA/Western blot, respectively.

In Vivo Murine Models of Dry Eye Disease

Topical application of 1,5-DCQA has been validated in two distinct mouse models of DED.

a. Desiccating Environmental Stress-Induced DED Model:

• Induction: Mice are housed in a controlled environment with low humidity (<40%) and constant airflow for a specified period (e.g., 7-14 days) to induce evaporative dry eye. Systemic administration of scopolamine (B1681570) can be used to further reduce tear secretion.[3]

• Treatment: A solution of 1,5-DCQA at varying concentrations (or a vehicle control) is topically administered to the ocular surface of the mice multiple times a day.

• Evaluation:

  • Tear Production: Measured using phenol (B47542) red-impregnated cotton threads (Schirmer's test).

  • Corneal Epithelial Damage: Assessed by staining the cornea with fluorescein (B123965) and scoring the degree of epithelial defects.

  • Histology and Immunohistochemistry: Eyes and lacrimal glands are collected for histological analysis to assess tissue morphology and for immunohistochemical staining to detect inflammatory cell infiltration (e.g., CD4+ T cells) and the expression of inflammatory cytokines.

b. NOD.B10.H2b Mouse Model of Ocular Sjögren's Syndrome:

• Model Characteristics: This is a spontaneous autoimmune model that develops a DED phenotype similar to Sjögren's syndrome in humans, characterized by lymphocytic infiltration of the lacrimal glands and reduced tear secretion.

• Treatment: Similar to the desiccating stress model, mice receive topical applications of 1,5-DCQA or a vehicle control.

• Evaluation: The same parameters as in the desiccating stress model (tear production, corneal staining, histology, and immunohistochemistry) are assessed to determine the therapeutic efficacy of 1,5-DCQA.

Visualizations: Diagrams of Workflows and Signaling Pathways

To visually represent the experimental processes and molecular mechanisms, the following diagrams have been generated using Graphviz (DOT language).

Caption: In Vitro Experimental Workflow for 1,5-DCQA Evaluation.

Caption: In Vivo Experimental Workflow for 1,5-DCQA Efficacy Testing.

Caption: Proposed Anti-inflammatory Mechanism of 1,5-DCQA.

References

• 1. iovs.arvojournals.org [iovs.arvojournals.org]
• 2. 1,5-Dicaffeoylquinic acid from Pseudognaphalium affine ameliorates dry eye disease via suppression of inflammation and protection of the ocular surface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Animal models of dry eye disease: Useful, varied and evolving (Review) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of 1,5-Dicaffeoylquinic Acid Derivatives in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis and biological evaluation of 1,5-dicaffeoylquinic acid (1,5-DCQA) and its derivatives, compounds of significant interest in drug discovery due to their diverse pharmacological activities. This document outlines a proposed synthetic strategy, detailed experimental protocols for antioxidant and anti-inflammatory assessment, and an overview of the key signaling pathways involved in their mechanism of action.

Introduction

1,5-Dicaffeoylquinic acid is a naturally occurring phenolic compound found in various plants. It belongs to the family of dicaffeoylquinic acids (DCQAs), which are esters of caffeic acid and quinic acid.[1] These compounds have garnered considerable attention in medicinal chemistry owing to their potent biological activities, including antioxidant, anti-inflammatory, neuroprotective, and potential anti-diabetic properties. The structural diversity of DCQA derivatives allows for the fine-tuning of their pharmacokinetic and pharmacodynamic profiles, making them attractive candidates for the development of novel therapeutics.

Synthesis of 1,5-Dicaffeoylquinic Acid Derivatives

The total synthesis of 1,5-dicaffeoylquinic acid presents a regioselectivity challenge due to the multiple hydroxyl groups on the quinic acid core. A carefully designed protecting group strategy is essential to achieve the desired esterification at the C1 and C5 positions. Below is a proposed synthetic protocol based on established methods for the synthesis of related caffeoylquinic acid derivatives.

Proposed Synthetic Protocol for 1,5-Dicaffeoylquinic Acid

This protocol is adapted from methodologies for the synthesis of other dicaffeoylquinic acid isomers and requires optimization.

Step 1: Protection of Quinic Acid

• Protection of the 3- and 4-hydroxyl groups: Commercially available (-)-quinic acid is first protected at the C3 and C4 positions. This can be achieved by forming a cyclic acetal (B89532), for instance, by reacting quinic acid with 2,2-dimethoxypropane (B42991) in the presence of an acid catalyst to yield the corresponding 3,4-O-isopropylidenequinide. This strategy directs the subsequent reactions to the remaining hydroxyl groups.[2][3]

• Protection of the carboxyl group: The carboxylic acid at C1 is typically protected as a methyl or benzyl (B1604629) ester to prevent its interference in subsequent steps.

Step 2: Regioselective Esterification

• Esterification of the 1- and 5-hydroxyl groups: The protected quinic acid derivative from Step 1, with free hydroxyl groups at C1 and C5, is then subjected to esterification with a protected caffeic acid derivative. Caffeic acid itself is usually protected, for example, as its diacetyl derivative, which can be converted to the corresponding acyl chloride.

• The esterification is typically carried out using the protected caffeoyl chloride in the presence of a base such as pyridine (B92270) or 4-dimethylaminopyridine (B28879) (DMAP).[2][3] The reaction conditions (temperature, solvent, and reaction time) need to be carefully controlled to favor the formation of the desired 1,5-diester.

Step 3: Deprotection

• Removal of protecting groups: The final step involves the removal of all protecting groups to yield 1,5-dicaffeoylquinic acid. The acetal protecting group can be removed under acidic conditions. The ester protecting groups on the caffeic acid moieties and the quinic acid carboxyl group can be cleaved by hydrolysis under either acidic or basic conditions, depending on the specific protecting groups used.

Experimental Workflow for Synthesis

Caption: A generalized workflow for the synthesis of 1,5-dicaffeoylquinic acid.

Biological Activity and Experimental Protocols

1,5-DCQA and its derivatives exhibit a range of biological activities. Below are protocols for assessing their antioxidant and anti-inflammatory properties.

Antioxidant Activity

The antioxidant capacity of 1,5-DCQA derivatives is often attributed to their ability to scavenge free radicals.

Table 1: Antioxidant Activity of Dicaffeoylquinic Acid Derivatives

Compound	Assay	IC50 (µM)	Reference
3,5-Dicaffeoylquinic acid	DPPH	4.26 µg/mL	[1]
4,5-Dicaffeoylquinic acid methyl ester (and related isomers)	DPPH	19.8	[4]
1,3-Dicaffeoylquinic acid	DPPH	Lower than known antioxidants	[5]
3,5-Dicaffeoyl-epi-quinic acid	DPPH	5.6 µg/mL	[3]
1,3-Dicaffeoyl-epi-quinic acid	DPPH	5.8 µg/mL	[3]

Protocol 1: DPPH Radical Scavenging Assay [4][6][7][8][9]

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. The solution should be freshly prepared and protected from light.

• Sample Preparation: Dissolve the test compound (1,5-DCQA derivative) in a suitable solvent (e.g., methanol) to prepare a stock solution. Prepare a series of dilutions from the stock solution.

• Reaction: In a 96-well microplate, add a specific volume of each sample dilution to the wells. Add an equal volume of the DPPH working solution to each well to initiate the reaction. A positive control (e.g., ascorbic acid or Trolox) and a blank (solvent with DPPH) should be included.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of radical scavenging activity for each concentration of the test compound. The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) can then be determined.

Anti-inflammatory Activity

The anti-inflammatory effects of 1,5-DCQA derivatives can be assessed by their ability to inhibit the production of inflammatory mediators in cell-based assays.

Table 2: Anti-inflammatory Activity of Dicaffeoylquinic Acid Derivatives

Compound	Cell Line	Inflammatory Stimulus	Measured Mediator	% Inhibition / IC50	Reference
3,4,5-O-Tricaffeoylquinic acid (50 mg/kg)	In vivo (rats)	Carrageenan	Paw edema	88% of indomethacin (B1671933) activity	[10]
3,5-Dicaffeoylquinic acid	RAW 264.7 cells	LPS	Nitric Oxide (NO)	Concentration-dependent	[1]
4,5-O-Dicaffeoyl quinic acid methyl ester	RAW 264.7 cells	LPS	Nitric Oxide (NO)	Concentration-dependent	[11]

Protocol 2: Nitric Oxide (NO) Inhibition Assay in LPS-Stimulated RAW 264.7 Macrophages [1][10][12][13][14]

• Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% fetal bovine serum and antibiotics at 37°C in a 5% CO2 humidified atmosphere.

• Cell Seeding: Seed the cells in a 96-well plate at a suitable density (e.g., 5 x 10^4 cells/well) and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various non-toxic concentrations of the 1,5-DCQA derivative for 1-2 hours.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce an inflammatory response. Include untreated cells and cells treated with LPS alone as controls.

• Nitrite (B80452) Measurement: After incubation, collect the cell culture supernatant. Determine the concentration of nitrite (a stable product of NO) in the supernatant using the Griess reagent. This involves mixing the supernatant with the Griess reagent and measuring the absorbance at 540 nm.

• Calculation: Quantify the amount of nitrite produced using a sodium nitrite standard curve. Calculate the percentage inhibition of NO production by the test compound.

Signaling Pathways

The biological effects of 1,5-DCQA and its derivatives are often mediated through the modulation of key intracellular signaling pathways, particularly those involved in oxidative stress and inflammation.

Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that plays a crucial role in the cellular defense against oxidative stress.[15][16][17] Under normal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. Upon exposure to oxidative stress or electrophiles, Nrf2 dissociates from Keap1 and translocates to the nucleus. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant and cytoprotective genes, leading to their transcription. Dicaffeoylquinic acids have been shown to activate this pathway, thereby enhancing the cell's antioxidant capacity.[15][18]

Caption: Activation of the Nrf2 signaling pathway by 1,5-DCQA derivatives.

NF-κB Signaling Pathway

Nuclear Factor-kappa B (NF-κB) is a key transcription factor that regulates the expression of numerous genes involved in inflammation and immunity.[2][19] In unstimulated cells, NF-κB is sequestered in the cytoplasm by an inhibitory protein called IκB. Upon stimulation by pro-inflammatory signals (e.g., LPS), the IκB kinase (IKK) complex is activated, which then phosphorylates IκB. This phosphorylation marks IκB for ubiquitination and subsequent degradation by the proteasome. The degradation of IκB releases NF-κB, allowing it to translocate to the nucleus and activate the transcription of pro-inflammatory genes, such as those encoding for cytokines and chemokines. Dicaffeoylquinic acids have been shown to inhibit the activation of the NF-κB pathway, which contributes to their anti-inflammatory effects.[6]

Caption: Inhibition of the NF-κB signaling pathway by 1,5-DCQA derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. New route for synthesis of 3- and 5-caffeoylquinic acids via protected quinic acids | European Journal of Chemistry [eurjchem.com]
• 3. researchgate.net [researchgate.net]
• 4. DPPH Radical Scavenging Assay | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. acmeresearchlabs.in [acmeresearchlabs.in]
• 7. researchgate.net [researchgate.net]
• 8. iomcworld.com [iomcworld.com]
• 9. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 14. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. The complexity of the Nrf2 pathway: Beyond the antioxidant response - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 19. creative-diagnostics.com [creative-diagnostics.com]

Application Notes and Protocols for 1,5-Dicaffeoylquinic Acid in Alzheimer's Disease Pathology Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by the accumulation of amyloid-beta (Aβ) plaques and hyperphosphorylated tau protein, leading to synaptic dysfunction and neuronal loss. 1,5-Dicaffeoylquinic acid (1,5-DQA), a naturally occurring phenolic compound, has emerged as a promising candidate for investigation in AD pathology due to its neuroprotective properties. These application notes provide a comprehensive overview of the use of 1,5-DQA in studying AD, including its mechanism of action, quantitative data from preclinical studies, and detailed experimental protocols.

Mechanism of Action

1,5-Dicaffeoylquinic acid exerts its neuroprotective effects through multiple mechanisms. In vitro studies have demonstrated its ability to protect neuronal cells from Aβ-induced cytotoxicity and to attenuate the Aβ-induced alterations in tau protein expression and phosphorylation.[1] The underlying signaling pathways implicated in these protective effects include the activation of the PI3K/Akt survival pathway and the Nrf2 antioxidant response pathway. Activation of the PI3K/Akt pathway leads to the inhibition of pro-apoptotic proteins such as GSK3β and modulates the expression of Bcl-2 family proteins, thereby preventing neuronal apoptosis. The Nrf2 pathway is a key regulator of cellular antioxidant responses, and its activation by 1,5-DQA can mitigate oxidative stress, a significant contributor to AD pathogenesis.

Quantitative Data from Preclinical Studies

The following tables summarize the quantitative data from in vitro and in vivo studies investigating the efficacy of 1,5-Dicaffeoylquinic acid and structurally related compounds in models of Alzheimer's disease.

Table 1: In Vitro Neuroprotective Effects of 1,5-Dicaffeoylquinic Acid

Cell Line	Insult	1,5-DQA Concentration	Endpoint	Result
MC65	Aβ-induced cytotoxicity	Not specified	Cell Viability	Increased cell viability[1]
SH-SY5Y	Aβ-induced cytotoxicity	Not specified	Cell Viability	Increased cell viability[1]
SH-SY5Y	Aβ-induced toxicity	Not specified	Tau Phosphorylation	Attenuated alterations in tau phosphorylation[1]

Table 2: In Vivo Efficacy of Dicaffeoylquinic Acids and Related Compounds in Alzheimer's Disease Mouse Models

Animal Model	Compound	Treatment Dose & Duration	Pathological Marker	Percent Reduction vs. Vehicle
5xFAD	di-acetylated carnosic acid	50 mg/kg, 3 months (oral gavage)	Aβ Aggregates	~50%[2]
5xFAD	di-acetylated carnosic acid	50 mg/kg, 3 months (oral gavage)	pTau Aggregates	~70%[2]
APP/PS2	5-Caffeoylquinic Acid	Dietary	Aβ Plaque Formation	Substantially reduced[3]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: In Vitro Neuroprotection Assay in SH-SY5Y Cells

This protocol is designed to assess the protective effects of 1,5-DQA against Aβ42-induced neurotoxicity.

Materials:

• Human neuroblastoma SH-SY5Y cells

• DMEM/F12 medium supplemented with 10% FBS and 1% penicillin-streptomycin

• Amyloid-β (1-42) peptide

• 1,5-Dicaffeoylquinic acid

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

Procedure:

• Cell Culture: Culture SH-SY5Y cells in DMEM/F12 medium at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere for 24 hours.

• Aβ42 Preparation: Prepare aggregated Aβ42 by dissolving the peptide in sterile water and incubating at 37°C for 24-48 hours.

• Treatment:

  • Pre-treat cells with various concentrations of 1,5-DQA (e.g., 1, 5, 10, 25, 50 µM) for 2 hours.

  • Following pre-treatment, add aggregated Aβ42 (final concentration of 10 µM) to the wells.

  • Include control wells (cells only), vehicle control wells (cells + vehicle for 1,5-DQA), and Aβ42 only wells.

• Incubation: Incubate the plate for 24-48 hours at 37°C.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the control (untreated) cells.

Protocol 2: Western Blot Analysis of Tau Phosphorylation in SH-SY5Y Cells

This protocol details the analysis of total and phosphorylated tau levels in SH-SY5Y cells.

Materials:

• Treated SH-SY5Y cell lysates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-total Tau, anti-phospho-Tau (e.g., AT8 for pSer202/pThr205), anti-GAPDH

• HRP-conjugated secondary antibodies

• ECL substrate

Procedure:

• Protein Extraction: Lyse treated SH-SY5Y cells with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using the BCA assay.

• SDS-PAGE: Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated tau to total tau.

Protocol 3: In Vivo Administration of 1,5-Dicaffeoylquinic Acid to 5xFAD Mice

This protocol describes the oral administration of 1,5-DQA to the 5xFAD mouse model of Alzheimer's disease.

Materials:

• 5xFAD transgenic mice

• 1,5-Dicaffeoylquinic acid

• Vehicle (e.g., corn oil or a solution of 0.5% carboxymethylcellulose)

• Oral gavage needles

Procedure:

• Animal Model: Use 5-6 month old 5xFAD mice.

• Compound Preparation: Prepare a suspension of 1,5-DQA in the chosen vehicle at the desired concentration (e.g., 10, 20, 50 mg/kg).

• Administration:

  • Administer the 1,5-DQA suspension or vehicle control to the mice via oral gavage.

  • The volume of administration should be based on the mouse's body weight (typically 5-10 mL/kg).

• Treatment Schedule: Administer the treatment 3-5 times per week for a duration of 2-3 months.

• Monitoring: Monitor the health and body weight of the mice throughout the study.

• Tissue Collection: At the end of the treatment period, euthanize the mice and collect brain tissue for further analysis.

Protocol 4: Immunohistochemical Analysis of Aβ Plaques and p-Tau in 5xFAD Mouse Brain

This protocol outlines the staining and quantification of Aβ plaques and phosphorylated tau in brain sections.

Materials:

• Paraffin-embedded or frozen brain sections from 5xFAD mice

• Antigen retrieval solution (e.g., citrate (B86180) buffer)

• Blocking solution (e.g., 5% normal goat serum in PBS)

• Primary antibodies: anti-Aβ (e.g., 6E10 or 4G8), anti-phospho-Tau (e.g., AT8)

• Biotinylated secondary antibodies

• Avidin-biotin-peroxidase complex (ABC) reagent

• DAB substrate kit

• Microscope and imaging software

Procedure:

• Slide Preparation: Deparaffinize and rehydrate paraffin-embedded sections or fix frozen sections.

• Antigen Retrieval: Perform antigen retrieval if necessary.

• Blocking: Block non-specific binding sites with blocking solution.

• Primary Antibody Incubation: Incubate the sections with primary antibodies overnight at 4°C.

• Secondary Antibody and ABC Incubation: Apply biotinylated secondary antibody followed by ABC reagent.

• Detection: Visualize the staining using a DAB substrate kit.

• Counterstaining and Mounting: Counterstain with hematoxylin (B73222) and mount the coverslips.

• Image Acquisition and Analysis:

  • Capture images of the stained sections using a microscope.

  • Quantify the Aβ plaque load and p-Tau pathology by measuring the percentage of the stained area in specific brain regions (e.g., cortex and hippocampus) using image analysis software.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of action of 1,5-Dicaffeoylquinic acid.

Caption: Workflow for the in vitro neuroprotection assay.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Investigating the Hepatoprotective Effects of 1,5-Dicaffeoylquinic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for establishing an experimental model to investigate the hepatoprotective effects of 1,5-Dicaffeoylquinic acid (1,5-DCQA). The methodologies described herein cover both in vivo and in vitro models of chemically-induced liver injury, focusing on elucidating the underlying molecular mechanisms, particularly the modulation of the Nrf2/HO-1 signaling pathway.

Introduction

1,5-Dicaffeoylquinic acid is a polyphenolic compound that has demonstrated significant antioxidant and anti-inflammatory properties.[1] Drug-induced liver injury (DILI) is a major concern in drug development and clinical practice, often characterized by oxidative stress and inflammation.[2] 1,5-DCQA presents a promising therapeutic candidate for mitigating DILI. These protocols are designed to provide a standardized framework for evaluating its hepatoprotective efficacy and mechanism of action.

Data Presentation

In Vivo Model: Carbon Tetrachloride (CCl₄)-Induced Hepatotoxicity in Mice

The following table summarizes the expected quantitative outcomes from the in vivo experimental protocol.

Group	Treatment	Serum ALT (U/L)	Serum AST (U/L)	Liver MDA (nmol/mg protein)	Liver GSH (μmol/g protein)
1	Control (Vehicle)	35 ± 5	80 ± 10	1.5 ± 0.3	8.5 ± 1.0
2	CCl₄	250 ± 30	450 ± 40	5.0 ± 0.8	4.0 ± 0.5
3	CCl₄ + 1,5-DCQA (10 mg/kg)	150 ± 20	280 ± 30	3.0 ± 0.5	6.0 ± 0.8
4	CCl₄ + 1,5-DCQA (20 mg/kg)	90 ± 15	180 ± 25	2.0 ± 0.4	7.5 ± 0.9
5	CCl₄ + Silymarin (50 mg/kg)	85 ± 12	170 ± 20	1.8 ± 0.3	7.8 ± 1.0

Data are presented as mean ± SD and are representative values based on existing literature.

In Vitro Model: Hydrogen Peroxide (H₂O₂)-Induced Oxidative Stress in HepG2 Cells

The following table summarizes the expected quantitative outcomes from the in vitro experimental protocol.

Group	Treatment	Cell Viability (%)	LDH Release (% of Control)	Intracellular ROS (Fold Change)	Nrf2 Nuclear Translocation (Fold Change)	HO-1 Expression (Fold Change)
1	Control	100 ± 5	100 ± 8	1.0 ± 0.1	1.0 ± 0.1	1.0 ± 0.1
2	H₂O₂ (500 µM)	55 ± 6	250 ± 20	3.5 ± 0.4	1.2 ± 0.2	1.5 ± 0.3
3	H₂O₂ + 1,5-DCQA (10 µM)	75 ± 7	180 ± 15	2.0 ± 0.3	2.5 ± 0.4	2.8 ± 0.5
4	H₂O₂ + 1,5-DCQA (25 µM)	90 ± 8	120 ± 10	1.3 ± 0.2	4.0 ± 0.6	4.5 ± 0.7

Data are presented as mean ± SD and are representative values based on existing literature.[3]

Experimental Protocols

In Vivo Model: CCl₄-Induced Acute Liver Injury in Mice

This protocol describes the induction of acute liver injury in mice using carbon tetrachloride (CCl₄) and the evaluation of the hepatoprotective effects of 1,5-DCQA.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• 1,5-Dicaffeoylquinic acid (1,5-DCQA)

• Carbon tetrachloride (CCl₄)

• Olive oil

• Silymarin (positive control)

• Saline solution

• ALT and AST assay kits

• MDA and GSH assay kits

• Formalin (10%)

• Hematoxylin and Eosin (H&E) stain

Procedure:

• Animal Acclimatization: Acclimatize mice for one week under standard laboratory conditions (22 ± 2°C, 12 h light/dark cycle) with free access to food and water.

• Grouping and Treatment:

  • Divide mice into five groups (n=8 per group) as described in the data table.

  • Administer 1,5-DCQA (dissolved in saline) or Silymarin orally for 7 consecutive days. The control and CCl₄ groups receive the vehicle (saline).

• Induction of Liver Injury:

  • On the 7th day, 2 hours after the final dose of 1,5-DCQA or vehicle, administer a single intraperitoneal (i.p.) injection of CCl₄ (1 mL/kg body weight, 1:1 mixture with olive oil) to all groups except the control group, which receives an i.p. injection of olive oil/saline.[4]

• Sample Collection:

  • 24 hours after CCl₄ administration, euthanize the mice.

  • Collect blood via cardiac puncture for serum separation.

  • Perfuse the liver with ice-cold saline and excise it. A portion of the liver tissue should be fixed in 10% formalin for histopathology, and the remaining tissue should be snap-frozen in liquid nitrogen and stored at -80°C for biochemical analysis.

• Biochemical Analysis:

  • Measure serum ALT and AST levels using commercial assay kits according to the manufacturer's instructions.

  • Prepare liver homogenates from the frozen tissue.

  • Determine the levels of malondialdehyde (MDA) and reduced glutathione (B108866) (GSH) in the liver homogenates using respective assay kits.

• Histopathological Analysis:

  • Embed the formalin-fixed liver tissues in paraffin (B1166041) and section them.

  • Stain the sections with H&E and examine them under a light microscope for signs of liver injury, such as necrosis, inflammation, and steatosis.

In Vitro Model: H₂O₂-Induced Oxidative Stress in HepG2 Cells

This protocol details the induction of oxidative stress in a human hepatoma cell line (HepG2) using hydrogen peroxide (H₂O₂) and the assessment of the cytoprotective effects of 1,5-DCQA.

Materials:

• HepG2 cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• 1,5-Dicaffeoylquinic acid (1,5-DCQA)

• Hydrogen peroxide (H₂O₂)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl sulfoxide (B87167) (DMSO)

• Lactate dehydrogenase (LDH) cytotoxicity assay kit

• DCFDA-Cellular ROS Assay Kit

• Reagents for Western blotting (lysis buffer, primary and secondary antibodies for Nrf2, HO-1, and a loading control like β-actin)

Procedure:

• Cell Culture:

  • Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

• Cell Treatment:

  • Seed HepG2 cells in 96-well plates for viability and ROS assays, and in 6-well plates for protein analysis.

  • Allow cells to attach and grow for 24 hours.

  • Pre-treat the cells with various concentrations of 1,5-DCQA (dissolved in DMSO, final concentration ≤ 0.1%) for 24 hours.

• Induction of Oxidative Stress:

  • After pre-treatment, expose the cells to H₂O₂ (500 µM) for 4-6 hours.

• Cell Viability Assay (MTT Assay):

  • After H₂O₂ treatment, add MTT solution to each well and incubate for 4 hours.

  • Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• LDH Release Assay:

  • Measure LDH activity in the culture medium using a commercial kit as per the manufacturer's protocol.

• Intracellular ROS Measurement:

  • After treatment, incubate the cells with DCFDA dye.

  • Measure the fluorescence intensity using a fluorescence plate reader.

• Western Blot Analysis:

  • Lyse the cells from the 6-well plates and determine the protein concentration.

  • Separate the proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against Nrf2, HO-1, and a loading control.

  • Incubate with the appropriate secondary antibodies and visualize the protein bands using a chemiluminescence detection system. Quantify the band intensities using densitometry software.

Visualization of Signaling Pathways and Workflows

Hepatoprotective Mechanism of 1,5-Dicaffeoylquinic Acid

References

• 1. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Phytochemical Profiling, In Vitro Antioxidant, and Hepatoprotective Activity of Prenanthes purpurea L. and Caffeoylquinic Acids in Diclofenac-Induced Hepatotoxicity on HEP-G2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protective Effect of 3,5-Dicaffeoylquinic Acid Isolated from Ligularia fischeri against Oxidative Damage in HepG2 Cells -Journal of the Korean Society of Food Science and Nutrition | 학회 [koreascience.kr]
• 4. Characterization of the Composition of Bioactive Fractions from Dendrobium officinale Flowers That Protect against H2O2-Induced Oxidative Damage through the PI3K/AKT/Nrf2 Pathway [mdpi.com]

Application Notes and Protocols for Developing a 1,5-Dicaffeoylquinic Acid-Based Therapeutic

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the therapeutic potential of 1,5-Dicaffeoylquinic acid (1,5-DCQA) and detailed protocols for its evaluation. 1,5-DCQA is a polyphenolic compound with demonstrated neuroprotective, anti-inflammatory, and antioxidant properties, making it a promising candidate for therapeutic development in various disease contexts.

Data Presentation

The following tables summarize the quantitative data on the biological activities of 1,5-DCQA and its related isomers. This information is critical for dose-response studies and for understanding the compound's potency.

Table 1: Anti-HIV Activity of 1,5-Dicaffeoylquinic Acid

Assay	Parameter	Result	Cell Line
HIV-1 Integrase 3' End Processing	IC₅₀	0.35 µg/mL	-
HIV-1 Integrase End Joining	IC₅₀	0.56 µg/mL	-
HIV-1 Integrase Disintegration	IC₅₀	0.84 µg/mL	-
HIV-1 Replication	ED₅₀	2 µg/mL	MT-2 T lymphoblastoid cells

Table 2: Antioxidant and Anti-inflammatory Activity of Dicaffeoylquinic Acid Isomers

Compound	Assay	Parameter	Result
1,5-DCQA	Free Radical Release Reduction	-	Dose-dependent (0.25-1 µM)
3,5-Dicaffeoylquinic acid	DPPH Radical Scavenging	IC₅₀	71.8 µM
3,5-Dicaffeoylquinic acid	Superoxide Production Inhibition	IC₅₀	1.92 µM
4,5-O-dicaffeoylquinic acid	Membrane Stabilizing Activity	IC₅₀	0.55 ± 0.00 mg/mL
3,5-O-dicaffeoylquinic acid	Membrane Stabilizing Activity	IC₅₀	0.87 mg/mL

Table 3: Enzyme Inhibitory Activity of Dicaffeoylquinic Acid Isomers

Compound	Enzyme	Parameter	Result
3,4-dicaffeoylquinic acid methyl ester	α-Amylase	IC₅₀	1.51 ± 0.01 µg/mL
3,4-dicaffeoylquinic acid	Aldose Reductase	IC₅₀	8.90 ± 0.61 µg/mL
3,5-dicaffeoylquinic acid	Aldose Reductase	IC₅₀	21.22 ± 1.66 µg/mL

Signaling Pathways

1,5-DCQA has been shown to exert its therapeutic effects through the modulation of key intracellular signaling pathways, primarily the PI3K/Akt and Nrf2 pathways.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a critical regulator of cell survival, proliferation, and apoptosis. 1,5-DCQA has been found to activate this pathway, leading to neuroprotective effects against amyloid-β-induced toxicity.[1] This activation involves the stimulation of the upstream tyrosine kinase A (Trk A), leading to the phosphorylation and activation of PI3K and subsequently Akt. Activated Akt can then phosphorylate and inactivate pro-apoptotic proteins such as GSK3β and modulate the expression of Bcl-2 family proteins to promote cell survival.

Caption: PI3K/Akt signaling pathway activated by 1,5-DCQA.

Nrf2 Signaling Pathway

The Nrf2 pathway is the primary cellular defense mechanism against oxidative stress. Under basal conditions, Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation. Upon exposure to oxidative stress or activators like 1,5-DCQA, Keap1 is modified, releasing Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) and initiates the transcription of a battery of antioxidant and cytoprotective genes, including heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).

Caption: Nrf2 signaling pathway activation by 1,5-DCQA.

Experimental Protocols

The following are detailed protocols for key in vitro assays to evaluate the therapeutic potential of 1,5-DCQA.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay assesses the effect of 1,5-DCQA on the viability and proliferation of neuronal cells (e.g., SH-SY5Y) or other relevant cell lines.

Materials:

• SH-SY5Y human neuroblastoma cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• 1,5-Dicaffeoylquinic acid (1,5-DCQA)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Protocol:

• Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium.

• Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Prepare serial dilutions of 1,5-DCQA in culture medium.

• After 24 hours, remove the medium and add 100 µL of the 1,5-DCQA dilutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compound).

• Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Following incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Anti-inflammatory Activity: Nitric Oxide (NO) Production (Griess Assay)

This assay measures the ability of 1,5-DCQA to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7).

Materials:

• RAW 264.7 murine macrophage cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• 1,5-DCQA

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (Component A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (for standard curve)

• 96-well plates

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete culture medium.

• Incubate for 24 hours at 37°C and 5% CO₂.

• Pre-treat the cells with various non-toxic concentrations of 1,5-DCQA for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include untreated and LPS-only controls.

• After incubation, collect 50 µL of the supernatant from each well and transfer to a new 96-well plate.

• Add 50 µL of Griess Reagent Component A to each well, followed by 50 µL of Component B.

• Incubate for 10 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm.

• Quantify nitrite concentration using a sodium nitrite standard curve.

Anti-inflammatory Activity: Pro-inflammatory Cytokine Measurement (ELISA)

This protocol quantifies the effect of 1,5-DCQA on the secretion of pro-inflammatory cytokines such as TNF-α and IL-6 from LPS-stimulated macrophages.

Materials:

• Supernatants from the Griess Assay experiment

• Commercial ELISA kits for mouse TNF-α and IL-6

• Microplate reader

Protocol:

• Follow the cell seeding, pre-treatment with 1,5-DCQA, and LPS stimulation steps as described in the Griess Assay protocol.

• After 24 hours of stimulation, collect the cell culture supernatants.

• Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions provided with the kits.

• Measure the absorbance at the specified wavelength.

• Calculate the cytokine concentrations based on the standard curves provided in the kits.

Cellular Antioxidant Activity Assay (DCFH-DA Assay)

This assay measures the ability of 1,5-DCQA to reduce intracellular reactive oxygen species (ROS) levels.

Materials:

• Relevant cell line (e.g., SH-SY5Y or RAW 264.7)

• 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA)

• An ROS inducer (e.g., H₂O₂ or tert-butyl hydroperoxide)

• Phosphate Buffered Saline (PBS)

• Black 96-well plates

• Fluorescence microplate reader

Protocol:

• Seed cells in a black 96-well plate and allow them to adhere overnight.

• Wash the cells with warm PBS.

• Load the cells with 10 µM DCFH-DA in serum-free medium for 30-45 minutes at 37°C.

• Wash the cells with PBS to remove excess DCFH-DA.

• Treat the cells with various concentrations of 1,5-DCQA for a specified pre-incubation time (e.g., 1 hour).

• Induce oxidative stress by adding the ROS inducer.

• Immediately measure the fluorescence intensity (Excitation: ~485 nm, Emission: ~535 nm) at regular intervals for 1-2 hours.

• Calculate the antioxidant activity as the percentage reduction in fluorescence compared to the control (cells treated with the ROS inducer but not 1,5-DCQA).

Western Blot Analysis of Signaling Pathways

This protocol is used to determine the effect of 1,5-DCQA on the protein expression and phosphorylation status of key components of the PI3K/Akt and Nrf2 signaling pathways.

Materials:

• Cells treated with 1,5-DCQA

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-Akt, anti-Akt, anti-Nrf2, anti-Keap1, anti-HO-1, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• After treatment, wash cells with ice-cold PBS and lyse them in lysis buffer.

• Determine the protein concentration of the lysates.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Experimental Workflow

The following diagram illustrates a general workflow for the in vitro evaluation of a 1,5-DCQA-based therapeutic.

Caption: General experimental workflow for in vitro evaluation.

References

• 1. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1,5-Dicaffeoylquinic Acid as an HIV-1 Integrase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Human Immunodeficiency Virus Type 1 (HIV-1) integrase is an essential enzyme for viral replication, catalyzing the insertion of the viral DNA into the host cell's genome. This process is a critical step in the viral life cycle, making integrase a prime target for antiretroviral drug development.[1][2][3] 1,5-Dicaffeoylquinic acid (1,5-DCQA), a derivative of caffeic acid, has been identified as a potent inhibitor of HIV-1 integrase.[4] This document provides detailed application notes and experimental protocols for studying the inhibitory effects of 1,5-DCQA on HIV-1 integrase, intended for use by researchers, scientists, and professionals in the field of drug development.

Mechanism of Action

1,5-Dicaffeoylquinic acid belongs to a class of compounds known as dicaffeoylquinic acids (DCQAs) that have demonstrated potent activity against HIV-1 integrase.[5][6] Studies have revealed that DCQAs, including the 1,5-isomer, act as irreversible inhibitors of HIV-1 integrase.[1][2] The mechanism of inhibition involves the compound directly targeting the enzyme itself, rather than the DNA substrate.[1][2] It is suggested that DCQAs interact with conserved amino acid residues within the central core domain of the integrase enzyme.[1][2] This interaction is relatively specific, as DCQAs show significantly less or no inhibitory activity against other enzymes like HIV-1 reverse transcriptase and RNase H.[3][5]

Quantitative Data Summary

The inhibitory potency of 1,5-Dicaffeoylquinic acid and related compounds against HIV-1 integrase and viral replication has been quantified in several studies. The following table summarizes the key inhibitory concentrations.

Compound	Target	Assay Type	IC50 / EC50	Reference
1,5-Dicaffeoylquinic acid	HIV-1 Integrase	In vitro biochemical assay	Submicromolar	[4]
3,4-Dicaffeoylquinic acid	HIV-1 Integrase	In vitro biochemical assay	Submicromolar	[4]
3,5-Dicaffeoylquinic acid	HIV-1 Integrase	In vitro biochemical assay	150 - 840 nM	[5]
4,5-Dicaffeoylquinic acid	HIV-1 Integrase	In vitro biochemical assay	Submicromolar	[4]
1,5-Dicaffeoylquinic acid	HIV-1 Replication	Cell-based assay	1 - 6 µM	[4]
Dicaffeoylquinic acids (general)	HIV-1 Replication	Cell-based assay	2 - 12 µM	[5][6]

Experimental Protocols

Protocol 1: In Vitro HIV-1 Integrase Inhibition Assay (Strand Transfer)

This protocol is a generalized method based on common procedures for assessing HIV-1 integrase inhibition.[7]

Materials:

• Recombinant HIV-1 Integrase

• 1,5-Dicaffeoylquinic acid (and other test compounds)

• Donor DNA (biotinylated oligonucleotide mimicking the viral DNA U5 end)

• Target DNA (oligonucleotide with a 3'-end modification for detection)

• Streptavidin-coated 96-well plates

• Reaction Buffer (e.g., 20 mM HEPES, pH 7.5, 10 mM MgCl₂, 5 mM DTT, 75 mM NaCl)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• HRP-conjugated antibody against the target DNA modification

• TMB substrate

• Stop Solution (e.g., 2N H₂SO₄)

• Plate reader

Procedure:

• Plate Preparation:

  • Wash the streptavidin-coated 96-well plate twice with Wash Buffer.

  • Add 100 µL of a solution containing the biotinylated donor DNA to each well.

  • Incubate for 1 hour at 37°C to allow for binding.

  • Wash the plate three times with Wash Buffer to remove unbound donor DNA.

  • Add 200 µL of Blocking Buffer to each well and incubate for 30 minutes at 37°C to prevent non-specific binding.

  • Wash the plate three times with Reaction Buffer.

• Enzyme and Inhibitor Incubation:

  • Prepare serial dilutions of 1,5-Dicaffeoylquinic acid in Reaction Buffer.

  • Add 50 µL of the diluted inhibitor or control (buffer alone for positive control, known inhibitor for negative control) to the appropriate wells.

  • Add 50 µL of recombinant HIV-1 integrase solution to each well (except for the no-enzyme control).

  • Incubate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Integration Reaction:

  • Add 50 µL of the target DNA solution to each well to initiate the strand transfer reaction.

  • Incubate the plate for 60-90 minutes at 37°C.

• Detection:

  • Wash the plate five times with Wash Buffer to remove unintegrated target DNA.

  • Add 100 µL of HRP-conjugated antibody solution to each well.

  • Incubate for 30 minutes at 37°C.

  • Wash the plate five times with Wash Buffer.

  • Add 100 µL of TMB substrate to each well and incubate in the dark until a blue color develops.

  • Stop the reaction by adding 100 µL of Stop Solution.

  • Read the absorbance at 450 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of 1,5-Dicaffeoylquinic acid relative to the positive control (no inhibitor).

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Visualizations

Diagram 1: Experimental Workflow for HIV-1 Integrase Inhibition Assay

Caption: Workflow of the in vitro HIV-1 integrase inhibition assay.

Diagram 2: Proposed Mechanism of 1,5-DCQA Inhibition of HIV-1 Integrase

Caption: Mechanism of irreversible inhibition of HIV-1 integrase by 1,5-DCQA.

References

• 1. Irreversible Inhibition of Human Immunodeficiency Virus Type 1 Integrase by Dicaffeoylquinic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Irreversible inhibition of human immunodeficiency virus type 1 integrase by dicaffeoylquinic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Dicaffeoylquinic acid inhibitors of human immunodeficiency virus integrase: inhibition of the core catalytic domain of human immunodeficiency virus integrase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Dicaffeoylquinic and dicaffeoyltartaric acids are selective inhibitors of human immunodeficiency virus type 1 integrase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

preventing isomerization of 1,5-Dicaffeoylquinic acid during extraction

Welcome to the technical support center for the extraction of 1,5-Dicaffeoylquinic acid (1,5-DCQA). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the isomerization of 1,5-DCQA during extraction processes. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to ensure the integrity of your target compound.

Troubleshooting Guide: Preventing 1,5-DCQA Isomerization

This guide addresses common issues encountered during the extraction of 1,5-DCQA and provides solutions to minimize its conversion to other dicaffeoylquinic acid (diCQA) isomers.

Problem	Potential Cause	Recommended Solution
Unexpected diCQA isomer peaks in chromatogram (e.g., 3,5-diCQA, 4,5-diCQA).	Acyl Migration: The primary cause of isomerization is the migration of a caffeoyl group on the quinic acid core. This is accelerated by several factors.	Proactively control the factors listed below to minimize acyl migration.
Elevated Temperature: High temperatures significantly increase the rate of isomerization. Dicaffeoylquinic acids are more susceptible to heat-induced degradation and isomerization than monocaffeoylquinic acids.[1][2]	Employ low-temperature extraction methods. If heat is necessary, use the lowest effective temperature for the shortest possible duration. For instance, in Accelerated Solvent Extraction (ASE), temperatures around 95°C have been used for 3,5-diCQA, but this should be carefully optimized.[1][3][4][5]
Neutral to Alkaline pH: Isomerization of diCQAs occurs rapidly in neutral and basic conditions.[6] Acidic conditions help to stabilize the molecule.[6]	Maintain a slightly acidic pH (around 3-5) throughout the extraction and subsequent handling steps. This can be achieved by acidifying the extraction solvent (e.g., with 0.1% formic acid).[7]
Prolonged Extraction Time: Longer exposure to extraction conditions, even at moderate temperatures, increases the likelihood of isomerization.[1]	Minimize the extraction time. Techniques like ultrasound-assisted extraction (UAE) can reduce the time required, but the parameters must be carefully controlled to prevent degradation.[1]
Low yield of 1,5-DCQA.	Degradation: In addition to isomerization, harsh extraction conditions can lead to the complete degradation of 1,5-DCQA into smaller molecules like caffeic acid and quinic acid.[1]	Follow the recommendations for preventing isomerization, as these conditions also minimize degradation. Additionally, protect the sample from light and oxygen.
Light Exposure: UV radiation can induce trans-cis isomerization of the caffeoyl groups.[1]	Protect samples from light at all stages by using amber glassware or by wrapping containers in aluminum foil.[1]
Inappropriate Solvent: The choice of solvent can impact the stability of CQAs. For example, some studies suggest that CQAs are less stable in 100% methanol (B129727) compared to aqueous methanol mixtures.[1]	An ethanol-water or methanol-water mixture is commonly used. The optimal ratio should be determined empirically for your specific plant material.[8]
Inconsistent results between batches.	Lack of Standardization: Minor variations in extraction parameters can lead to significant differences in the isomer profile and yield.	Strictly adhere to a standardized and validated protocol for all extractions. Ensure consistent temperature, time, pH, and solvent composition.[7]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of 1,5-DCQA isomerization?

A1: The primary mechanism is acyl migration, which is an intramolecular transesterification reaction. In this process, one of the caffeoyl groups moves from its original position on the quinic acid core to an adjacent hydroxyl group, resulting in the formation of other diCQA isomers such as 3,5-diCQA and 4,5-diCQA.[1] This process is influenced by factors like heat, pH, and light.

Q2: Which extraction technique is best for preserving 1,5-DCQA?

A2: There is no single "best" method, as the optimal technique can depend on the plant matrix and available equipment. However, methods that allow for low-temperature and rapid extraction are generally preferred. Cold maceration with an acidified solvent is a simple and effective approach.[9] Modern techniques like Ultrasound-Assisted Extraction (UAE) and Accelerated Solvent Extraction (ASE) can offer high efficiency and reduced extraction times, but their parameters (especially temperature) must be carefully optimized to prevent isomerization.[3][4][5][10]

Q3: How should I store my extracts to prevent isomerization of 1,5-DCQA?

A3: Extracts should be stored at low temperatures, ideally at -20°C or -80°C, in amber vials to protect from light.[9] The storage solvent should be slightly acidic. It is also advisable to store extracts under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. Avoid repeated freeze-thaw cycles by storing extracts in single-use aliquots.

Q4: Can isomerization be reversed?

A4: While acyl migration can be a reversible process under certain conditions, in the context of an extraction, it is generally considered an undesirable side reaction that leads to a complex mixture of isomers. The goal of a well-designed extraction protocol is to prevent isomerization from occurring in the first place, rather than trying to reverse it.

Quantitative Data on Dicaffeoylquinic Acid Stability

The following tables summarize data on the stability of dicaffeoylquinic acids under various conditions. Note that much of the available literature focuses on 3,5-diCQA and other isomers, but the general principles of stability apply to 1,5-DCQA.

Table 1: Influence of Temperature on Dicaffeoylquinic Acid Stability

Compound	Temperature	Conditions	Observation	Reference
3,5-diCQA	95°C	Accelerated Solvent Extraction (ASE) with 57% ethanol (B145695)	Optimal temperature for extraction from chicory roots.	[3][4][5]
5-CQA & 3,5-diCQA	10-60°C	Ultrasound-Assisted Extraction (UAE) with 75% methanol	Concentration remained constant, indicating stability in this range.	[10]
3,5-diCQA	100°C	Heating in aqueous solution	Significant degradation and isomerization.	[11]
diCQAs	Room Temp.	Storage	Showed poor stability compared to 4°C.	[6]

Table 2: Influence of pH on Dicaffeoylquinic Acid Stability

Compound	pH	Conditions	Observation	Reference
3,5-diCQA	4.69	Ultrasonic treatment	Relatively stable, minimal isomerization.	[12]
3,5-diCQA	7.06 - 9.22	Ultrasonic treatment	Degradation and isomerization increased with increasing pH.	[12]
3,5-diCQA	Acidic	Storage	Stable.	[6]
3,5-diCQA	Neutral to Basic	Storage	Rapid isomerization to 3,4-diCQA and 4,5-diCQA.	[6]

Experimental Protocols

Protocol 1: Low-Temperature Solvent Extraction for 1,5-DCQA

This protocol is designed to minimize isomerization by using low temperatures and acidic conditions.

1. Sample Preparation:

• If not already dried, lyophilize (freeze-dry) the plant material to remove water.

• Grind the dried material into a fine, homogenous powder. For heat-sensitive materials, consider using a cryomill or pre-chilling the grinding equipment.

• Store the powdered material at -80°C in an airtight, light-protected container.

2. Extraction:

• Prepare the extraction solvent: 70% methanol in water, acidified with 0.1% formic acid (to achieve a pH of approximately 3). Pre-chill the solvent to 4°C.

• Weigh the desired amount of powdered plant material into a pre-chilled amber-colored flask or tube.

• Add the cold extraction solvent at a solid-to-liquid ratio of 1:10 (w/v).

• Place the flask on an orbital shaker in a cold room or refrigerator (4°C) and extract for 12-24 hours.

3. Post-Extraction Processing:

• Separate the extract from the solid residue by centrifuging at high speed (e.g., 10,000 x g) for 15 minutes at 4°C.

• Carefully collect the supernatant. For exhaustive extraction, the pellet can be re-extracted.

• If concentration is required, use a rotary evaporator with the water bath temperature set to ≤ 35°C or a centrifugal vacuum concentrator.

• Store the final extract at -80°C in amber vials under an inert atmosphere.

Protocol 2: Optimized Ultrasound-Assisted Extraction (UAE)

This protocol provides a framework for using UAE. Note that optimal parameters (time, temperature, solvent) may vary depending on the plant matrix and should be validated.

1. Sample Preparation:

• Prepare the powdered plant material as described in Protocol 1.

2. Extraction:

• Accurately weigh about 1.0 g of the powdered material and place it into an appropriate extraction vessel.

• Add an acidified solvent (e.g., 70% ethanol with 0.1% formic acid) at a solvent-to-sample ratio of 20:1 (v/mL).

• Place the vessel in an ultrasonic bath filled with an ice-water mixture to maintain a low temperature during sonication.

• Sonicate for a predetermined optimal time (e.g., 15-30 minutes). Monitor the temperature of the bath to ensure it remains low.

3. Post-Extraction Processing:

• Separate the extract from the solid material by centrifugation and/or filtration (e.g., through a 0.45 µm filter).

• Store the extract as described in Protocol 1.

Visualizations

Caption: Acyl migration pathway of dicaffeoylquinic acid isomers.

Caption: Troubleshooting workflow for minimizing 1,5-DCQA isomerization.

Caption: Recommended workflow for low-temperature extraction of 1,5-DCQA.

References

• 1. benchchem.com [benchchem.com]
• 2. Optimization of Extraction Conditions to Improve Chlorogenic Acid Content and Antioxidant Activity of Extracts from Forced Witloof Chicory Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Optimization of the Accelerated Solvent Extraction of Caffeoylquinic Acids from Forced Chicory Roots and Antioxidant Activity of the Resulting Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Effects of Cooking Methods on Caffeoylquinic Acids and Radical Scavenging Activity of Sweet Potato - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing HPLC Separation of Dicaffeoylquinic Acid Isomers

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the HPLC separation of dicaffeoylquinic acid (diCQA) isomers.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Q1: Why am I seeing poor resolution or complete co-elution of my diCQA isomers?

A1: Poor resolution of diCQA isomers is a common challenge due to their structural similarity. Several factors in your HPLC method can be optimized to improve separation.

• Column Chemistry: The choice of stationary phase is critical. While C18 columns are widely used, they may not always provide the best selectivity for these isomers. Consider using a phenyl-based column (e.g., Phenyl-Hexyl or Biphenyl). These columns offer alternative separation mechanisms, such as π-π interactions with the aromatic rings of the caffeoyl groups, which can significantly enhance resolution. The elution profile and order of isomers can vary substantially between different column chemistries.[1][2][3][4]

• Mobile Phase Composition: The organic modifier plays a key role. If you are using acetonitrile (B52724), switching to methanol (B129727) may improve separation. Methanol is a weaker eluent and can increase retention times, potentially leading to better resolution.[1][3][4]

• Mobile Phase pH: The mobile phase should be acidified, typically with 0.1% formic acid or phosphoric acid. This suppresses the ionization of the carboxylic acid and phenolic hydroxyl groups on the diCQA molecules, leading to sharper peaks and better separation.[2][3][5][6] Operating at a pH close to the pKa of the analytes can cause peak distortion.[7]

• Gradient Elution: A shallow, slow gradient is often necessary to resolve these closely eluting isomers. Experiment with a slower rate of increase in the organic solvent percentage, particularly around the time your isomers are expected to elute.[3]

• Column Temperature: Increasing the column temperature, for instance from 30°C to 60°C, can improve the resolution between diCQA isomers.[1][2] Higher temperatures reduce the viscosity of the mobile phase, leading to more efficient mass transfer and often sharper peaks.[3]

Q2: My peaks are tailing. What are the common causes and solutions?

A2: Peak tailing for phenolic compounds like diCQAs is often caused by secondary interactions with the stationary phase or issues with the mobile phase.

• Residual Silanol (B1196071) Interactions: Unwanted interactions between the phenolic analytes and residual silanol groups on silica-based columns are a primary cause of tailing.[7]

  • Solution: Ensure your mobile phase is sufficiently acidic (e.g., with 0.1% formic acid) to suppress the ionization of the silanol groups.

• Mobile Phase pH Mismatch: If the mobile phase pH is close to the pKa of the diCQAs, it can lead to mixed ionization states and peak distortion.[7]

  • Solution: Maintain a consistent and appropriate acidic pH in your mobile phase.

• Column Issues: Column degradation, contamination, or a void at the column inlet can disrupt the packed bed and cause tailing.[7]

  • Solution: Flush the column with a strong solvent. If the problem persists, consider replacing the column.

• Sample Overload: Injecting a sample that is too concentrated can saturate the stationary phase.[7]

  • Solution: Try diluting your sample or reducing the injection volume.

Q3: I'm observing inconsistent peak areas and shifting retention times. What could be the problem?

A3: Inconsistent peak areas and retention time shifts often point to issues with sample stability or inadequate system equilibration.

• Sample Degradation and Isomerization: Dicaffeoylquinic acids are susceptible to degradation and isomerization (acyl migration), especially in neutral or basic conditions.[3][8][9][10] This can lead to inaccurate quantification.

  • Solution: Ensure all your solutions, including the sample solvent and mobile phases, are acidic. Prepare samples fresh and store them at low temperatures (e.g., -20°C) and protected from light to minimize degradation.[5][8][9]

• Inadequate Column Equilibration: Insufficient equilibration of the column with the initial mobile phase conditions before each injection can cause retention time variability.[4]

  • Solution: Ensure the column is flushed with 10-20 column volumes of the initial mobile phase before each run.

• Mobile Phase Instability: Changes in the mobile phase composition due to evaporation of the organic solvent or precipitation of buffer salts can affect retention times.[4]

  • Solution: Prepare fresh mobile phase daily and keep the solvent bottles covered.

• Temperature Fluctuations: Variations in ambient temperature can lead to shifts in retention times.[4][11]

  • Solution: Use a column oven to maintain a stable temperature.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for an HPLC method for diCQA isomer separation?

A1: A good starting point would be a reversed-phase method using a C18 or, preferably, a Phenyl-Hexyl column. The mobile phase could consist of water with 0.1% formic acid (Solvent A) and acetonitrile or methanol with 0.1% formic acid (Solvent B). A shallow gradient elution at a controlled column temperature (e.g., 30°C) would be a reasonable initial setup.

Q2: How does the choice of organic solvent (acetonitrile vs. methanol) affect the separation?

A2: The choice of organic solvent significantly impacts the selectivity and can even alter the elution order of the isomers.[1][4] Methanol is a weaker eluent than acetonitrile, which generally leads to longer retention times and can sometimes provide better resolution for closely eluting compounds.[3]

Q3: Why is adding acid to the mobile phase so important?

A3: Adding an acidifier like formic or phosphoric acid to the mobile phase is crucial for several reasons. It suppresses the ionization of both the carboxylic acid and phenolic hydroxyl groups of the diCQA isomers, as well as the residual silanol groups on the silica-based stationary phase.[3][7] This minimizes undesirable secondary interactions that can lead to peak tailing and improves peak shape and resolution.

Q4: Can diCQA isomers interconvert during analysis?

A4: Yes, diCQA isomers can undergo acyl migration, which is an isomerization process. This is particularly prevalent in neutral or basic aqueous solutions and can be accelerated by heat.[8][10] For example, 3,5-diCQA can isomerize to 3,4-diCQA and 4,5-diCQA.[8] To ensure the integrity of your sample, it is critical to maintain acidic conditions throughout sample preparation and analysis.

Q5: My MS detector shows identical precursor ions for all my diCQA isomers. How can I confidently identify them?

A5: Since diCQA isomers have the same molecular weight, they will indeed show the same precursor ion in the mass spectrometer. Therefore, robust chromatographic separation is essential to resolve the isomers before they enter the MS.[4] Confident identification relies on comparing the retention times of the peaks in your sample to those of authentic reference standards run under the exact same chromatographic conditions.

Data Presentation

Table 1: Comparison of HPLC Column Chemistries for diCQA Isomer Separation

Column Chemistry	Separation Principle	Advantages for diCQA Separation
C18 (Alkyl Phase)	Hydrophobic interactions	General purpose, widely available.
Phenyl-Hexyl/Biphenyl	Hydrophobic and π-π interactions	Offers alternative selectivity, often resulting in better and more reproducible separation profiles compared to C18.[1][3][4]

Table 2: Influence of Mobile Phase and Temperature on diCQA Separation

Parameter	Option 1	Option 2	Key Observation
Organic Modifier	Acetonitrile	Methanol	The choice of organic solvent significantly impacts selectivity and can alter the elution order of isomers. Methanol may enhance separation due to its weaker elution strength.[1][4]
Mobile Phase Additive	No Acid	0.1% Formic Acid	Acidification is crucial for sharp, symmetrical peaks by suppressing ionization of analytes and residual silanols.[2][3][6]
Column Temperature	Low (e.g., 30°C)	High (e.g., 60°C)	Increasing temperature can improve resolution and peak shape for diCQA geometrical isomers.[1][2]

Experimental Protocols

Protocol 1: General HPLC Method for Separation of Dicaffeoylquinic Acid Isomers

This protocol is a generalized starting point based on successful methods reported in the literature.[2][3] Optimization will likely be required for your specific instrument and column.

• Chromatographic System: HPLC or UHPLC system equipped with a PDA or UV-Vis detector.

• Column: A high-quality reversed-phase Phenyl-Hexyl or C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Methanol or Acetonitrile with 0.1% Formic Acid.

• Gradient Program:

  • 0-1 min: 10% B

  • 1-15 min: Increase to 40% B

  • 15-17 min: Hold at 40% B

  • 17-20 min: Increase to 90% B

  • 20-23 min: Hold at 90% B

  • 23-28 min: Return to 10% B

  • 28-35 min: Re-equilibrate at 10% B

• Flow Rate: 0.8 - 1.0 mL/min.

• Column Temperature: 30°C (can be optimized up to 60°C).

• Detection Wavelength: 320-330 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve standards or extracts in a solvent compatible with the initial mobile phase conditions (e.g., 10% Methanol in water with 0.1% Formic Acid). Filter through a 0.22 µm or 0.45 µm syringe filter before injection.

Mandatory Visualization

Caption: Troubleshooting workflow for improving diCQA isomer separation.

Caption: Logic for troubleshooting peak shape and retention time issues.

References

• 1. oipub.com [oipub.com]
• 2. Revising Reverse-Phase Chromatographic Behavior for Efficient Differentiation of Both Positional and Geometrical Isomers of Dicaffeoylquinic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. jcsp.org.pk [jcsp.org.pk]
• 6. digituma.uma.pt [digituma.uma.pt]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medikamenterqs.com [medikamenterqs.com]

Technical Support Center: Large-Scale Purification of 1,5-Dicaffeoylquinic Acid

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the large-scale purification of 1,5-Dicaffeoylquinic acid (1,5-DCQA). Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during extraction, separation, and purification.

Troubleshooting Guide

This guide provides solutions to specific problems that may arise during the purification of 1,5-Dicaffeoylquinic acid.

Problem	Potential Cause	Recommended Solution
Low Yield of 1,5-DCQA	Degradation during extraction: 1,5-DCQA is susceptible to degradation at high temperatures and in neutral to basic pH conditions.[1][2]	- Employ extraction methods that avoid high temperatures, such as ultrasonic or room temperature solvent extraction. - Maintain a slightly acidic pH during extraction and initial purification steps.[1]
Inefficient initial extraction: The choice of solvent and extraction parameters may not be optimal for 1,5-DCQA.	- Use a solvent system with appropriate polarity, such as 50-80% ethanol (B145695).[3] - Optimize extraction time and solvent-to-solid ratio.
Loss during preliminary purification: The initial cleanup steps may not be selective enough, leading to the loss of the target compound.	- Utilize macroporous resin chromatography for initial cleanup, selecting a resin with optimal adsorption and desorption characteristics for dicaffeoylquinic acids.[4][5]
Poor Resolution of 1,5-DCQA from other Isomers (e.g., 1,3-DCQA, 3,5-DCQA) in HPLC	Inadequate column selectivity: Standard C18 columns may not provide sufficient selectivity for structurally similar isomers.[6]	- Switch to a phenyl-based stationary phase (e.g., Phenyl-Hexyl, Biphenyl) to introduce alternative separation mechanisms like π-π interactions.[6]
Suboptimal mobile phase composition: The mobile phase may not be optimized to resolve the isomers.[6]	- Adjust the organic modifier (acetonitrile vs. methanol) and the concentration of the acidic modifier (e.g., formic acid, acetic acid) to fine-tune selectivity.[6] Methanol may enhance separation due to its weaker elution strength.[6]
Co-elution of isomers: Due to high structural similarity, isomers often co-elute, making accurate quantification and isolation difficult.[6][7]	- Employ a multi-step purification strategy, such as combining macroporous resin chromatography with a high-resolution technique like High-Speed Counter-Current Chromatography (HSCCC) or preparative HPLC.[3][8]
Degradation of 1,5-DCQA during Purification and Storage	Exposure to light: Light can induce cis-trans isomerization of caffeoylquinic acids.[1][9]	- Protect all solutions and fractions from light by using amber vials or covering glassware with aluminum foil.[1]
Inappropriate solvent for storage: Certain solvents, like methanol, can cause degradation of dicaffeoylquinic acids over time.[1]	- For short-term storage, use a slightly acidic aqueous solution. For long-term storage, store as a dry solid at -20°C.[10][11]
Temperature instability: Dicaffeoylquinic acids are more prone to degradation at room temperature compared to refrigerated conditions.[1]	- Keep samples and purified fractions at low temperatures (e.g., 4°C) during processing and storage.[1]

Frequently Asked Questions (FAQs)

Q1: Why is the large-scale purification of 1,5-Dicaffeoylquinic acid so challenging?

A1: The primary challenges in the large-scale purification of 1,5-DCQA stem from several factors:

• Isomeric Complexity: 1,5-DCQA is one of several dicaffeoylquinic acid isomers (e.g., 1,3-DCQA, 3,4-DCQA, 3,5-DCQA, 4,5-DCQA) that often coexist in natural extracts.[6][9] These isomers have identical molecular weights and very similar physicochemical properties, making their separation difficult.[6]

• Instability: Dicaffeoylquinic acids are susceptible to degradation and isomerization (acyl migration) under various conditions, including heat, light, and neutral or alkaline pH.[1][2]

• Low Natural Abundance: The concentration of 1,5-DCQA in many plant sources can be relatively low, necessitating efficient extraction and purification methods to obtain high yields.[12]

Q2: What is the recommended initial step for purifying 1,5-DCQA from a crude plant extract?

A2: An effective initial step is to use macroporous resin chromatography for preliminary purification and enrichment.[3][4][5] This technique can effectively remove a significant portion of impurities, concentrating the dicaffeoylquinic acids before subsequent high-resolution purification steps. The choice of resin should be optimized based on its adsorption and desorption characteristics for the target compounds.[5][13]

Q3: Can I use High-Performance Liquid Chromatography (HPLC) for the large-scale purification of 1,5-DCQA?

A3: While analytical HPLC is crucial for monitoring purity, preparative HPLC can be used for large-scale purification. However, due to the challenge of separating closely related isomers, this can be a costly and time-consuming process. For more efficient large-scale separation of isomers, High-Speed Counter-Current Chromatography (HSCCC) is often a more suitable technique.[4][8] HSCCC is a liquid-liquid partition chromatography method that avoids the use of solid stationary phases, which can lead to irreversible adsorption and degradation of the sample.

Q4: How can I confirm the identity and purity of my purified 1,5-Dicaffeoylquinic acid?

A4: A combination of analytical techniques is recommended for unambiguous identification and purity assessment:

• HPLC-DAD: High-Performance Liquid Chromatography with a Diode Array Detector can be used to determine the purity of the sample and provide UV spectral data, which is characteristic for caffeoylquinic acids.

• Mass Spectrometry (MS): Mass spectrometry, particularly LC-MS/MS, is essential for confirming the molecular weight of the compound. Although isomers have the same molecular weight, differences in their fragmentation patterns upon collision-induced dissociation (CID) can sometimes be used for differentiation.[14]

• Nuclear Magnetic Resonance (NMR): 1H and 13C NMR spectroscopy are powerful tools for the structural elucidation of the purified compound, allowing for the definitive identification of the specific isomer.[4]

Q5: What are the optimal storage conditions for purified 1,5-Dicaffeoylquinic acid?

A5: To ensure the stability of purified 1,5-DCQA, it should be stored as a solid in a tightly sealed container at -20°C, protected from light and moisture.[10][11] If in solution, it should be prepared fresh in a slightly acidic buffer and stored at low temperatures for short periods. Avoid prolonged storage in methanol.[1]

Quantitative Data on Purification

The following table summarizes quantitative data from published studies on the purification of dicaffeoylquinic acids, providing an indication of expected yields and purity.

Purification Method	Starting Material	Compound(s) Purified	Yield	Purity	Reference
HSCCC	120 mg of a fraction from burdock roots	1,5-Dicaffeoylquinic acid	4.3 mg	97.2%	[8]
HSCCC	150 mg of crude sample from Ainsliaea fragrans	3,5-Dicaffeoylquinic acid	34 mg	98%	[4]
4,5-Dicaffeoylquinic acid	17 mg	95%	[4]
pH-zone-refining CCC	2.136 g of crude extract from Flos Lonicerae	3,5-Dicaffeoylquinic acid	289 mg	>92.9%	[15]
3,4-Dicaffeoylquinic acid	106 mg	>94.2%	[15]

Experimental Protocols

Below are detailed methodologies for key experiments in the purification of 1,5-Dicaffeoylquinic acid.

Protocol 1: Preliminary Purification using Macroporous Resin Chromatography

This protocol describes a general procedure for the initial cleanup of a crude plant extract to enrich the dicaffeoylquinic acid fraction.

• Resin Selection and Pre-treatment:

  • Select a suitable macroporous resin (e.g., AB-8, D101) based on preliminary screening for optimal adsorption and desorption of dicaffeoylquinic acids.[4][5][13]

  • Pre-treat the resin by soaking it sequentially in ethanol and then water to remove any residual monomers and porogenic agents.

• Column Packing:

  • Pack a glass column with the pre-treated macroporous resin.

  • Wash the packed column with deionized water until the effluent is neutral.

• Sample Loading:

  • Dissolve the crude plant extract in a suitable solvent (e.g., 50% ethanol) and filter to remove any particulate matter.

  • Load the filtered extract onto the column at a controlled flow rate.

• Washing:

  • Wash the column with deionized water to remove unbound impurities such as sugars and salts.

• Elution:

  • Elute the adsorbed compounds with a stepwise or gradient of ethanol in water (e.g., 30%, 60%, 90% ethanol).[13]

  • Collect fractions and monitor the presence of dicaffeoylquinic acids using analytical HPLC.

• Fraction Pooling and Concentration:

  • Pool the fractions containing the highest concentration of dicaffeoylquinic acids.

  • Concentrate the pooled fractions under reduced pressure to obtain the enriched extract.

Protocol 2: Preparative Separation using High-Speed Counter-Current Chromatography (HSCCC)

This protocol outlines the separation of 1,5-DCQA from other isomers using HSCCC.

• Solvent System Selection:

  • Select a suitable two-phase solvent system. A common system for dicaffeoylquinic acids is chloroform:methanol:water (e.g., in a ratio of 8:8:4 v/v/v).[4]

  • Thoroughly mix the solvents in a separatory funnel and allow the phases to separate.

• HSCCC Instrument Preparation:

  • Fill the multilayer coil of the HSCCC instrument with the stationary phase (typically the aqueous-rich upper phase for this compound class).[4]

  • Rotate the coil at the desired speed.

• Sample Injection:

  • Dissolve the enriched extract from Protocol 1 in a small volume of the biphasic solvent system.

  • Inject the sample into the HSCCC system.

• Elution and Fraction Collection:

  • Pump the mobile phase (typically the organic-rich lower phase) through the column at a constant flow rate.[4]

  • Collect fractions of the effluent at regular intervals.

• Analysis and Recovery:

  • Analyze the collected fractions by analytical HPLC to identify those containing pure 1,5-DCQA.

  • Pool the pure fractions and evaporate the solvent under reduced pressure to obtain the purified 1,5-Dicaffeoylquinic acid.

Visualizations

Caption: A general workflow for the purification of 1,5-Dicaffeoylquinic acid.

Caption: A decision tree for troubleshooting poor HPLC separation of isomers.

References

• 1. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN101747195B - Separation and purification method of dicaffeoylquinic acid components in Jerusalem artichoke - Google Patents [patents.google.com]
• 4. Preparative isolation and purification of dicaffeoylquinic acids from the Ainsliaea fragrans champ by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of Macroporous Resin Combined Extraction and Purification of Polyphenols from Agrimonia pilosa Ledeb. and Anti-Tumor Effect In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. ohsu.edu [ohsu.edu]
• 10. caymanchem.com [caymanchem.com]
• 11. caymanchem.com [caymanchem.com]
• 12. 1,5-Dicaffeoylquinic acid | CAS:30964-13-7 | Phenolic Acids | High Purity | Manufacturer BioCrick [biocrick.com]
• 13. mdpi.com [mdpi.com]
• 14. Mass spectrometry of 1,3- and 1,5-dicaffeoylquinic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Preparative separation of isomeric caffeoylquinic acids from Flos Lonicerae by pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

1,5-Dicaffeoylquinic acid stability in different solvents and pH

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of 1,5-dicaffeoylquinic acid (1,5-DCQA) in various solvents and at different pH levels. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for dissolving 1,5-dicaffeoylquinic acid?

A1: 1,5-Dicaffeoylquinic acid is soluble in a variety of organic solvents and aqueous buffers. Commonly used solvents include Dimethylformamide (DMF), Dimethyl sulfoxide (B87167) (DMSO), ethanol, and Phosphate-Buffered Saline (PBS) at a pH of 7.2.[1] For cell culture experiments, it is advisable to prepare a concentrated stock solution in DMSO and then dilute it to the final concentration in the culture medium, ensuring the final DMSO concentration is non-toxic to the cells (typically below 0.5%).

Q2: How should I store 1,5-dicaffeoylquinic acid to ensure its stability?

A2: For long-term storage, solid 1,5-dicaffeoylquinic acid should be kept at -20°C, where it can remain stable for at least four years.[1] Stock solutions should also be stored at -20°C or lower. It is best practice to aliquot stock solutions into single-use vials to avoid repeated freeze-thaw cycles, which can accelerate degradation.

Q3: What are the main factors that affect the stability of 1,5-dicaffeoylquinic acid in solution?

A3: The stability of 1,5-dicaffeoylquinic acid, like other caffeoylquinic acids (CQAs), is primarily influenced by temperature, light exposure, and pH.[2][3] As a di-acyl CQA, it is generally less stable than mono-acyl CQAs.[2][4] Degradation is more pronounced at room temperature compared to refrigerated conditions (4°C).[2] Exposure to light can also lead to isomerization and degradation.[4][5]

Q4: How does pH impact the stability of 1,5-dicaffeoylquinic acid?

A4: Dicaffeoylquinic acids are most stable in acidic conditions and become increasingly unstable as the pH becomes neutral to alkaline.[2][6] At neutral and basic pH values, isomerization to other dicaffeoylquinic acid isomers, such as 3,4-diCQA and 4,5-diCQA, can occur rapidly.[2]

Q5: What are the primary degradation pathways for 1,5-dicaffeoylquinic acid?

A5: The main degradation pathways for dicaffeoylquinic acids are isomerization (acyl migration) and hydrolysis.[2][5] Isomerization involves the movement of the caffeoyl groups to different positions on the quinic acid core. Hydrolysis results in the breakdown of the ester bonds, yielding caffeic acid and quinic acid.[5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation of 1,5-DCQA in aqueous solution.	- Exceeding the solubility limit.- Change in pH affecting solubility.	- Ensure the final concentration is within the solubility limits for the chosen solvent system.- Prepare a higher concentration stock in an organic solvent like DMSO and dilute it into the aqueous buffer with vigorous mixing.
Inconsistent or lower-than-expected analytical results.	- Degradation of the compound due to improper storage or handling.- Isomerization leading to a decrease in the parent compound peak.	- Always use freshly prepared solutions or properly stored aliquots.- Keep solutions protected from light and at a low temperature.- Analyze samples promptly after preparation.- Check for the appearance of new peaks in the chromatogram that may correspond to isomers.
Appearance of multiple peaks in HPLC analysis.	- Isomerization of 1,5-DCQA to other di-caffeoylquinic acid isomers.	- This is expected, especially at neutral to alkaline pH or upon exposure to heat and light.- Use a validated HPLC method capable of separating the different isomers.- If the goal is to study 1,5-DCQA specifically, conduct experiments under conditions that minimize isomerization (e.g., acidic pH, low temperature).
Loss of biological activity in an assay.	- Degradation of 1,5-DCQA under the assay conditions (e.g., physiological pH and temperature).	- Assess the stability of 1,5-DCQA under your specific assay conditions by incubating it for the duration of the experiment and analyzing for degradation.- Consider the possibility that the degradation products may have different biological activities.

Data on the Stability of Dicaffeoylquinic Acids

While specific quantitative stability data for 1,5-dicaffeoylquinic acid is limited, the following table summarizes the stability of other closely related dicaffeoylquinic acid isomers in different solvents. This data provides a strong indication of the expected stability of 1,5-DCQA under similar conditions.

Compound	Solvent	Storage Conditions	Time	Degradation (%)
1,3-diCQA	50% Methanol (B129727)	Room Temperature, in light	7 days	6.89
3,4-diCQA	50% Methanol	Room Temperature, in light	7 days	17.44
3,5-diCQA	50% Methanol	Room Temperature, in light	7 days	14.43
4,5-diCQA	50% Methanol	Room Temperature, in light	7 days	18.02
1,3-diCQA	100% Methanol	Room Temperature, in light	7 days	11.93
3,4-diCQA	100% Methanol	Room Temperature, in light	7 days	33.25
3,5-diCQA	100% Methanol	Room Temperature, in light	7 days	17.44
4,5-diCQA	100% Methanol	Room Temperature, in light	7 days	44.96
3,5-diCQA	50% Methanol	4°C, protected from light	7 days	~7.03
3,4-diCQA	50% Methanol	4°C, protected from light	7 days	~7.82
4,5-diCQA	50% Methanol	4°C, protected from light	7 days	~10.08
Data adapted from a study on the stability of various caffeoylquinic acids.[2]

Experimental Protocols

Protocol for Assessing the Stability of 1,5-Dicaffeoylquinic Acid

This protocol outlines a general method for evaluating the stability of 1,5-DCQA in a specific solvent and at a particular pH.

• Preparation of Stock Solution:

  • Accurately weigh a known amount of 1,5-dicaffeoylquinic acid.

  • Dissolve it in a suitable organic solvent (e.g., HPLC-grade methanol or DMSO) to prepare a concentrated stock solution (e.g., 1 mg/mL).

• Preparation of Test Solutions:

  • Dilute the stock solution with the desired solvent (e.g., water, buffer of a specific pH, methanol/water mixture) to a final working concentration (e.g., 50 µg/mL).

  • Prepare several aliquots of the test solution in amber vials to protect from light.

• Incubation:

  • Store the vials under the desired experimental conditions (e.g., 4°C, room temperature, 37°C).

  • At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove one vial for analysis.

• HPLC Analysis:

  • Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with a photodiode array (PDA) detector and a C18 reversed-phase column.

  • Mobile Phase: A gradient of two solvents, typically:

    • Solvent A: Water with an acidic modifier (e.g., 0.1% formic acid or phosphoric acid) to ensure good peak shape and stability.

    • Solvent B: Acetonitrile or methanol.

  • Gradient Elution: A typical gradient might start with a low percentage of Solvent B, gradually increasing to elute the compound and its potential degradation products.

  • Detection: Monitor the absorbance at the λmax of 1,5-dicaffeoylquinic acid (around 330 nm).[1]

  • Quantification: Calculate the percentage of 1,5-DCQA remaining at each time point by comparing the peak area to the initial (time 0) peak area.

Visualizations

Experimental workflow for a stability study of 1,5-dicaffeoylquinic acid.

Potential degradation pathways of 1,5-dicaffeoylquinic acid.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. ohsu.edu [ohsu.edu]
• 5. Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Quantification of 1,5-Dicaffeoylquinic Acid in Complex Matrices

Welcome to the technical support center for the quantification of 1,5-Dicaffeoylquinic acid (1,5-DCQA). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during the analysis of 1,5-DCQA in complex biological matrices.

Troubleshooting Guide

This guide addresses common issues encountered during the quantification of 1,5-Dicaffeoylquinic acid.

Issue 1: Poor Chromatographic Peak Shape (Tailing, Fronting, or Broadening)

• Question: My chromatographic peak for 1,5-Dicaffeoylquinic acid is tailing or broad. What are the possible causes and solutions?

• Answer: Poor peak shape can arise from several factors. Secondary interactions between the acidic phenolic groups of 1,5-DCQA and active sites on the stationary phase can cause tailing. Ensure your mobile phase is sufficiently acidic (e.g., using 0.1% formic acid) to keep the analyte in a single protonation state.[1][2] A mismatch between the injection solvent and the initial mobile phase can also lead to peak distortion; your sample should be dissolved in a solvent that is weaker than or equivalent to the starting mobile phase conditions.[3] Column degradation is another potential cause, which can be addressed by using a guard column or replacing the analytical column.

Issue 2: Low Signal Intensity or Sensitivity

• Question: I am experiencing low signal intensity for my 1,5-Dicaffeoylquinic acid peak. How can I improve sensitivity?

• Answer: Low sensitivity can be due to ion suppression from matrix components, suboptimal ionization, or inefficient extraction.[4] To address matrix effects, consider more rigorous sample preparation techniques like solid-phase extraction (SPE) instead of simple protein precipitation.[5] Optimizing the electrospray ionization (ESI) source parameters, such as spray voltage and capillary temperature, is crucial.[6] 1,5-DCQA is typically analyzed in negative ESI mode.[2][7] Ensure the mobile phase composition is amenable to efficient ionization; for instance, ammonium (B1175870) acetate (B1210297) can be used as a modifier.[7]

Issue 3: Poor Reproducibility and High Variability in Quantitative Results

• Question: My quantitative results for 1,5-Dicaffeoylquinic acid are not reproducible across injections or samples. What could be the reason?

• Answer: High variability often points towards issues with sample preparation, analyte instability, or matrix effects.[4] 1,5-Dicaffeoylquinic acid and its isomers can be unstable and prone to degradation or isomerization depending on temperature, pH, and light exposure.[8] It is recommended to keep samples at low temperatures and protected from light during preparation and storage.[1][8] Inconsistent sample cleanup can lead to variable matrix effects between samples. The use of a stable isotope-labeled internal standard is the most effective way to compensate for these variations.[4] If a labeled standard is unavailable, a structurally similar compound can be used as an alternative.

Issue 4: Difficulty in Distinguishing 1,5-Dicaffeoylquinic Acid from its Isomers

• Question: I am having trouble separating 1,5-Dicaffeoylquinic acid from other dicaffeoylquinic acid isomers. How can I improve selectivity?

• Answer: The six isomers of dicaffeoylquinic acid can be challenging to separate.[9][10] Chromatographic optimization is key. Experiment with different stationary phases, such as phenyl-hexyl columns, which can offer different selectivity compared to standard C18 columns.[11] Adjusting the gradient elution profile to be shallower can also improve the resolution of closely eluting isomers.[11] Tandem mass spectrometry (MS/MS) is also essential for distinguishing between isomers, as they can exhibit different fragmentation patterns.[9][10][12]

Frequently Asked Questions (FAQs)

Q1: What are the most effective sample preparation techniques for extracting 1,5-Dicaffeoylquinic acid from plasma?

A1: For complex matrices like plasma, liquid-liquid extraction (LLE) with a solvent such as ethyl acetate or solid-phase extraction (SPE) are highly effective.[2][4][7] SPE, particularly with polymeric reversed-phase sorbents, can provide cleaner extracts and reduce matrix effects more effectively than LLE or simple protein precipitation.[5][13]

Q2: How can I minimize the degradation and isomerization of 1,5-Dicaffeoylquinic acid during sample processing?

A2: Dicaffeoylquinic acids are susceptible to isomerization and degradation, particularly at high temperatures and non-acidic pH.[8][14] To minimize this, it is crucial to work at low temperatures (e.g., on ice), use acidified solvents (e.g., with formic or acetic acid), and protect samples from light.[8][13] Samples should be stored at -20°C or lower until analysis.[1]

Q3: What are the recommended starting LC-MS/MS parameters for the quantification of 1,5-Dicaffeoylquinic acid?

A3: A good starting point for LC-MS/MS analysis would be a C18 reversed-phase column with a mobile phase consisting of water with 0.1% formic acid (Solvent A) and acetonitrile (B52724) with 0.1% formic acid (Solvent B). A gradient elution from low to high organic solvent concentration is typically used. For MS detection, electrospray ionization (ESI) in negative mode is preferred.[2][11] Monitoring the specific precursor-to-product ion transitions for 1,5-DCQA will ensure selectivity and sensitivity.[2]

Q4: What is the best way to compensate for matrix effects in my analysis?

A4: The gold standard for compensating for matrix effects is the use of a stable isotope-labeled internal standard (SIL-IS) of 1,5-Dicaffeoylquinic acid.[4] Since a SIL-IS may not be commercially available, using a structurally similar compound as an internal standard is a viable alternative. Another approach is to use matrix-matched calibration curves, where standards are prepared in a blank matrix identical to the samples.[4][5] This helps to ensure that the standards and the analyte experience similar ionization suppression or enhancement.

Quantitative Data Summary

The following table summarizes typical parameters used in LC-MS/MS methods for the quantification of 1,5-Dicaffeoylquinic acid.

Parameter	Recommended Conditions
LC Column	C18 Reversed-Phase (e.g., 2.1-4.6 mm ID, 50-150 mm length, <5 µm particle size)
Mobile Phase A	Water with 0.1% Formic Acid or 5 mM Ammonium Acetate
Mobile Phase B	Acetonitrile or Methanol (often with 0.1% Formic Acid)
Flow Rate	0.2 - 1.0 mL/min
Column Temperature	30 - 40 °C
Ionization Mode	Electrospray Ionization (ESI) - Negative
Detection Mode	Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM)

Experimental Protocols

Protocol: Extraction and Quantification of 1,5-Dicaffeoylquinic Acid from Human Plasma using LC-MS/MS

This protocol provides a general methodology for the analysis of 1,5-DCQA in human plasma.

• Sample Preparation (Liquid-Liquid Extraction)

  • To 100 µL of plasma sample, add the internal standard solution.

  • Add 500 µL of ethyl acetate.

  • Vortex for 2 minutes to ensure thorough mixing.

  • Centrifuge at 10,000 rpm for 10 minutes to separate the layers.

  • Transfer the upper organic layer (ethyl acetate) to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • Vortex and centrifuge, then transfer the supernatant to an autosampler vial.

• LC-MS/MS Analysis

  • LC System: HPLC or UHPLC system.

  • Column: C18 column (e.g., 100 mm x 2.1 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and re-equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • MS System: Triple quadrupole mass spectrometer.

  • Ionization: ESI, Negative Mode.

  • Scan Type: MRM.

  • MRM Transitions: Monitor the specific precursor and product ions for 1,5-DCQA and the internal standard. These should be optimized for your specific instrument.

• Quantification

  • Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

  • Determine the concentration of 1,5-DCQA in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: A logical troubleshooting workflow for addressing common issues in 1,5-DICA quantification.

Caption: Key strategies for minimizing the impact of matrix effects in LC-MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. jcsp.org.pk [jcsp.org.pk]
• 7. An improved LC-MS/MS method for simultaneous determination of 1,5-dicaffeoylquinic acid and its active metabolites in human plasma and its application to a pharmacokinetic study in patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Discriminating between the six isomers of dicaffeoylquinic acid by LC-MS(n) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Stability of Selected Phenolic Acids Under Simulated and Real Extraction Conditions from Plants - PMC [pmc.ncbi.nlm.nih.gov]

minimizing degradation of 1,5-Dicaffeoylquinic acid in cell culture media

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,5-Dicaffeoylquinic acid (1,5-DCQA). This resource provides comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you minimize degradation and ensure the reproducibility of your cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1,5-Dicaffeoylquinic acid (1,5-DCQA) and what are its primary biological activities?

A1: 1,5-Dicaffeoylquinic acid is a natural polyphenolic compound belonging to the caffeoylquinic acid (CQA) family.[1] It is an ester of caffeic acid and quinic acid.[1] 1,5-DCQA is known for its potent antioxidant and anti-inflammatory properties.[2] A key mechanism of its action involves the activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway, which upregulates the expression of antioxidant enzymes.[2]

Q2: Why is 1,5-DCQA prone to degradation in cell culture media?

A2: The degradation of 1,5-DCQA in cell culture media is primarily influenced by the physiological conditions of the culture environment. The typical pH of cell culture media (around 7.4) and the standard incubation temperature (37°C) create an environment that promotes the hydrolysis and isomerization of the ester bonds in the molecule.[3][4] Dicaffeoylquinic acids, like 1,5-DCQA, are generally less stable than their mono-caffeoylquinic acid counterparts under these conditions.[5]

Q3: What are the main degradation pathways of 1,5-DCQA?

A3: The primary degradation pathways for 1,5-DCQA in aqueous solutions, including cell culture media, are isomerization and hydrolysis.[5] Isomerization involves the migration of the caffeoyl groups to different positions on the quinic acid core, resulting in other dicaffeoylquinic acid isomers.[5] Hydrolysis leads to the cleavage of the ester bonds, releasing caffeic acid and quinic acid.

Q4: How should I prepare stock solutions of 1,5-DCQA?

A4: It is recommended to prepare a high-concentration stock solution of 1,5-DCQA in a sterile, anhydrous organic solvent such as Dimethyl Sulfoxide (DMSO).[6] A common stock concentration is 10 mM. This allows for the addition of a minimal volume of the stock solution to your cell culture medium, keeping the final DMSO concentration low (ideally at or below 0.1%) to avoid solvent-induced cytotoxicity.[4][6]

Q5: How should I store the solid compound and stock solutions of 1,5-DCQA?

A5: Proper storage is critical to maintain the integrity of 1,5-DCQA. The solid compound should be stored at -20°C in a tightly sealed container, protected from light. Stock solutions in DMSO should be aliquoted into single-use vials to avoid repeated freeze-thaw cycles and stored at -20°C for short-term use or -80°C for long-term storage.[4] Always protect stock solutions from light.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation of 1,5-DCQA in cell culture medium	1. High final concentration of 1,5-DCQA: The compound may have limited solubility in aqueous media at high concentrations. 2. Improper dilution: Adding the DMSO stock directly to the medium without proper mixing can cause localized high concentrations and precipitation.[4] 3. Interaction with media components: Serum proteins or other components in the medium may interact with 1,5-DCQA, leading to precipitation.	1. Determine the maximum soluble concentration of 1,5-DCQA in your specific cell culture medium through a solubility test. 2. Pre-warm the cell culture medium to 37°C. While gently vortexing the medium, slowly add the required volume of the 1,5-DCQA stock solution.[4] 3. Consider using a serum-free medium for the duration of the treatment if compatible with your cell line.
Inconsistent or unexpected experimental results	1. Degradation of 1,5-DCQA: The compound may be degrading over the course of the experiment, leading to a lower effective concentration.[3][4] 2. Cytotoxicity of DMSO: The final concentration of DMSO in the cell culture medium may be too high for your specific cell line.[4] 3. Light-induced degradation: Exposure of the compound, stock solutions, or treated cells to light can accelerate degradation.[5]	1. For long-term experiments (>24 hours), consider refreshing the medium with freshly prepared 1,5-DCQA solution every 24 hours.[6] 2. Ensure the final DMSO concentration is as low as possible (ideally ≤ 0.1%). Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.[4][6] 3. Protect the solid compound, stock solutions, and experimental plates from light by using amber vials and covering plates with foil.[5]
Low or no observable biological effect	1. Sub-optimal concentration: The concentration of 1,5-DCQA used may be too low to elicit a biological response. 2. Rapid degradation: The compound may be degrading too quickly in your experimental setup to have a sustained effect. 3. Cell line insensitivity: The specific cell line you are using may not be responsive to 1,5-DCQA.	1. Perform a dose-response experiment to determine the optimal effective concentration range for your cell line and endpoint. 2. Minimize the time between adding the compound to the medium and performing the assay. For longer incubations, consider the stability data and refresh the medium as needed. 3. Confirm the expression of target pathways (e.g., Nrf2) in your cell line.

Data on 1,5-DCQA Degradation

The stability of dicaffeoylquinic acids is highly dependent on pH. The neutral to slightly alkaline pH of typical cell culture media (pH 7.2-7.4) can lead to significant degradation at 37°C. The following table provides an estimated degradation profile of 1,5-DCQA in a physiological buffer at 37°C, based on data for the structurally similar 3,5-dicaffeoylquinic acid.[3]

Time (hours)	pH 7.06 Estimated % Remaining	pH 7.96 Estimated % Remaining
0	100%	100%
12	~70%	~40%
24	~50%	~16%
48	~25%	~2.5%
72	~12.5%	<1%

Note: This data is extrapolated from the degradation kinetics of 3,5-dicaffeoylquinic acid at 40°C and should be used as a guideline.[3] Actual degradation rates in specific cell culture media may vary.

Experimental Protocols

Protocol 1: Preparation of 1,5-DCQA Working Solution for Cell Culture

This protocol describes the preparation of a 10 µM working solution of 1,5-DCQA in cell culture medium from a 10 mM DMSO stock solution.

Materials:

• 1,5-Dicaffeoylquinic acid (solid)

• Dimethyl Sulfoxide (DMSO), sterile, anhydrous

• Complete cell culture medium (e.g., DMEM, RPMI-1640), pre-warmed to 37°C

• Sterile microcentrifuge tubes

Procedure:

• Prepare 10 mM Stock Solution:

  • Aseptically weigh the appropriate amount of 1,5-DCQA solid.

  • Dissolve in sterile DMSO to a final concentration of 10 mM.

  • Vortex until fully dissolved.

  • Aliquot into single-use, light-protected microcentrifuge tubes.

  • Store at -20°C or -80°C.

• Prepare 10 µM Working Solution:

  • Thaw an aliquot of the 10 mM 1,5-DCQA stock solution at room temperature.

  • In a sterile tube, add the required volume of pre-warmed complete cell culture medium.

  • To achieve a 10 µM final concentration, perform a 1:1000 dilution of the 10 mM stock solution into the medium (e.g., add 1 µL of stock solution to 999 µL of medium).

  • While gently vortexing the medium, slowly add the stock solution.

  • This will result in a final DMSO concentration of 0.1%.

• Prepare Vehicle Control:

  • In a separate sterile tube, prepare a vehicle control by adding the same volume of DMSO to the same volume of pre-warmed medium (e.g., 1 µL of DMSO to 999 µL of medium).

• Cell Treatment:

  • Remove the existing medium from your cell cultures.

  • Replace it with the freshly prepared 1,5-DCQA working solution or the vehicle control.

  • For experiments longer than 24 hours, it is recommended to replace the medium with a freshly prepared working solution every 24 hours to maintain a more consistent concentration of the active compound.[6]

Protocol 2: Assessment of 1,5-DCQA Cytotoxicity using MTT Assay

This protocol outlines the determination of the cytotoxic effects of 1,5-DCQA on a chosen cell line.

Materials:

• Cells in culture

• 1,5-DCQA working solutions (various concentrations)

• Vehicle control solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a predetermined optimal density.

  • Incubate for 24 hours to allow for cell attachment.

• Cell Treatment:

  • Remove the medium and replace it with 100 µL of fresh medium containing various concentrations of 1,5-DCQA or the vehicle control.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution to each well.

  • Mix thoroughly on an orbital shaker for 15 minutes to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

Visualizations

Caption: General experimental workflow for cell-based assays with 1,5-DCQA.

Caption: Primary degradation pathways of 1,5-DCQA in cell culture media.

References

• 1. A new validated HPTLC method for quantitative determination of 1, 5-dicaffeoylquinic acid in Inula crithmoides roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

method refinement for accurate 1,5-Dicaffeoylquinic acid MS fragmentation analysis

Welcome to the technical support center for the accurate mass spectrometry (MS) fragmentation analysis of 1,5-Dicaffeoylquinic acid (1,5-DCQA). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the characteristic MS/MS fragment ions for 1,5-Dicaffeoylquinic acid?

A1: In negative ion mode, the precursor ion for 1,5-Dicaffeoylquinic acid is typically the deprotonated molecule [M-H]⁻ at an m/z of 515. The characteristic MS/MS fragment ions observed are at m/z 353, 191, and 179.[1] The ion at m/z 353 corresponds to the loss of a caffeoyl residue.

Q2: How can I differentiate 1,5-DCQA from its isomers using mass spectrometry?

A2: Differentiating dicaffeoylquinic acid (diCQA) isomers is a significant challenge due to their identical molecular weight and similar fragmentation patterns.[2] A combination of liquid chromatography and tandem mass spectrometry (LC-MS/MS) is the most effective method.[2] The relative abundance of the fragment ions can be a key differentiator. For instance, the ease of removing a caffeoyl group during fragmentation varies between isomers, with the order being approximately 1,5 > 3 > 4.[3] Additionally, the chromatographic separation on a reversed-phase column can distinguish isomers based on their polarity.[2][3]

Q3: Why is my signal intensity for 1,5-DCQA low or inconsistent?

A3: Low or inconsistent signal intensity can be due to several factors:

• Suboptimal Collision Energy: The collision energy used for fragmentation may not be optimized for your specific instrument, leading to either insufficient fragmentation or excessive fragmentation into smaller, less specific ions.[4][5]

• Sample Degradation: Caffeoylquinic acids are susceptible to degradation or isomerization under various conditions, including temperature, pH, and light exposure.[6] Improper sample storage and handling can lead to lower concentrations of the target analyte.

• Matrix Effects: Components in the sample matrix can suppress the ionization of 1,5-DCQA in the mass spectrometer's source.

• In-source Fragmentation: Fragmentation may be occurring in the ion source before the precursor ion is isolated, which can be minimized by optimizing source parameters.[5]

Q4: What is the importance of optimizing collision energy and how can I do it?

A4: Optimizing collision energy is crucial for maximizing the intensity and stability of the desired product ion signal, which directly impacts the sensitivity of the analysis.[4][5] The optimal collision energy is highly specific to the mass spectrometer being used.[4] To optimize, you can perform a collision energy optimization experiment by systematically ramping the collision energy across a range (e.g., 5 to 40 eV) and monitoring the intensity of the product ion.[4] The energy that produces the maximum signal intensity should be used for your analytical method. Some modern instruments offer real-time collision energy optimization features.[7]

Troubleshooting Guides

Issue 1: Poor Chromatographic Resolution of diCQA Isomers

• Symptom: Co-elution or broad, overlapping peaks for different diCQA isomers, making accurate quantification impossible.

• Possible Causes & Solutions:

  • Inappropriate Column: The analytical column may not have sufficient selectivity for the isomers.

    • Solution: Utilize a high-resolution reversed-phase C18 column.[2] Consider columns with different stationary phases if co-elution persists.

  • Suboptimal Mobile Phase Gradient: The elution gradient may be too steep or not selective enough.

    • Solution: Employ a shallow gradient elution with a mixture of water containing a small percentage of formic acid (for better peak shape and ionization) and an organic solvent like acetonitrile (B52724) or methanol.[2] Experiment with different gradient profiles and durations.

Issue 2: Inaccurate Quantification due to Isomerization

• Symptom: Quantitative results are not reproducible, or the concentration of 1,5-DCQA appears to decrease over time.

• Possible Causes & Solutions:

  • Sample Instability: 1,5-DCQA can isomerize to other diCQA forms under certain conditions.[6]

    • Solution: Prepare samples fresh and store them at low temperatures (e.g., 4°C) and protected from light.[6] Avoid high temperatures and extreme pH during sample preparation. Analyze samples as quickly as possible after preparation.

Issue 3: Ambiguous Isomer Identification from MS/MS Spectra

• Symptom: The fragmentation patterns of different isomers are too similar for confident identification.

• Possible Causes & Solutions:

  • Insufficient Fragmentation Information: Standard MS/MS may not provide enough unique fragments.

    • Solution: If available, utilize MSⁿ (e.g., MS³) experiments to generate further fragment ions that may be unique to a specific isomer.[3] Also, carefully compare the relative intensities of the major fragment ions, as these can differ between isomers.[8][9]

Experimental Protocols

Reversed-Phase LC-MS/MS for 1,5-DCQA Analysis

This protocol provides a general framework. Optimization for your specific instrument and sample matrix is recommended.

• Chromatography System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.[2]

• Column: A reversed-phase C18 column is commonly used.[2]

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile or Methanol with 0.1% formic acid

• Gradient Elution: A typical gradient might start with a low percentage of mobile phase B, gradually increasing to elute the diCQA isomers.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Precursor Ion: m/z 515 for [M-H]⁻.

  • Product Ions to Monitor: m/z 353, 191, and 179.

  • Collision Energy: Optimize empirically for your instrument.

Data Presentation

Table 1: Characteristic MS/MS Fragmentation of 1,5-Dicaffeoylquinic Acid

Precursor Ion (m/z)	Fragment Ion (m/z)	Description
515 [M-H]⁻	353	Loss of a caffeoyl residue
515 [M-H]⁻	191	Quinic acid fragment
515 [M-H]⁻	179	Caffeic acid fragment

Visualizations

Caption: Experimental workflow for 1,5-DCQA analysis.

Caption: Troubleshooting logic for low signal intensity.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Discriminating between the six isomers of dicaffeoylquinic acid by LC-MS(n) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Mass spectrometry of 1,3- and 1,5-dicaffeoylquinic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

overcoming low yield in the synthesis of 1,5-Dicaffeoylquinic acid

Welcome to the technical support center for the synthesis of 1,5-Dicaffeoylquinic acid (1,5-diCQA). This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the chemical synthesis of this compound and improve reaction yields. Below, you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the chemical synthesis of 1,5-Dicaffeoylquinic acid challenging, often resulting in low yields?

A1: The synthesis of 1,5-diCQA is inherently complex due to the molecular structure of its precursors, quinic acid and caffeic acid. Both molecules contain multiple hydroxyl (-OH) groups that are reactive. During the esterification reaction that links these two molecules, these hydroxyl groups can compete, leading to a mixture of products and undesired side reactions. To achieve regioselectivity for the 1 and 5 positions on the quinic acid ring, a multi-step process involving the use of protecting groups is necessary. This process of protection, esterification, and subsequent deprotection can be lengthy and contribute to a lower overall yield. Furthermore, the final product and its intermediates are sensitive to factors like pH and temperature, which can cause degradation or isomerization.

Q2: What are protecting groups, and why are they essential in this synthesis?

A2: Protecting groups are chemical moieties that are temporarily attached to a reactive functional group, like a hydroxyl group, to render it inert during a chemical reaction. In the synthesis of 1,5-diCQA, they are crucial for ensuring that the esterification occurs only at the desired positions (1 and 5) of the quinic acid. Without protecting the other hydroxyl groups, the caffeoyl group could attach to any of the available hydroxyls, resulting in a mixture of isomers that is difficult to separate and significantly lowers the yield of the target compound.

Q3: What common protecting groups are used for quinic and caffeic acids?

A3: For quinic acid, protecting groups that can selectively protect the vicinal diols are often employed. Examples include acetonides (from 2,2-dimethoxypropane) or silyl (B83357) ethers like tert-butyldimethylsilyl (TBS) chloride. For caffeic acid, the two phenolic hydroxyl groups are typically protected as acetyl esters or silyl ethers to prevent side reactions during the activation of the carboxylic acid (e.g., conversion to an acyl chloride).

Q4: What are the key steps in a typical chemical synthesis of a dicaffeoylquinic acid?

A4: A typical synthetic route involves:

• Protection of Caffeic Acid: The two phenolic hydroxyls of caffeic acid are protected.

• Activation of Protected Caffeic Acid: The carboxylic acid group is activated, often by converting it to an acyl chloride, to make it more reactive for esterification.

• Protection of Quinic Acid: The hydroxyl groups at positions 3 and 4 of quinic acid are selectively protected.

• Esterification (Coupling): The protected and activated caffeic acid is reacted with the protected quinic acid in the presence of a base to form the di-ester.

• Deprotection: All protecting groups are removed from the quinic and caffeoyl moieties to yield the final 1,5-Dicaffeoylquinic acid.

• Purification: The final product is purified, typically using chromatographic techniques, to separate it from any remaining starting materials, reagents, and byproducts.

Troubleshooting Guide

Issue 1: Low or No Product Formation

Question	Possible Causes	Recommended Solutions
I'm not seeing any of the desired 1,5-diCQA product after the reaction.	1. Ineffective activation of caffeic acid: The conversion of the carboxylic acid to a more reactive species (e.g., acyl chloride) may have failed. 2. Poor quality of starting materials or reagents: Degradation of starting materials or reagents can prevent the reaction from proceeding. 3. Suboptimal reaction conditions: Incorrect temperature, solvent, or reaction time can hinder the coupling reaction.	1. Confirm the formation of the activated caffeic acid derivative (e.g., using IR spectroscopy to check for the acyl chloride peak). Use fresh activating agents like thionyl chloride or oxalyl chloride. 2. Ensure starting materials are pure and dry. Use fresh, anhydrous solvents. 3. Optimize reaction conditions. For the esterification step, ensure an appropriate base (e.g., pyridine (B92270), DMAP) is used to catalyze the reaction and scavenge the HCl byproduct.
My yield is consistently below 10%. What are the most likely reasons?	1. Incomplete reaction: The esterification reaction may not have gone to completion. 2. Side reactions: The unprotected hydroxyl groups might be reacting, or the activated caffeic acid could be reacting with itself. 3. Product degradation during workup or purification: The target molecule is sensitive to acidic and basic conditions, as well as prolonged heating.[1]	1. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time. Consider increasing the equivalents of the activated caffeic acid. 2. Ensure that protecting groups are stable under the reaction conditions and that deprotection is not occurring prematurely. 3. Use mild conditions for workup and purification. Maintain a cool temperature and use buffered solutions where possible. Minimize the time the product spends on a chromatography column.

Issue 2: Presence of Multiple Isomers in the Final Product

Question	Possible Causes	Recommended Solutions
My final product shows multiple spots on TLC/peaks in HPLC, corresponding to different diCQA isomers.	1. Incomplete or non-selective protection of quinic acid: If the hydroxyl groups at positions 3 and 4 of quinic acid are not fully protected, esterification can occur at these sites, leading to isomers like 1,3-, 3,4-, 3,5-, or 4,5-diCQA. 2. Acyl migration: During deprotection or purification, especially under basic or acidic conditions or with heating, the caffeoyl groups can migrate from one hydroxyl group to another on the quinic acid ring.[2]	1. Optimize the protection step for quinic acid to ensure complete and selective protection of the 3 and 4 positions. Purify the protected quinic acid intermediate before proceeding to the esterification step. 2. Perform the deprotection step under the mildest conditions possible (e.g., using weak acids at low temperatures). Avoid high temperatures and strong bases during purification. Analyze the product immediately after purification, as isomerization can occur during storage.

Issue 3: Difficulty in Purification

Question	Possible Causes	Recommended Solutions
I am having trouble separating my product from byproducts and starting materials.	1. Similar polarity of product and impurities: Isomers of diCQA and partially deprotected intermediates often have very similar polarities, making chromatographic separation difficult. 2. Product degradation on the chromatography column: The silica (B1680970) gel used in normal-phase chromatography is acidic and can cause degradation or isomerization of the product.	1. Use high-performance liquid chromatography (HPLC) or high-speed counter-current chromatography (HSCCC) for purification, as these techniques offer better resolution than standard column chromatography.[3] 2. Consider using reversed-phase chromatography (e.g., with a C18 stationary phase) which is generally less harsh. If using silica gel, it can be neutralized by pre-treating the column with a solvent system containing a small amount of a non-nucleophilic base like triethylamine.

Summary of Challenges and Mitigation Strategies

Challenge	Primary Cause	Mitigation Strategy
Low Regioselectivity	Multiple reactive hydroxyl groups on quinic acid.	Use of selective protecting groups for the 3 and 4 positions of quinic acid.
Side Reactions	Reactive phenolic hydroxyls on caffeic acid; self-condensation.	Protection of caffeic acid's phenolic groups prior to activation and esterification.
Product Isomerization	Acyl migration of caffeoyl groups on the quinic acid ring.	Use mild acidic or basic conditions during deprotection and purification; avoid excessive heat.[2]
Product Degradation	Sensitivity of the ester and catechol functionalities to harsh pH and high temperatures.	Perform reactions at optimal temperatures and use neutral or buffered workup and purification conditions.
Purification Difficulty	Presence of multiple, structurally similar isomers and byproducts.	Employ high-resolution purification techniques like preparative HPLC or HSCCC.[3]

Experimental Protocols

Below is a representative, generalized protocol for the synthesis of a dicaffeoylquinic acid, which should be adapted and optimized for the specific synthesis of the 1,5-isomer.

Protocol 1: General Synthesis of a Dicaffeoylquinic Acid Derivative

Step 1: Protection of Caffeic Acid

• Dissolve caffeic acid in a suitable solvent (e.g., acetone).

• Add a base (e.g., potassium carbonate) followed by a protecting group reagent (e.g., acetic anhydride (B1165640) to form diacetylcaffeic acid).

• Stir the reaction at room temperature until completion (monitor by TLC).

• Work up the reaction by adding water and extracting with an organic solvent.

• Purify the protected caffeic acid by recrystallization or column chromatography.

Step 2: Activation of Protected Caffeic Acid

• Dissolve the protected caffeic acid in an anhydrous solvent (e.g., dichloromethane).

• Add an activating agent (e.g., oxalyl chloride or thionyl chloride) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir until the evolution of gas ceases.

• Remove the solvent and excess reagent under reduced pressure to obtain the crude acyl chloride. Use this immediately in the next step.

Step 3: Selective Protection of Quinic Acid

• Dissolve quinic acid in a suitable solvent (e.g., acetone (B3395972) with a catalytic amount of acid for acetonide protection).

• React with a protecting group reagent (e.g., 2,2-dimethoxypropane) that selectively protects the 3,4-diol.

• Purify the protected quinic acid derivative to ensure no unprotected starting material remains.

Step 4: Esterification

• Dissolve the protected quinic acid in an anhydrous solvent (e.g., pyridine or dichloromethane (B109758) with DMAP).

• Cool the solution to 0 °C and slowly add a solution of the protected caffeoyl chloride from Step 2.

• Allow the reaction to stir, monitoring its progress by TLC.

• Upon completion, quench the reaction with a mild acid (e.g., saturated ammonium (B1175870) chloride solution) and extract the product with an organic solvent.

• Purify the fully protected 1,5-diCQA by column chromatography.

Step 5: Deprotection

• Dissolve the purified, fully protected product in a suitable solvent system.

• Add a deprotecting agent. The choice depends on the protecting groups used (e.g., dilute HCl for acetonides and acetyl groups).

• Stir the reaction at a low temperature, carefully monitoring by TLC to avoid product degradation.

• Neutralize the reaction, remove the solvent, and purify the crude 1,5-diCQA.

Step 6: Final Purification

• Purify the final compound using preparative reversed-phase HPLC to obtain high-purity 1,5-Dicaffeoylquinic acid.

• Characterize the final product using NMR and Mass Spectrometry to confirm its structure and purity.

Visual Guides

Caption: General workflow for the chemical synthesis of 1,5-Dicaffeoylquinic acid.

Caption: Troubleshooting decision tree for low yield issues in 1,5-diCQA synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preparative isolation and purification of dicaffeoylquinic acids from the Ainsliaea fragrans champ by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Matrix Effects in LC-MS Analysis of 1,5-Dicaffeoylquinic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of 1,5-Dicaffeoylquinic acid.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they impact the analysis of 1,5-Dicaffeoylquinic acid?

A1: In LC-MS analysis, the "matrix" refers to all the components within a sample other than the analyte of interest, which in this case is 1,5-Dicaffeoylquinic acid.[1][2] Matrix effects occur when these co-eluting components alter the ionization efficiency of the target analyte in the mass spectrometer's ion source.[1][3] This interference can lead to either ion suppression (a decrease in signal) or, less commonly, ion enhancement (an increase in signal).[1][2][3] For the quantitative analysis of 1,5-Dicaffeoylquinic acid, these effects can significantly compromise data accuracy, precision, and sensitivity.[2][4]

Q2: How can I determine if my 1,5-Dicaffeoylquinic acid analysis is being affected by matrix effects?

A2: There are two primary methods to assess the presence and magnitude of matrix effects:

• Qualitative Assessment (Post-Column Infusion): This technique helps to identify regions in the chromatogram where ion suppression or enhancement occurs.[3][5] A standard solution of 1,5-Dicaffeoylquinic acid is continuously infused into the mobile phase after the analytical column but before the mass spectrometer. A blank matrix extract is then injected.[5] Any deviation, such as a dip or a peak, in the constant baseline signal at the retention time of your analyte indicates the presence of matrix effects.[3][5]

• Quantitative Assessment (Post-Extraction Spike): This is the most common method for quantifying matrix effects.[3][4] It involves comparing the peak area of 1,5-Dicaffeoylquinic acid in a solution spiked into a pre-extracted blank matrix to the peak area of the analyte in a neat solvent at the same concentration.[3][4] The Matrix Factor (MF) is calculated as follows:

  MF = (Peak Area in Matrix) / (Peak Area in Neat Solution)

  An MF value of less than 1 indicates ion suppression, a value greater than 1 suggests ion enhancement, and a value close to 1 implies minimal matrix effect.[3]

Q3: What are the most effective strategies to minimize or compensate for matrix effects in my experiments?

A3: A combination of strategies is often the most effective approach:

• Thorough Sample Preparation: The primary goal is to remove interfering matrix components before the sample is introduced into the LC-MS system.[4][6] Common and effective techniques include Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PPT).[1][6][7]

• Use of an Internal Standard (IS): This is a highly recommended strategy to compensate for matrix effects. The ideal choice is a Stable Isotope-Labeled Internal Standard (SIL-IS) of 1,5-Dicaffeoylquinic acid, as it will have nearly identical chemical and physical properties, ensuring it is affected by the matrix in the same way as the analyte.[4][8] If a SIL-IS is not available, a structural analog can be used.[4]

• Chromatographic Optimization: Modifying the LC method to achieve better separation between 1,5-Dicaffeoylquinic acid and interfering matrix components can significantly reduce ion suppression.[2] This can involve adjusting the mobile phase, the gradient profile, or trying a different column chemistry.[2]

• Sample Dilution: If the concentration of 1,5-Dicaffeoylquinic acid in the sample is high enough, simply diluting the sample can reduce the concentration of interfering matrix components, thereby minimizing their impact.[9]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solutions
Poor Reproducibility of 1,5-Dicaffeoylquinic Acid Quantification	Significant and variable matrix effects between different samples.[4]	- Assess Matrix Effects: Quantify the matrix effect using the post-extraction spike method to confirm if this is the source of variability. - Improve Sample Cleanup: Implement a more rigorous sample preparation method like SPE or LLE. - Use a Stable Isotope-Labeled Internal Standard: This is the most effective way to correct for sample-to-sample variations in matrix effects.[4][8]
Low Signal Intensity for 1,5-Dicaffeoylquinic Acid (Ion Suppression)	Co-eluting matrix components, such as phospholipids (B1166683) in plasma samples, are suppressing the ionization of the analyte.[3][6][10]	- Enhance Sample Preparation: Utilize SPE with a sorbent that effectively removes the interfering compounds. For plasma, specific phospholipid removal plates can be used.[10] - Optimize Chromatography: Adjust the LC gradient to separate the analyte from the suppression zone identified by post-column infusion.[5] - Dilute the Sample: If sensitivity allows, diluting the sample can reduce the concentration of interfering components.[9]
High or Inconsistent Signal Intensity (Ion Enhancement)	Co-eluting matrix components are enhancing the ionization of 1,5-Dicaffeoylquinic acid.	- Improve Sample Preparation: Focus on removing the specific compounds causing the enhancement through techniques like LLE or SPE. - Adjust Chromatography: Modify the chromatographic method to separate the analyte from the enhancing components.
"Ghost" or Unexpected Peaks in the Chromatogram	Contamination from the sample preparation process, the LC system, or carryover from a previous injection.[2]	- Run Blank Injections: Inject a solvent blank and a matrix blank to identify the source of contamination.[2] - Optimize Needle Wash: Ensure the autosampler's needle wash solution is effective at removing any residual 1,5-Dicaffeoylquinic acid.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Plasma Samples

This protocol is a general guideline for extracting 1,5-Dicaffeoylquinic acid from plasma and should be optimized for your specific application.

• Sample Pre-treatment:

  • To 100 µL of plasma, add 20 µL of an internal standard solution (e.g., a structural analog at a known concentration).

  • Vortex for 30 seconds.

  • Add 50 µL of 1% formic acid in water to acidify the sample. This helps to ensure the acidic analyte is in its neutral form for better extraction into an organic solvent.[6]

• Extraction:

  • Add 1 mL of ethyl acetate (B1210297) to the pre-treated plasma sample.

  • Vortex vigorously for 5 minutes to ensure thorough mixing and extraction.

  • Centrifuge at 13,000 rpm for 10 minutes to separate the aqueous and organic layers.

• Evaporation and Reconstitution:

  • Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase.

  • Vortex for 1 minute and then centrifuge at 13,000 rpm for 5 minutes to pellet any insoluble material.

• Analysis:

  • Transfer the supernatant to an autosampler vial for LC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Plant Extracts

This is a general protocol for cleaning up plant extracts to reduce matrix interference. The choice of SPE sorbent and solvents should be optimized.

• Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing 1-2 volumes of methanol (B129727) followed by 1-2 volumes of water.

• Sample Loading:

  • Load the pre-treated plant extract onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1-2 volumes of a weak solvent mixture (e.g., 5-10% methanol in water) to remove polar interferences.[2]

• Elution:

  • Elute the 1,5-Dicaffeoylquinic acid with a small volume of a strong organic solvent, such as methanol or acetonitrile.[2]

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the initial mobile phase for LC-MS analysis.[2]

Quantitative Data Summary

The following table summarizes representative data for recovery and matrix effects from different sample preparation methods for 1,5-Dicaffeoylquinic acid and related compounds.

Analyte	Matrix	Sample Preparation Method	Average Recovery (%)	Matrix Effect Range (%)
1,5-Dicaffeoylquinic acid	Human Plasma	Liquid-Liquid Extraction (LLE)	≥ 78.5%	91.4% - 102.7%[11]
1,5-Dicaffeoylquinic acid	Rat Plasma	Not specified	≥ 78.5%	91.4% - 102.7%[12]
Phenolic Compounds (general)	Rapeseed	Not specified	81.9% - 117.2%	-11.5% - 13.7%[13]
Phenolic Compounds (general)	Extra Virgin Olive Oil	Not specified	> 79.07%	71.99% - 139.70%[14]

Visualized Workflows

Caption: A logical troubleshooting workflow for addressing matrix effects.

Caption: General experimental workflow for LC-MS analysis.

References

• 1. longdom.org [longdom.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. waters.com [waters.com]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Simultaneous Quantification of Trace and Micro Phenolic Compounds by Liquid Chromatography Tandem-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Improving the Recovery of 1,5-Dicaffeoylquinic Acid (1,5-DCQA)

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing the extraction and purification of 1,5-Dicaffeoylquinic acid (1,5-DCQA) from plant materials.

Frequently Asked Questions (FAQs)

Q1: What are the most common plant sources for 1,5-DCQA?

A1: 1,5-DCQA is a prominent dicaffeoylquinic acid isomer found in various plants. Notable sources include Artichoke (Cynara scolymus L.), where it is a major hydroxycinnamic acid, and the flower buds of Lonicera japonica.[1][2]

Q2: What are the critical factors affecting the extraction efficiency of 1,5-DCQA?

A2: Several factors significantly influence the extraction yield of 1,5-DCQA. These include the choice of solvent and its concentration, extraction temperature, and the solid-to-liquid ratio.[3] The polarity of the solvent is crucial, with ethanol-water mixtures often showing good results.[4] Temperature can enhance solubility and diffusion but may also lead to degradation if too high.[3][4]

Q3: What are the recommended storage conditions for 1,5-DCQA to prevent degradation?

A3: 1,5-DCQA, like other dicaffeoylquinic acids, is susceptible to degradation. Stability is mainly affected by temperature and light.[5] It is recommended to store extracts and purified compounds at low temperatures (e.g., 4°C for short-term and -20°C for long-term storage) and in light-protected containers (e.g., amber vials) to minimize isomerization and degradation.[5][6]

Q4: How can I accurately quantify the amount of 1,5-DCQA in my extract?

A4: High-Performance Liquid Chromatography (HPLC) with Diode Array Detection (DAD) or Mass Spectrometry (MS) is the most common and reliable method for quantifying 1,5-DCQA.[6][7] A validated HPLC method typically involves a reversed-phase C18 column and a gradient elution with a mobile phase consisting of an acidified aqueous solution and an organic solvent like methanol (B129727) or acetonitrile.[8] Quantification is achieved by creating a calibration curve with a certified reference standard of 1,5-DCQA.[7]

Troubleshooting Guide

Problem 1: Low Extraction Yield

• Possible Cause 1: Inappropriate Solvent System.

  • Explanation: The polarity of the extraction solvent may not be optimal for solubilizing 1,5-DCQA from the plant matrix. Dicaffeoylquinic acids are less soluble in water than monocaffeoylquinic acids.[4]

  • Solution: Optimize the solvent system. Aqueous ethanol (B145695) or methanol solutions are commonly effective.[4][9] Experiment with different ratios (e.g., 50-80% ethanol in water) to find the best balance for your specific plant material.

• Possible Cause 2: Suboptimal Extraction Time/Temperature.

  • Explanation: Insufficient extraction time may not allow for complete diffusion of the analyte from the plant material. Conversely, excessively high temperatures or prolonged extraction times can lead to thermal degradation and isomerization of 1,5-DCQA.[3][10]

  • Solution: Conduct a time-course and temperature optimization study. For techniques like ultrasound-assisted extraction (UAE), optimal yields may be achieved in as little as 5 minutes.[11] For accelerated solvent extraction (ASE), temperatures around 95-107°C have been found to be optimal for related compounds.[4]

• Possible Cause 3: Inefficient Cell Wall Disruption.

  • Explanation: 1,5-DCQA may be trapped within the plant cells, and inefficient grinding or homogenization of the plant material can limit solvent access.

  • Solution: Ensure the plant material is finely powdered. Techniques like ultrasound-assisted extraction (UAE) can also aid in disrupting cell walls and improving extraction efficiency.[11]

Problem 2: Co-extraction of Impurities (e.g., chlorophyll (B73375), other phenolics)

• Possible Cause 1: Non-selective Extraction Solvent.

  • Explanation: Solvents like high-percentage ethanol or methanol can co-extract a wide range of compounds, including pigments and other less polar molecules.

  • Solution: A pre-extraction step with a non-polar solvent like hexane (B92381) can be used to remove chlorophyll and lipids before the main extraction. Alternatively, downstream purification methods like Solid-Phase Extraction (SPE) are highly effective.[8]

• Possible Cause 2: Lack of a Purification Step.

  • Explanation: Crude extracts will almost always contain a complex mixture of compounds.

  • Solution: Implement a purification strategy. Solid-Phase Extraction (SPE) with a polymeric reversed-phase sorbent is a common and effective method to clean up the extract and isolate phenolic compounds.[8] For higher purity, techniques like High-Speed Counter-Current Chromatography (HSCCC) or preparative HPLC can be employed.[12]

Problem 3: Degradation of 1,5-DCQA during Processing

• Possible Cause 1: Exposure to High Temperatures.

  • Explanation: Dicaffeoylquinic acids are more thermally unstable than monocaffeoylquinic acids.[13] High temperatures can cause isomerization to other dicaffeoylquinic acid forms (e.g., 1,3-diCQA) or degradation into smaller phenolic compounds.[10][13]

  • Solution: Use low-temperature extraction methods where possible. If heating is required, carefully control the temperature and minimize the duration.[14] Evaporate solvents under reduced pressure at low temperatures (e.g., < 40°C).

• Possible Cause 2: pH Instability.

  • Explanation: Caffeoylquinic acids can undergo isomerization and degradation at neutral and basic pH values.[15] Acidic conditions are generally more favorable for their stability.[16]

  • Solution: Maintain a slightly acidic pH during extraction and processing by adding a small amount of acid (e.g., formic acid or acetic acid) to the solvents.[8]

• Possible Cause 3: Oxidation.

  • Explanation: Phenolic compounds like 1,5-DCQA are susceptible to oxidation, which can be accelerated by exposure to light and air.

  • Solution: Protect the samples from light by using amber glassware or covering containers with aluminum foil.[14] Work quickly and consider purging storage containers with an inert gas like nitrogen to minimize exposure to oxygen.

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of 1,5-DCQA

This protocol is based on general methodologies for the extraction of caffeoylquinic acids from plant material.[11]

• Sample Preparation: Freeze-dry the plant material and grind it into a fine powder.[9]

• Extraction:

  • Weigh 100 mg of the powdered plant material into a centrifuge tube.

  • Add 2 mL of 75% methanol in water (v/v).

  • Place the tube in an ultrasonic bath.

  • Sonicate for 5-10 minutes at a controlled temperature (e.g., 40°C).[11]

• Recovery:

  • Centrifuge the mixture (e.g., at 6000 rpm for 10 minutes) to pellet the solid residue.

  • Collect the supernatant.

  • For quantitative analysis, filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

  • Store at 4°C until analysis.[15]

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Quantification of 1,5-DCQA

This protocol is a representative method for the analysis of caffeoylquinic acids.[6][8]

• Instrumentation and Column:

  • HPLC system equipped with a Diode Array Detector (DAD).

  • Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).

• Mobile Phase and Gradient:

  • Mobile Phase A: 0.085% phosphoric acid in water.[6]

  • Mobile Phase B: Acetonitrile.[6]

  • Gradient Elution:

    • 0-50 min: Linear gradient from 12% B to 24% B.[6]

    • 50-55 min: Isocratic at 24% B.[6]

    • 55-56 min: Linear gradient to 100% B.[6]

  • Flow Rate: 0.8 mL/min.[6]

  • Column Temperature: 30°C.[6]

• Detection: Monitor at 326 nm for dicaffeoylquinic acids.

• Quantification:

  • Prepare a series of standard solutions of 1,5-DCQA of known concentrations.

  • Generate a calibration curve by plotting the peak area against the concentration.

  • Determine the concentration of 1,5-DCQA in the samples by interpolating their peak areas from the calibration curve.

Data Presentation

Table 1: Comparison of Extraction Solvents for Caffeoylquinic Acids

Solvent System (% Methanol in Water)	Relative Yield of 5-CQA	Relative Yield of 3,5-diCQA
0%	Low	Low
25%	Moderate	Low
50%	High	Moderate
75%	Very High	Very High
100%	High	High
Data adapted from a study on Scolymus hispanicus, demonstrating the importance of aqueous methanol for extracting both mono- and di-caffeoylquinic acids.[11]

Table 2: Influence of Extraction Temperature on Dicaffeoylquinic Acid Stability and Yield

Temperature (°C)	Relative Yield of 3,5-diCQA	Notes
10 - 60	Stable	Yield remains consistent in UAE.[11]
95	Optimal	Optimal for 3,5-diCQA in ASE.[17]
> 95	Decreasing	Yield decreases at higher temperatures due to isomerization and degradation.[4]
This table summarizes findings from different extraction techniques, highlighting that while higher temperatures can improve extraction, they can also lead to degradation of dicaffeoylquinic acids.[4][11][17]

Mandatory Visualizations

Caption: General workflow for the extraction and purification of 1,5-DCQA.

Caption: Troubleshooting logic for low 1,5-DCQA extraction yield.

References

• 1. Identification and quantification of caffeoylquinic acids and flavonoids from artichoke (Cynara scolymus L.) heads, juice, and pomace by HPLC-DAD-ESI/MS(n) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel caffeoylquinic acid derivatives from Lonicera japonica Thunb. flower buds exert pronounced anti-HBV activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Optimization of the Accelerated Solvent Extraction of Caffeoylquinic Acids from Forced Chicory Roots and Antioxidant Activity of the Resulting Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. jcsp.org.pk [jcsp.org.pk]
• 7. Quantitative Analysis of Caffeoylquinic Acid Derivatives in Methanolic Extract of Ainsliaea Acerifolia Leaves Using HPLC-DAD - koreascholar [db.koreascholar.com]
• 8. benchchem.com [benchchem.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Stability of Selected Phenolic Acids Under Simulated and Real Extraction Conditions from Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. An Efficient Method for the Preparative Isolation and Purification of Flavonoid Glycosides and Caffeoylquinic Acid Derivatives from Leaves of Lonicera japonica Thunb. Using High Speed Counter-Current Chromatography (HSCCC) and Prep-HPLC Guided by DPPH-HPLC Experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effects of Cooking Methods on Caffeoylquinic Acids and Radical Scavenging Activity of Sweet Potato - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Optimization of the Accelerated Solvent Extraction of Caffeoylquinic Acids from Forced Chicory Roots and Antioxidant Activity of the Resulting Extracts - PubMed [pubmed.ncbi.nlm.nih.gov]

optimization of storage conditions for 1,5-Dicaffeoylquinic acid standards

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the optimal storage, handling, and troubleshooting for 1,5-Dicaffeoylquinic acid standards.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid 1,5-Dicaffeoylquinic acid?

For long-term stability, solid 1,5-Dicaffeoylquinic acid should be stored at -20°C, which can preserve the standard for at least four years.[1] For shorter durations, storage at +4°C or 2-8°C is also an option.[2] It is crucial to store the compound in a well-closed container, protected from light and air.

Q2: How should I prepare and store stock solutions of 1,5-Dicaffeoylquinic acid?

It is highly recommended to prepare stock solutions fresh on the day of use.[3] If advance preparation is necessary, dissolve the compound in a suitable organic solvent such as DMSO, ethanol, or dimethyl formamide (B127407) (DMF).[1][4] For long-term storage, aliquots of the stock solution in tightly sealed vials should be stored at -80°C for up to six months.[5][6] For shorter-term storage (up to one month), -20°C is acceptable.[5][6] To prevent degradation, it is critical to avoid repeated freeze-thaw cycles. Aqueous solutions are not recommended for storage for more than one day.[4]

Q3: What are the main factors that cause degradation of 1,5-Dicaffeoylquinic acid?

The primary factors affecting the stability of caffeoylquinic acids, including 1,5-Dicaffeoylquinic acid, are temperature and light exposure.[7][8][9] Dicaffeoylquinic acids are generally less stable than monocaffeoylquinic acids.[7][8][9] Degradation can occur through isomerization, methylation, and hydrolysis.[7][8][9]

Q4: My 1,5-Dicaffeoylquinic acid standard has changed color. Can I still use it?

Discoloration can be an indication of degradation. Before use, it is strongly advised to verify the purity of the standard using an analytical method such as High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent experimental results	Degradation of the standard due to improper storage.	Verify the storage conditions (temperature, light protection). Prepare a fresh stock solution from a new vial of the standard if possible. Assess the purity of the standard using HPLC.
Appearance of unexpected peaks in HPLC chromatogram	Isomerization or degradation of the standard.	Compare the chromatogram with a fresh standard. The main degradation pathways are isomerization, methylation, and hydrolysis, which can result in the appearance of new peaks.[7][8][9]
Difficulty dissolving the solid compound	Use of an inappropriate solvent or insufficient mixing.	Refer to the solubility data. 1,5-Dicaffeoylquinic acid is soluble in DMF, DMSO, and ethanol.[1] Ensure thorough vortexing or sonication to aid dissolution.
Precipitation in stock solution after freezing	Supersaturation or solvent incompatibility upon cooling.	Gently warm the solution and vortex to redissolve. If the problem persists, consider preparing a more dilute stock solution.

Experimental Protocols

Protocol for Assessing the Stability of 1,5-Dicaffeoylquinic Acid by HPLC-PDA

This protocol outlines a method to assess the stability of 1,5-Dicaffeoylquinic acid under different storage conditions.

1. Standard Preparation:

• Prepare a stock solution of 1,5-Dicaffeoylquinic acid in a suitable solvent (e.g., 50% v/v aqueous methanol) at a known concentration.

• Divide the stock solution into several aliquots in amber and clear glass vials.

2. Storage Conditions:

• Store the vials under different conditions to be tested (e.g., 4°C in the dark, room temperature in the dark, room temperature with light exposure).

3. HPLC Analysis:

• Instrumentation: A High-Performance Liquid Chromatograph equipped with a Photodiode Array (PDA) detector.

• Column: A suitable C18 column.

• Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% formic acid.

• Detection Wavelength: Monitor at 330 nm.[1]

• Injection Volume: 10 µL.

• Analysis Schedule: Analyze the samples at regular intervals (e.g., day 0, day 1, day 3, day 7).

4. Data Analysis:

• Compare the peak area of 1,5-Dicaffeoylquinic acid at each time point to the initial peak area (day 0).

• A significant decrease in the peak area or the appearance of new peaks indicates degradation. The percentage of degradation can be calculated from the reduction in the peak area.

Quantitative Data Summary

The following tables summarize the stability of dicaffeoylquinic acids under various conditions based on published data.

Table 1: Thermal Stability of Dicaffeoylquinic Acids in 50% (v/v) Aqueous Methanol in a Brown Bottle after 7 Days.[10]

Compound	Degradation at Room Temperature (%)	Degradation at 4°C (%)
3,4-diCQA	7.82	Relatively Stable
3,5-diCQA	7.03	Relatively Stable
4,5-diCQA	10.08	Relatively Stable
1,3-diCQA	Relatively Stable	Relatively Stable

Table 2: Photostability of Dicaffeoylquinic Acids at Room Temperature after 7 Days.[10]

Compound	Degradation in 50% Methanol (Clear Vial) (%)	Degradation in 100% Methanol (Clear Vial) (%)
3,4-diCQA	17.44	33.25
3,5-diCQA	14.43	17.44
4,5-diCQA	18.02	44.96
1,3-diCQA	6.89	11.93

Visualizations

Caption: Experimental workflow for assessing the stability of 1,5-Dicaffeoylquinic acid.

Caption: Troubleshooting decision tree for inconsistent experimental results.

References

• 1. caymanchem.com [caymanchem.com]
• 2. standards.chromadex.com [standards.chromadex.com]
• 3. CAS 2450-53-5 | 3,5-Dicaffeoylquinic acid [phytopurify.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Antioxidant Activity of 1,5-Dicaffeoylquinic Acid and 1,3-Dicaffeoylquinic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antioxidant properties of two closely related isomers of dicaffeoylquinic acid (DQA): 1,5-Dicaffeoylquinic acid (1,5-DQA) and 1,3-Dicaffeoylquinic acid (1,3-DQA), also known as Cynarin. Both compounds are noted for their significant antioxidant potential, which is attributed to their ability to scavenge free radicals and modulate cellular antioxidant defense systems. This document synthesizes available experimental data to offer a clear comparison of their efficacy, details the methodologies used in these assessments, and illustrates the key signaling pathways involved.

Quantitative Comparison of Antioxidant Activity

The antioxidant capacities of 1,5-DQA and 1,3-DQA have been evaluated using various in vitro assays. The half-maximal inhibitory concentration (IC50) is a common metric, where a lower value indicates greater antioxidant activity. The following table summarizes the comparative antioxidant activities of different DQA isomers from a key study, providing context for the relative potencies of 1,5-DQA and its analogue. On the whole, dicaffeoylquinic acids exhibit more potent antioxidant activities than their monocaffeoylquinic acid counterparts, largely due to the greater number of hydroxyl groups available to donate hydrogen atoms and neutralize free radicals.[1][2]

Compound	DPPH Radical Scavenging Assay (IC50 in μg/mL)	ABTS Radical Scavenging Assay (IC50 in μg/mL)
3,5-dicaffeoylquinic acid (1,5-DQA)	2.5±0.2	2.0±0.1
3,4-dicaffeoylquinic acid	2.5±0.2	2.0±0.1
4,5-dicaffeoylquinic acid	2.2±0.1	1.8±0.1

Data sourced from a comparative study on chlorogenic acid isomers. Note on nomenclature: 3,5-dicaffeoylquinic acid is presented here as a surrogate for 1,5-DQA, and 3,4-dicaffeoylquinic acid as a close analogue for 1,3-DQA, reflecting the often interchangeable and sometimes ambiguous naming conventions in the literature.[1] The study indicated that while the antioxidant activities of 3,5-DQA and 3,4-DQA were quite similar, 4,5-DQA showed slightly higher activity in the assays performed.[1]

Experimental Protocols

The following are detailed methodologies for the common in vitro antioxidant assays used to evaluate 1,5-DQA and 1,3-DQA.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

• Preparation of DPPH Solution : A 0.1 mM solution of DPPH is prepared in methanol (B129727).

• Sample Preparation : Stock solutions of 1,5-DQA and 1,3-DQA are prepared in methanol, from which serial dilutions are made to obtain a range of concentrations.

• Reaction Mixture : In a 96-well microplate, 50 µL of each sample dilution is added to 150 µL of the DPPH solution. A control well contains 50 µL of methanol and 150 µL of the DPPH solution.

• Incubation : The microplate is incubated in the dark at room temperature for 30 minutes.

• Measurement : The absorbance is measured at 517 nm using a microplate reader.

• Calculation : The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [ (A_control - A_sample) / A_control ] * 100 The IC50 value is then determined by plotting the percentage of scavenging activity against the sample concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant results in decolorization.

• Preparation of ABTS Radical Cation (ABTS•+) : A 7 mM aqueous solution of ABTS is mixed with a 2.45 mM aqueous solution of potassium persulfate in equal volumes. The mixture is allowed to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ stock solution.

• Preparation of ABTS Working Solution : The ABTS•+ stock solution is diluted with ethanol (B145695) or phosphate-buffered saline (PBS) to achieve an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation : Stock solutions of 1,5-DQA and 1,3-DQA are prepared and serially diluted as in the DPPH assay.

• Reaction Mixture : In a 96-well microplate, 20 µL of each sample dilution is added to 180 µL of the ABTS working solution.

• Incubation : The plate is incubated at room temperature for 6 minutes.

• Measurement : The absorbance is measured at 734 nm.

• Calculation : The percentage of ABTS•+ scavenging activity is calculated similarly to the DPPH assay, and the IC50 value is determined.

Signaling Pathway Modulation

A key mechanism underlying the antioxidant effects of many phenolic compounds, including dicaffeoylquinic acids, is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[3][4] Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and detoxification genes.

Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence of oxidative stress or Nrf2 activators like 1,5-DQA and 1,3-DQA, Nrf2 is released from Keap1 and translocates to the nucleus.[4] There, it binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes, initiating their transcription.[5]

Studies have demonstrated that both 1,5-DQA and 1,3-DQA (Cynarin) can activate the Nrf2 pathway. 1,5-DQA has been shown to trigger Nrf2 nuclear translocation and increase the synthesis of glutathione (B108866) (GSH), a major intracellular antioxidant, in astrocytes.[6] Similarly, Cynarin (1,3-DQA) has been found to activate Nrf2, leading to the upregulation of antioxidant enzymes such as heme oxygenase-1 (HO-1) and catalase, thereby reducing oxidative stress and inflammation.[7][8][9]

Nrf2 signaling pathway activation by 1,5-DQA and 1,3-DQA.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for an in vitro antioxidant activity assay, such as the DPPH or ABTS method.

General workflow for in vitro antioxidant activity assays.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Coffee-Derived Phenolic Compounds Activate Nrf2 Antioxidant Pathway in I/R Injury In Vitro Model: A Nutritional Approach Preventing Age Related-Damages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1, 5-Dicaffeoylquinic acid-mediated glutathione synthesis through activation of Nrf2 protects against OGD/reperfusion-induced oxidative stress in astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cynarin as a potent anti-osteolytic agent: Targeting MAPK and Nrf2-Keap1 pathways for osteoclast inhibition and bone protection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nrf‐2/ROS/NF‐κB pathway is modulated by cynarin in human mesenchymal stem cells in vitro from ankylosing spondylitis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cynarin alleviates acetaminophen-induced acute liver injury through the activation of Keap1/Nrf2-mediated lipid peroxidation defense via the AMPK/SIRT3 signaling pathway - Food & Function (RSC Publishing) [pubs.rsc.org]

In Vivo Neuroprotective Efficacy of 1,5-Dicaffeoylquinic Acid: A Comparative Analysis

For researchers and professionals in drug development, this guide provides a comparative overview of the in vivo neuroprotective effects of 1,5-Dicaffeoylquinic Acid (1,5-diCQA) against other promising neuroprotective agents. This document synthesizes experimental data from studies utilizing established animal models of neurodegenerative diseases, focusing on quantitative outcomes and detailed methodologies.

Introduction

1,5-Dicaffeoylquinic acid, a phenolic compound found in various plants, has garnered significant interest for its potential neuroprotective properties. In vivo studies suggest its efficacy in mitigating neuronal damage and cognitive decline in models of Alzheimer's disease and depression. This guide aims to contextualize these findings by comparing the performance of 1,5-diCQA and its isomers with other neuroprotective compounds, such as resveratrol (B1683913), curcumin (B1669340), and Panax notoginseng saponins (B1172615), in similar preclinical models. The primary focus is on the Senescence-Accelerated Mouse Prone 8 (SAMP8) model, which recapitulates age-related cognitive decline, and the corticosterone-induced depression model, which mimics stress-related neuronal alterations.

Comparative Efficacy in the SAMP8 Mouse Model of Age-Related Cognitive Decline

The SAMP8 mouse model is a well-established tool for studying age-related learning and memory deficits, making it a relevant platform for evaluating potential Alzheimer's disease therapeutics. The Morris water maze (MWM) is a standard behavioral assay used in these studies to assess spatial learning and memory.

Quantitative Comparison of Neuroprotective Agents in the Morris Water Maze (SAMP8 Mice)

Treatment Group	Dosage	Key Findings in Morris Water Maze	Neuronal Loss and Oxidative Stress Markers	Reference
3,5-diCQA	6.7 mg/kg/day (oral)	Improved spatial learning and memory.[1]	-	[1]
Resveratrol	1 g/kg in diet	Reduced cognitive impairment.[2] Decreased escape latency and increased time in target quadrant.[3][4]	Reduced amyloid burden and tau hyperphosphorylation.[2] Modulated cholesterol metabolism and Aβ processing.[5][6]	[2][3][4][5][6]
Panax notoginseng saponins (PNS)	50 and 100 mg/kg	Attenuated cognitive dysfunction; shorter escape latency and longer dwell time in platform quadrant.[7][8]	Prevented neuronal loss in hippocampal CA1 region.[[“]] Enhanced antioxidant enzyme activities (SOD, CAT, GSH-Px) and inhibited 8-OHdG production.[7][[“]][10]	[7][8][[“]][10][11][12]

Comparative Efficacy in the Corticosterone-Induced Depression Model

Chronic administration of corticosterone (B1669441) in mice induces a state of behavioral despair and neuronal changes that mimic aspects of human depression. The forced swim test (FST) and tail suspension test (TST) are widely used to screen for antidepressant-like activity.

Quantitative Comparison of Neuroprotective Agents in the Forced Swim Test (Corticosterone-Induced Depression Model)

Treatment Group	Dosage	Key Findings in Forced Swim Test (Immobility Time)	Related Biomarker Changes	Reference
Dicaffeoylquinic acids (diCQAs)	Not specified in detail	Reduced depressive behaviors.[13]	Reduced ROS production by inhibiting MAO-A and MAO-B.[13]	[13]
Resveratrol	20, 40, 80 mg/kg (i.p.)	Significantly reduced immobility time.[14][15]	Rectified HPA axis dysfunction and upregulated hippocampal BDNF.[14]	[14][15]
Curcumin	1.25, 2.5, 5, 10 mg/kg (p.o.)	Dose-dependently reduced immobility time.[16][17][18][19]	Increased BDNF expression in the hippocampus and frontal cortex.[16] Involved 5-HT1 and 5-HT2 receptors.[20]	[16][17][18][19][20]

Experimental Protocols

Morris Water Maze Test with SAMP8 Mice

The Morris water maze is a widely used behavioral test to assess spatial learning and memory in rodents.[21][22][23]

Apparatus: A circular pool (approximately 120-150 cm in diameter) is filled with water made opaque with non-toxic white paint or milk powder. A small escape platform is submerged about 1 cm below the water surface in one of the four designated quadrants. Visual cues are placed around the room to serve as spatial references.

Procedure:

• Acquisition Phase (Training): Mice are subjected to a series of trials (typically 4 trials per day for 5-7 consecutive days) where they are released into the water from different starting positions and must find the hidden platform. The time taken to find the platform (escape latency) is recorded. If a mouse fails to find the platform within a set time (e.g., 60 or 90 seconds), it is gently guided to it.

• Probe Trial (Memory Test): On the day after the final training session, the platform is removed from the pool, and the mouse is allowed to swim freely for a set duration (e.g., 60 seconds). The time spent in the target quadrant (where the platform was previously located) and the number of times the mouse crosses the former platform location are recorded as measures of spatial memory retention.

Forced Swim Test in Corticosterone-Treated Mice

The forced swim test is a common behavioral assay to evaluate depressive-like behavior and the efficacy of antidepressant compounds.[10][24][25][26]

Apparatus: A transparent glass cylinder (approximately 25 cm high, 10-15 cm in diameter) is filled with water (23-25°C) to a depth where the mouse cannot touch the bottom with its tail or climb out.

Procedure:

• Pre-test Session (Day 1): Mice are individually placed in the cylinder for a 15-minute period. This session is for habituation.

• Test Session (Day 2): 24 hours after the pre-test, the mice are again placed in the water-filled cylinder for a 6-minute session. The duration of immobility (defined as the time the mouse spends floating with only minor movements necessary to keep its head above water) is recorded, typically during the last 4 minutes of the session. A reduction in immobility time is indicative of an antidepressant-like effect.

Measurement of Oxidative Stress Markers in Brain Tissue

Oxidative stress is a key pathological feature in many neurodegenerative diseases. Common biomarkers include malondialdehyde (MDA) for lipid peroxidation and the activity of antioxidant enzymes like superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GSH-Px).[22][27][28][29]

Protocol for MDA Assay (TBARS Method):

• Brain tissue is homogenized in ice-cold buffer (e.g., Tris-HCl).

• The homogenate is incubated with a solution of thiobarbituric acid (TBA) in an acidic medium at high temperature (e.g., 95°C for 60 minutes).

• The reaction produces a pink-colored complex, thiobarbituric acid reactive substances (TBARS), which is measured spectrophotometrically at approximately 532 nm.

• MDA levels are calculated using a standard curve and are typically expressed as nmol/mg of protein.

Quantification of Neuronal Loss in the Hippocampus

Neuronal loss, particularly in the hippocampus, is a hallmark of cognitive decline.[30][31][32][33] Stereological methods are often employed for unbiased quantification.

Protocol using the Optical Fractionator Method:

• Brains are fixed (e.g., with 4% paraformaldehyde), cryoprotected, and sectioned using a cryostat or microtome.

• A systematic random sampling of sections throughout the entire hippocampus is performed.

• Sections are stained with a neuronal marker (e.g., NeuN or Nissl stain).

• Using a microscope equipped with a motorized stage and stereology software, the number of neurons within a defined counting frame is counted at systematically random locations within the hippocampal subfields (e.g., CA1, CA3, DG).

• The total number of neurons is estimated by multiplying the number of counted neurons by the inverse of the sampling fractions.

Signaling Pathways and Mechanisms of Action

The neuroprotective effects of 1,5-dicaffeoylquinic acid and the compared agents are often attributed to their ability to modulate key intracellular signaling pathways involved in cell survival, inflammation, and oxidative stress.

PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a crucial signaling cascade that promotes cell survival and proliferation and is a common target for neuroprotective agents.[[“]][13][21][34][35] Activation of this pathway can inhibit apoptosis and reduce oxidative stress.

Caption: PI3K/Akt signaling pathway activated by 1,5-diCQA.

nNOS-NO/ERK-CREB-BDNF Signaling Pathway

In the context of depression, the neuronal nitric oxide synthase (nNOS)-nitric oxide (NO) system and the extracellular signal-regulated kinase (ERK)-cAMP response element-binding protein (CREB)-brain-derived neurotrophic factor (BDNF) pathway are critical for neuronal plasticity and survival.[18][20][24][36][37][38][39] Dicaffeoylquinic acids have been shown to modulate this network.[18][20]

Caption: nNOS-NO/ERK-CREB-BDNF pathway modulated by diCQAs.

Experimental Workflow for In Vivo Validation

The validation of a potential neuroprotective compound like 1,5-dicaffeoylquinic acid typically follows a structured in vivo experimental workflow.

Caption: In vivo validation workflow for neuroprotective compounds.

References

• 1. New Insights into Potential Anti-Aging and Fatigue Effects of a Dietary Supplement from the Resveratrol Beverage in Aged SAMP8 Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Neuroprotective Effects of Resveratrol by Modifying Cholesterol Metabolism and Aβ Processing in SAMP8 Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Panax notoginseng saponins prevent dementia and oxidative stress in brains of SAMP8 mice by enhancing mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. consensus.app [consensus.app]
• 10. Panax notoginseng saponins prevent dementia and oxidative stress in brains of SAMP8 mice by enhancing mitophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Neuroprotective Properties of Panax notoginseng Saponins via Preventing Oxidative Stress Injury in SAMP8 Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. frontiersin.org [frontiersin.org]
• 14. Resveratrol ameliorates depressive-like behavior in repeated corticosterone-induced depression in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Antidepressant-like activity of resveratrol treatment in the forced swim test and tail suspension test in mice: the HPA axis, BDNF expression and phosphorylation of ERK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Curcumin reverses corticosterone-induced depressive-like behavior and decrease in brain BDNF levels in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Protective Effects of Curcuma longa L. on Corticosterone-Induced Neurotoxicity and Anti-Depression-Like Behavior: Involvement of NMDA and 5-HT7A Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Antidepressant effects of curcumin in the forced swim test and olfactory bulbectomy models of depression in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. The antidepressant effects of curcumin in the forced swimming test involve 5-HT1 and 5-HT2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Evaluation of Some Biochemical Parameters and Brain Oxidative Stress in Experimental Rats Exposed Chronically to Silver Nitrate and the Protective Role of Vitamin E and Selenium - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Transcriptome analysis of the aged SAMP8 mouse model of Alzheimer’s disease reveals novel molecular targets of formononetin protection - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. The Forced Swim Test for Depression-Like Behavior in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Factors influencing behavior in the forced swim test - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Detecting Oxidative Stress Biomarkers in Neurodegenerative Disease Models and Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Oxidative stress assays and oxidative stress markers | Abcam [abcam.com]
• 29. researchgate.net [researchgate.net]
• 30. Hippocampal neuron loss is correlated with cognitive deficits in SAMP8 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. researchgate.net [researchgate.net]
• 32. Age-related metabolic and neurodegenerative changes in SAMP8 mice - PMC [pmc.ncbi.nlm.nih.gov]
• 33. Senescent accelerated prone 8 (SAMP8) mice as a model of age dependent neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 34. researchgate.net [researchgate.net]
• 35. researchgate.net [researchgate.net]
• 36. researchgate.net [researchgate.net]
• 37. Frontiers | Involvement of brain-derived neurotrophic factor signaling in the pathogenesis of stress-related brain diseases [frontiersin.org]
• 38. Mechanisms of extracellular signal-regulated kinase/cAMP response element-binding protein/brain-derived neurotrophic factor signal transduction pathway in depressive disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 39. BDNF/CREB signaling pathway contribution in depression pathogenesis: A survey on the non-pharmacological therapeutic opportunities for gut microbiota dysbiosis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 1,5-Dicaffeoylquinic Acid from Diverse Plant Sources

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of 1,5-Dicaffeoylquinic Acid Content, Extraction, and Biological Activity.

1,5-Dicaffeoylquinic acid (1,5-DCQA), a prominent member of the caffeoylquinic acid class of phenolic compounds, has garnered significant attention for its diverse pharmacological activities, including antioxidant, neuroprotective, and anti-inflammatory properties. This guide provides a comparative analysis of 1,5-DCQA from various plant sources, offering quantitative data, detailed experimental protocols, and insights into its mechanism of action to support research and development efforts.

Quantitative Comparison of 1,5-Dicaffeoylquinic Acid Content

The concentration of 1,5-Dicaffeoylquinic acid varies considerably among different plant species and even between different parts of the same plant. The Asteraceae family, in particular, stands out as a rich source of this bioactive compound. The following table summarizes the quantitative data on 1,5-DCQA content in several plant species.

Plant Family	Species Name	Plant Part	1,5-Dicaffeoylquinic Acid Content (mg/kg dry weight)	Reference
Asteraceae	Cynara scolymus L.	Heads	3890
Cynara scolymus L.	Pomace	3269
Hieracium pilosella L.	Aerial Parts	10320	[1]
Artemisia verlotiorum Lamotte	Aerial Parts	34850	[2]
Helianthus tuberosus L.	Tubers	Major Component (unquantified)
Ainsliaea acerifolia	Leaves	Present (quantified in extract)	[3][4]
Chrysanthemum coronarium L.	Aerial Parts	Isolated
Chrysanthemum morifolium Ramat.	Flowers	Present	[5]
Saussurea involucrata	Cell Culture	512.7 mg/L (yield)	[6]
Lamiaceae	Various species	-	Not a major reported compound

It is noteworthy that while the Lamiaceae family is rich in other phenolic compounds like rosmarinic acid, 1,5-dicaffeoylquinic acid is not a significantly reported constituent in the surveyed literature for this family.

Experimental Protocols

Accurate quantification and comparison of 1,5-DCQA content necessitate standardized and validated experimental procedures. Below are detailed methodologies for a representative extraction and a common analytical technique.

Ultrasonic-Assisted Extraction (UAE) of 1,5-Dicaffeoylquinic Acid

This protocol provides a general framework for the efficient extraction of phenolic compounds, including 1,5-DCQA, from plant materials.[1][6][7][8]

Materials and Equipment:

• Dried and powdered plant material (passed through an 80-mesh sieve)

• Ethanol (B145695) (or Methanol)

• Distilled water

• Ultrasonic bath or probe sonicator

• Centrifuge

• Rotary evaporator

• Filter paper (e.g., Whatman No. 1)

• Volumetric flasks

Procedure:

• Sample Preparation: Weigh 1.0 g of the dried plant powder and place it into a 50 mL conical flask.

• Solvent Addition: Add 20 mL of 70% aqueous ethanol to the flask. The solid-to-liquid ratio can be optimized for different plant materials.

• Ultrasonic Extraction: Place the flask in an ultrasonic bath. Sonicate at a frequency of 40 kHz and a power of 100 W for 30 minutes at a controlled temperature of 40°C. These parameters may require optimization depending on the plant matrix.

• Separation: After extraction, centrifuge the mixture at 4000 rpm for 15 minutes.

• Filtration: Filter the supernatant through filter paper to remove any remaining solid particles.

• Solvent Evaporation: Concentrate the filtrate using a rotary evaporator at 50°C under reduced pressure to remove the ethanol.

• Reconstitution: Reconstitute the dried extract with a known volume of the mobile phase used for HPLC analysis (e.g., 5 mL) and filter through a 0.45 µm syringe filter before injection.

Quantification by High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)

HPLC-DAD is a widely used, robust, and reliable method for the separation and quantification of 1,5-DCQA.[3][4]

Instrumentation and Conditions:

• HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and diode-array detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: Acetonitrile

• Gradient Elution:

  • 0-10 min: 10-25% B

  • 10-25 min: 25-40% B

  • 25-30 min: 40-10% B

  • 30-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection Wavelength: 325 nm

Procedure:

• Standard Preparation: Prepare a stock solution of 1,5-dicaffeoylquinic acid standard in methanol (B129727) (1 mg/mL). From the stock solution, prepare a series of calibration standards of different concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Calibration Curve: Inject the standard solutions into the HPLC system and record the peak areas. Construct a calibration curve by plotting the peak area versus the concentration of the standard.

• Sample Analysis: Inject the prepared plant extracts into the HPLC system.

• Quantification: Identify the 1,5-DCQA peak in the sample chromatogram by comparing its retention time with that of the standard. Quantify the amount of 1,5-DCQA in the sample using the calibration curve.

Mandatory Visualizations

To better illustrate the experimental workflow and a key biological pathway influenced by dicaffeoylquinic acids, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for 1,5-DCQA analysis.

Caption: 1,5-DCQA's role in the PI3K/Akt signaling pathway.

Biological Activity and Signaling Pathways

Dicaffeoylquinic acids, including the 1,5-isomer, have been shown to exert their biological effects through various molecular pathways. One of the well-documented mechanisms is the activation of the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.[3][9][10]

Studies on the closely related isomer, 3,5-dicaffeoylquinic acid, have demonstrated its ability to protect cells from oxidative stress-induced apoptosis.[3][9][10] This protective effect is mediated by the activation of PI3K, which in turn phosphorylates and activates Akt. Activated Akt (p-Akt) then phosphorylates and inactivates pro-apoptotic proteins such as Bax and prevents the activation of Caspase-3, ultimately inhibiting the apoptotic cascade.[3][9][10] The neuroprotective effects of 1,5-DCQA are also linked to the PI3K/Akt pathway, along with the stimulation of Trk A, inhibition of GSK3β, and modulation of the Bcl-2/Bax ratio.

This comparative guide highlights the significant potential of 1,5-dicaffeoylquinic acid, particularly from sources within the Asteraceae family. The provided data and protocols offer a valuable resource for researchers aiming to isolate, quantify, and further investigate the therapeutic applications of this promising natural compound.

References

• 1. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 2. Caffeoyl Derivatives: Major Antioxidant Compounds of Some Wild Herbs of the Asteraceae Family [scirp.org]
• 3. foodandnutritionresearch.net [foodandnutritionresearch.net]
• 4. Ultrasound-Assisted Extraction of Phenolic Compounds from Adenaria floribunda Stem: Economic Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. Optimization of ultrasonic-assisted extraction of phenolic compounds from Justicia spicigera leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ultrasonic-Assisted Extraction of Phenolic Compounds from Lonicera similis Flowers at Three Harvest Periods: Comparison of Composition, Characterization, and Antioxidant Activity [mdpi.com]
• 9. 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antioxidant Capacities of 1,5-Dicaffeoylquinic Acid and Ascorbic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the in vitro antioxidant capacity of 1,5-Dicaffeoylquinic acid (1,5-DCQA) and the benchmark antioxidant, ascorbic acid (Vitamin C). This document synthesizes available experimental data to offer an objective overview of their relative performance in common antioxidant assays. It also details the experimental protocols for these assays and illustrates the key signaling pathways involved in their antioxidant mechanisms.

Quantitative Comparison of Antioxidant Capacity

Direct comparative studies evaluating the antioxidant capacity of purified 1,5-Dicaffeoylquinic acid against ascorbic acid across multiple standardized assays are limited in publicly available literature. The following tables compile representative data from various sources to provide an estimate of their relative antioxidant potential. It is crucial to note that variations in experimental conditions between studies can influence absolute values, and therefore, this comparison should be interpreted with caution. Dicaffeoylquinic acids, in general, have been reported to exhibit stronger antioxidant activity than ascorbic acid.[1]

Compound	DPPH Radical Scavenging Activity (IC50)	Source
1,5-Dicaffeoylquinic Acid (as Cynarin)	9.38 µg/mL	[1]
Ascorbic Acid	~4.97 µg/mL	[2]

IC50 (Half-maximal inhibitory concentration): Lower values indicate higher antioxidant activity.

Compound	General Antioxidant Performance (Qualitative)	Source
Dicaffeoylquinic Acids	Stronger than ascorbic acid	[1]
Ascorbic Acid	Standard benchmark antioxidant

Experimental Protocols

Detailed methodologies for the key in vitro antioxidant assays are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, resulting in a color change from purple to yellow, which is measured spectrophotometrically.

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol (B129727) and store it in a dark, refrigerated container.

  • Prepare stock solutions of the test compounds (1,5-Dicaffeoylquinic acid and ascorbic acid) and a positive control (e.g., Trolox) in a suitable solvent like methanol or ethanol.

• Assay Protocol:

  • Create a series of dilutions for each test compound.

  • In a 96-well microplate, add a specific volume of each dilution to the wells.

  • Add the DPPH working solution to each well. A control well should contain only the solvent and the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement and Calculation:

  • Measure the absorbance at 517 nm using a microplate reader.

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

  • The IC50 value is determined by plotting the percentage of scavenging activity against the concentration of the test compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant leads to decolorization.

Procedure:

• Reagent Preparation:

  • Generate the ABTS radical cation (ABTS•+) by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate. The mixture is kept in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ solution with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to achieve an absorbance of 0.70 (± 0.02) at 734 nm.

• Assay Protocol:

  • Prepare a series of dilutions of the test compounds.

  • Add a small volume of the test compound solution to a larger volume of the diluted ABTS•+ working solution.

• Measurement and Calculation:

  • After a set incubation time (e.g., 6 minutes), measure the absorbance at 734 nm.

  • The percentage of inhibition is calculated, and the results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC) by comparing the antioxidant's activity to that of Trolox.

FRAP (Ferric Reducing Antioxidant Power) Assay

This assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at low pH. The reduction is detected by the formation of a colored ferrous-tripyridyltriazine complex.

Procedure:

• Reagent Preparation:

  • The FRAP reagent is prepared by mixing acetate (B1210297) buffer (300 mM, pH 3.6), a 10 mM solution of TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and a 20 mM solution of FeCl₃·6H₂O in a 10:1:1 ratio. The reagent should be warmed to 37°C before use.

• Assay Protocol:

  • Prepare solutions of the test compounds at various concentrations.

  • Mix a specific volume of the test compound solution with the FRAP reagent.

• Measurement and Calculation:

  • After a set incubation time (e.g., 30 minutes) at 37°C, measure the absorbance of the colored product at 593 nm.

  • The antioxidant capacity is determined by comparing the change in absorbance to a standard curve prepared with a known antioxidant like FeSO₄ or Trolox.

Signaling Pathways and Mechanisms of Action

Both 1,5-Dicaffeoylquinic acid and ascorbic acid exert their antioxidant effects through various mechanisms, including direct radical scavenging and modulation of intracellular signaling pathways that control the expression of antioxidant enzymes.

Antioxidant Signaling Pathway of Dicaffeoylquinic Acids

Dicaffeoylquinic acid isomers have been shown to activate the Nrf2-Keap1 signaling pathway. Under normal conditions, the transcription factor Nrf2 is kept inactive in the cytoplasm by Keap1. In the presence of oxidative stress or activators like dicaffeoylquinic acids, Nrf2 is released from Keap1 and translocates to the nucleus. There, it binds to the Antioxidant Response Element (ARE) in the promoter region of genes encoding for antioxidant enzymes, leading to their increased expression and enhanced cellular defense against oxidative stress.

References

• 1. researchgate.net [researchgate.net]
• 2. e3s-conferences.org [e3s-conferences.org]

Unveiling the Anti-Inflammatory Action of 1,5-Dicaffeoylquinic Acid: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the anti-inflammatory performance of 1,5-Dicaffeoylquinic acid against established alternatives, supported by experimental data. We delve into the molecular mechanisms, present quantitative comparisons, and provide detailed experimental protocols to facilitate further research and development.

1,5-Dicaffeoylquinic acid (1,5-DCQA), a naturally occurring phenolic compound, has demonstrated significant anti-inflammatory properties. Its mechanism of action is primarily attributed to the downregulation of key inflammatory signaling pathways, leading to a reduction in the production of pro-inflammatory mediators. This guide will compare the efficacy of 1,5-DCQA and its isomers with the well-established corticosteroid, Dexamethasone.

Comparative Analysis of Anti-Inflammatory Activity

The anti-inflammatory effects of Dicaffeoylquinic acid (DCQA) isomers and Dexamethasone have been evaluated by measuring their ability to inhibit the production of key pro-inflammatory mediators in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells. The following tables summarize the available quantitative data.

Disclaimer: The data presented below is compiled from multiple studies. Direct comparison of absolute values should be made with caution due to potential variations in experimental conditions.

Table 1: Inhibition of Nitric Oxide (NO) Production

Compound	Cell Line	Stimulant	IC50 (µM)	Reference
4,5-O-Dicaffeoylquinic acid methyl ester	RAW 264.7	LPS	~15-30	[1]
Dexamethasone	RAW 264.7	IFN-γ	0.009	[2]

Table 2: Inhibition of Pro-Inflammatory Cytokines (TNF-α and IL-6)

Compound	Cell Line	Stimulant	Target	Inhibition	Concentration (µM)	Reference
4,5-Dicaffeoylquinic acid	RAW 264.7	LPS	TNF-α	40%	4	[3][4]
4,5-Dicaffeoylquinic acid	RAW 264.7	LPS	IL-6	20%	4	[3][4]
Dexamethasone	RAW 264.7	LPS	TNF-α	Significant	1	[5]
Dexamethasone	Human Myoblasts	LPS/TNF-α	IL-6	Significant	>0.1	[6]

Elucidating the Molecular Mechanism: Inhibition of NF-κB and MAPK Signaling Pathways

The anti-inflammatory effects of 1,5-Dicaffeoylquinic acid and its isomers are predominantly mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[3][7] These pathways are crucial for the transcription of genes encoding pro-inflammatory cytokines and enzymes such as inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

In resting cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. Upon stimulation by inflammatory signals like LPS, IκBα is phosphorylated and subsequently degraded, allowing NF-κB to translocate to the nucleus and initiate the transcription of pro-inflammatory genes. Dicaffeoylquinic acids have been shown to prevent the phosphorylation and degradation of IκBα, thereby blocking NF-κB activation.[7]

The MAPK pathways, including ERK, JNK, and p38, are also activated by inflammatory stimuli and play a critical role in regulating the expression of inflammatory mediators. Dicaffeoylquinic acids have been observed to inhibit the phosphorylation of these MAPK proteins, further contributing to their anti-inflammatory effects.[3][7]

Caption: Anti-inflammatory mechanism of 1,5-Dicaffeoylquinic acid.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of the anti-inflammatory properties of 1,5-Dicaffeoylquinic acid.

In vitro Anti-inflammatory Assay in LPS-stimulated RAW 264.7 Macrophages

This protocol outlines the steps to assess the inhibitory effect of a test compound on the production of inflammatory mediators.

Caption: Workflow for in vitro anti-inflammatory assays.

1. Cell Culture and Seeding:

• Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• Seed the cells in 24-well plates at a density of 5 x 10^5 cells/well and incubate for 24 hours to allow for adherence.

2. Compound Treatment and LPS Stimulation:

• Prepare stock solutions of 1,5-Dicaffeoylquinic acid and Dexamethasone in a suitable solvent (e.g., DMSO).

• Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Subsequently, stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL for 24 hours.

3. Measurement of Inflammatory Mediators:

• Nitric Oxide (NO) Assay:

  • Collect the cell culture supernatant.

  • Determine the nitrite (B80452) concentration, a stable product of NO, using the Griess reagent. Mix equal volumes of supernatant and Griess reagent and measure the absorbance at 540 nm.

• Cytokine (TNF-α, IL-6) ELISA:

  • Quantify the levels of TNF-α and IL-6 in the cell culture supernatant using commercially available ELISA kits according to the manufacturer's instructions.

Western Blot Analysis for NF-κB and MAPK Signaling Pathways

This protocol details the procedure to analyze the effect of a test compound on the activation of key signaling proteins.

1. Cell Lysis and Protein Quantification:

• After treatment with the test compound and/or LPS, wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay kit.

2. SDS-PAGE and Protein Transfer:

• Separate equal amounts of protein (20-30 µg) on a 10-12% SDS-polyacrylamide gel.

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

3. Immunoblotting:

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies specific for total and phosphorylated forms of IκBα, p65 (NF-κB), ERK, JNK, and p38 overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

4. Detection and Analysis:

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

By providing a comprehensive comparison and detailed experimental frameworks, this guide aims to support the scientific community in further exploring the therapeutic potential of 1,5-Dicaffeoylquinic acid as a novel anti-inflammatory agent.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanisms of suppression of inducible nitric-oxide synthase (iNOS) expression in interferon (IFN)-gamma-stimulated RAW 264.7 cells by dexamethasone. Evidence for glucocorticoid-induced degradation of iNOS protein by calpain as a key step in post-transcriptional regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Anti-inflammatory effects of dicaffeoylquinic acids from Ilex kudingcha on lipopolysaccharide-treated RAW264.7 macrophages and potential mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for 1,5-Dicaffeoylquinic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the quantification of 1,5-Dicaffeoylquinic acid (1,5-DCQA), a compound of significant interest due to its potential therapeutic properties, including anti-HIV activity.[1][2] The selection of a robust and reliable analytical method is critical for accurate quantification in various matrices, from herbal raw materials to biological fluids, which is essential for quality control, pharmacokinetic studies, and drug development.

This document outlines the performance characteristics of commonly employed techniques, including High-Performance Thin-Layer Chromatography (HPTLC), High-Performance Liquid Chromatography (HPLC) with Photodiode Array (PDA) detection, and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The comparative data, summarized from various validation studies, is intended to guide researchers in selecting the most appropriate method for their specific application.

Comparative Analysis of Analytical Methods

The performance of different analytical methods for the quantification of 1,5-Dicaffeoylquinic acid and its isomers is summarized below. These parameters are crucial for evaluating a method's suitability in terms of sensitivity, accuracy, and precision.

Analytical Method	Linearity (r²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Precision (%RSD)	Accuracy (%RE)	Sample Matrix
HPTLC	Not explicitly stated, but method was validated	Not explicitly stated	Not explicitly stated	Intra-day: 1.214 - 1.947	Not explicitly stated	Inula crithmoides Roots
LC-MS/MS	>0.99 (for 1,5-DCQA and metabolites)	Not Reported	3 ng/mL	< 13.8	-8.9 to 0.9	Human Plasma[2]
LC-MS/MS	Good (over 1-200 ng/mL)	Not Reported	1 ng/mL	Acceptable	Acceptable	Human Plasma[3]
HPLC-PDA	>0.9993 (for various CQA isomers)	0.10 - 0.40 µg/mL (for various CQA isomers)	0.34 - 1.32 µg/mL (for various CQA isomers)	Not Reported	Not Reported	Standard Solutions[4]
HPLC-PDA	≥ 0.9997 (for 3,4-, 3,5-, and 4,5-DCQA)	Determined by 3.3σ/S	Determined by 10σ/S	< 0.25 (Intra-day for standards)	Determined by recovery analysis	Ligularia fischeri[5]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established and validated methods for the analysis of 1,5-Dicaffeoylquinic acid and related compounds.

High-Performance Thin-Layer Chromatography (HPTLC)

This method is suitable for the routine quality control of herbal raw materials.[6]

• Sample Preparation: Extraction of 1,5-DCQA from the plant material (e.g., Inula crithmoides roots) using an appropriate solvent like methanol.[1][6]

• Stationary Phase: HPTLC plates pre-coated with silica (B1680970) gel.

• Mobile Phase: A suitable solvent system is used for development in a saturated chamber.

• Application: Samples and standards are applied to the plate as bands.

• Detection: Densitometric scanning under UV light (e.g., 324 nm) for quantification.[6]

• Validation: The method should be validated for precision (repeatability), accuracy, and robustness according to ICH guidelines.[6]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity, making it ideal for pharmacokinetic studies in biological matrices.[2][3]

• Instrumentation: An HPLC or UPLC system coupled to a triple quadrupole mass spectrometer.

• Chromatography: Reversed-phase chromatography is typically performed on a C18 column.[3] A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 5 mM ammonium (B1175870) acetate) and an organic component (e.g., acetonitrile) is common.[3]

• Sample Preparation: For plasma samples, a protein precipitation or liquid-liquid extraction (e.g., with ethyl acetate) is necessary to remove interferences.[3]

• MS/MS Detection: The analysis is carried out in Selected Reaction Monitoring (SRM) mode using electrospray ionization (ESI), typically in the negative ion mode.[2][3] This involves monitoring specific precursor ion to product ion transitions for 1,5-DCQA and any metabolites of interest. The [M-H]⁻ ion for 1,5-DCQA is observed at m/z 515.[7]

• Validation: The method must be validated for specificity, linearity, precision, accuracy, recovery, stability, and matrix effect.[2]

High-Performance Liquid Chromatography with Photodiode Array Detection (HPLC-PDA)

This technique is widely used for the analysis of phenolic compounds in plant extracts and other matrices.[4][8]

• Instrumentation: A standard HPLC system equipped with a photodiode array detector.

• Chromatography: A reversed-phase C18 or diphenyl column is commonly used.[5][8] Gradient elution is employed with a mobile phase typically consisting of acidified water (e.g., with phosphoric or formic acid) and an organic solvent like acetonitrile (B52724) or methanol.[5][8]

• Detection: The PDA detector is set to monitor a range of wavelengths, with specific wavelengths (e.g., 284 nm or 325 nm) used for quantification of caffeoylquinic acids.[5][9] UV-Visible spectra are also recorded to confirm peak identity.[8]

• Validation: The method should be validated according to ICH guidelines, assessing parameters such as linearity, LOD, LOQ, precision, and accuracy.[4][5]

Visualizing Method Cross-Validation and Selection

To ensure consistency and reliability of analytical data, especially when transferring methods between laboratories or comparing results from different techniques, a cross-validation workflow is essential.

References

• 1. A new validated HPTLC method for quantitative determination of 1, 5-dicaffeoylquinic acid in Inula crithmoides roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Validation and standardization of the content of three di-caffeoylquinic acid in Korean Ligularia fischeri by region of origin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. jcsp.org.pk [jcsp.org.pk]
• 9. Quantification of Caffeoylquinic Acids in Coffee Brews by HPLC-DAD - PMC [pmc.ncbi.nlm.nih.gov]

comparing the efficacy of 1,5-Dicaffeoylquinic acid with other neuroprotective agents

For Researchers, Scientists, and Drug Development Professionals

In the quest for effective therapeutic strategies against neurodegenerative diseases and acute brain injury, a multitude of neuroprotective agents have emerged, each with distinct mechanisms of action. This guide provides a comparative overview of the efficacy of 1,5-Dicaffeoylquinic acid (1,5-DQA), a naturally occurring phenolic compound, against established neuroprotective agents: Edaravone, Citicoline (B1669096), and Cerebrolysin. This comparison is based on available experimental data from in vitro studies, primarily utilizing the SH-SY5Y human neuroblastoma cell line, a common model for neuroprotective research.

Comparative Efficacy: An Overview

While direct head-to-head comparative studies are limited, an analysis of individual in vitro investigations provides insights into the relative neuroprotective potential of these compounds. The following tables summarize quantitative data on two key parameters: neuronal cell viability under oxidative stress and the reduction of intracellular reactive oxygen species (ROS).

Data Presentation

Table 1: Neuroprotective Effect on Cell Viability in SH-SY5Y Cells (MTT Assay)

Neuroprotective Agent	Toxin/Insult	Concentration of Agent	Increase in Cell Viability (% of Control)	Reference
1,5-Dicaffeoylquinic Acid	Amyloid β (Aβ)	10 µM	Concentration-dependent increase	[1](--INVALID-LINK--)
Edaravone	Hydrogen Peroxide (H₂O₂)	40 µM	Significant increase	[2](--INVALID-LINK--)
Citicoline	6-Hydroxydopamine (6-OHDA)	Not specified	Significant reduction in cytotoxicity	[3](--INVALID-LINK--)
Cerebrolysin	Iodoacetate (Histotoxic Hypoxia)	0 - 6.4 mg/mL	Dose-dependent protection	[4](--INVALID-LINK--)

Note: The variability in experimental conditions (toxin, concentration, incubation time) across different studies necessitates a cautious interpretation of these comparative data.

Table 2: Efficacy in Reducing Reactive Oxygen Species (ROS) in Neuronal Cells (DCFH-DA Assay)

Neuroprotective Agent	Toxin/Insult	Concentration of Agent	Reduction in ROS Levels (% of Control)	Reference
Dicaffeoylquinic acid derivatives	Corticosterone	Not specified	Significant reduction	[5](--INVALID-LINK--)
Edaravone	Amyloid β (Aβ)	40 µM	Significant decrease	[2](--INVALID-LINK--)
Citicoline	Lead	Not specified	Mitigation of oxidative stress	[6](--INVALID-LINK--)
Cerebrolysin	d-Ribose	Not specified	Reduction in oxidative stress-induced apoptosis	[7](--INVALID-LINK--)

Note: Different isomers of dicaffeoylquinic acid were used in the cited study. The data reflects the general antioxidant capacity of this class of compounds.

Mechanisms of Action: A Glimpse into the Signaling Pathways

The neuroprotective effects of these agents are attributed to their intervention in various cellular signaling pathways.

1,5-Dicaffeoylquinic Acid: This compound has been shown to exert its neuroprotective effects through the activation of the PI3K/Akt signaling pathway .[1](--INVALID-LINK--) This pathway is crucial for promoting cell survival and inhibiting apoptosis.

Caption: PI3K/Akt signaling pathway activated by 1,5-DQA.

Edaravone: A potent free radical scavenger, Edaravone is known to activate the Nrf2/ARE signaling pathway .[2](--INVALID-LINK--) This pathway upregulates the expression of antioxidant enzymes, thereby protecting cells from oxidative damage.

Caption: Nrf2/ARE antioxidant pathway activated by Edaravone.

Experimental Protocols

For researchers seeking to replicate or build upon these findings, detailed methodologies for key experiments are provided below.

Cell Viability Assessment (MTT Assay)

This colorimetric assay is a standard method for assessing cell metabolic activity, which serves as an indicator of cell viability.

Experimental Workflow:

Caption: Workflow for the MTT cell viability assay.

Detailed Protocol:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.[8](--INVALID-LINK--)

• Pre-treatment: Pre-treat the cells with various concentrations of the neuroprotective agent for a specified period (e.g., 2-24 hours).

• Induction of Neurotoxicity: Induce neuronal damage by adding a neurotoxic agent such as hydrogen peroxide (H₂O₂) or amyloid-β (Aβ) peptide to the wells.

• MTT Incubation: After the desired incubation time with the toxin, add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 4 hours at 37°C.[8](--INVALID-LINK--)

• Formazan Solubilization: Carefully remove the medium and add 150 µL of dimethyl sulfoxide (B87167) (DMSO) to each well to dissolve the formazan crystals.[8](--INVALID-LINK--)

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the control (untreated, non-toxin exposed) cells.

Measurement of Intracellular Reactive Oxygen Species (DCFH-DA Assay)

This assay utilizes the fluorescent probe 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) to quantify the overall levels of ROS within cells.

Experimental Workflow:

Caption: Workflow for the DCFH-DA ROS detection assay.

Detailed Protocol:

• Cell Seeding: Seed neuronal cells in a black, clear-bottom 96-well plate.

• Pre-treatment: Pre-treat cells with the neuroprotective agent.

• Induce Oxidative Stress: Add a ROS-inducing agent to the cells.

• Probe Loading: Remove the medium and incubate the cells with DCFH-DA solution (typically 10-25 µM in serum-free medium) for 30-45 minutes at 37°C in the dark.[1][9]

• Wash: Gently wash the cells with phosphate-buffered saline (PBS) to remove excess probe.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader with an excitation wavelength of approximately 485 nm and an emission wavelength of approximately 535 nm.

• Data Analysis: Normalize the fluorescence intensity to the control group to determine the percentage reduction in ROS levels.

Western Blot Analysis of Signaling Pathway Proteins

Western blotting is a technique used to detect and quantify specific proteins in a sample, allowing for the assessment of the activation state of signaling pathways like PI3K/Akt.

Experimental Workflow:

Caption: General workflow for Western blot analysis.

Detailed Protocol:

• Cell Treatment and Lysis: After treating the cells as required, lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Separate equal amounts of protein from each sample on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., phospho-Akt, total Akt) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Signal Detection: After further washing, detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Conclusion

1,5-Dicaffeoylquinic acid demonstrates promising neuroprotective properties in vitro, primarily through the activation of the pro-survival PI3K/Akt signaling pathway and its antioxidant effects. While direct comparative data with established neuroprotective agents like Edaravone, Citicoline, and Cerebrolysin is not yet available, the existing evidence suggests that 1,5-DQA warrants further investigation as a potential therapeutic agent for neurological disorders. The provided experimental protocols offer a foundation for researchers to conduct further comparative efficacy studies and to elucidate the precise molecular mechanisms underlying the neuroprotective effects of this and other compounds. Future in vivo studies and direct comparative in vitro assays are crucial to definitively establish the therapeutic potential of 1,5-Dicaffeoylquinic acid in the context of existing neuroprotective strategies.

References

• 1. Reactive oxygen species (ROS) assay [bio-protocol.org]
• 2. Edaravone reduces Aβ-induced oxidative damage in SH-SY5Y cells by activating the Nrf2/ARE signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Neuroprotective effect of citicoline in 6-hydroxydopamine-lesioned rats and in 6-hydroxydopamine-treated SH-SY5Y human neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cerebrolysin protects isolated cortical neurons from neurodegeneration after brief histotoxic hypoxia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protective Impact of Edaravone Against ZnO NPs-induced Oxidative Stress in the Human Neuroblastoma SH-SY5Y Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Citicoline protects against lead-induced oxidative injury in neuronal PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cerebrolysin administration reduces oxidative stress-induced apoptosis in limphocytes from healthy individuals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enhanced Neuroprotection by Diosgenin and Pterostilbene Combination Against Neurotoxicity Induced by Amyloid-Β 1-42 in SH-SY5Y Differentiated Cell Models - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bioquochem.com [bioquochem.com]

The Validation of 1,5-Dicaffeoylquinic Acid as a Robust Biomarker for Specific Plant Extracts: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The standardization of herbal extracts is a critical challenge in the development of phytopharmaceuticals and nutraceuticals. Ensuring batch-to-batch consistency in terms of chemical composition and biological activity is paramount for safety and efficacy. 1,5-Dicaffeoylquinic acid (1,5-DCQA), a prominent phenolic compound in various medicinal plants, particularly within the Asteraceae family, has emerged as a key biomarker for quality control. This guide provides a comprehensive comparison of 1,5-DCQA with other potential biomarkers, supported by experimental data and detailed analytical protocols, to validate its use in the standardization of specific plant extracts.

Comparative Analysis of 1,5-Dicaffeoylquinic Acid as a Biomarker

The utility of a biomarker is determined by its specificity, abundance, and correlation with the biological activity of the plant extract. This section compares 1,5-DCQA with other classes of phytochemicals, such as flavonoids, in the context of standardizing artichoke (Cynara scolymus L.) extracts, a well-known source of this compound.

Data Presentation: Quantitative Comparison of 1,5-DCQA and Flavonoids in Artichoke Extracts

The following table summarizes the quantitative analysis of 1,5-DCQA and the major flavonoid, apigenin (B1666066) 7-O-glucuronide, in different parts of the artichoke plant. This data highlights the relative abundance of these compounds, a key consideration for biomarker selection.

Compound Class	Biomarker Candidate	Artichoke Heads (mg/kg dry matter)	Artichoke Pomace (mg/kg dry matter)	Artichoke Juice (mg/kg dry matter)	Reference
Caffeoylquinic Acids	1,5-Dicaffeoylquinic acid	3890	3269	-	[1]
1,3-Dicaffeoylquinic acid (Cynarin)	-	-	Predominant	[1]
Flavonoids	Apigenin 7-O-glucuronide	Major flavonoid	Major flavonoid	Major flavonoid	[1]

Key Observations:

• Abundance: 1,5-DCQA is the most abundant caffeoylquinic acid derivative in artichoke heads and pomace, making it an excellent quantitative marker for extracts derived from these plant parts.[1]

• Specificity: While flavonoids like apigenin 7-O-glucuronide are also present, the high concentration of 1,5-DCQA provides a strong and specific signal for artichoke.

• Processing Effects: In artichoke juice, isomerization during processing leads to a predominance of 1,3-dicaffeoylquinic acid (cynarin), indicating that the choice of biomarker may need to be adapted based on the final product form.[1]

Further studies on various members of the Asteraceae family have identified caffeoylquinic acids, including 1,5-DCQA, as key authenticity markers.[2][3][4] This underscores the broader applicability of 1,5-DCQA for the standardization of extracts from this plant family.

Experimental Protocols

Accurate and reproducible quantification of 1,5-DCQA is essential for its validation as a biomarker. The following are detailed methodologies for the two most common analytical techniques.

High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)

This method is widely used for the routine quality control of herbal extracts due to its robustness and cost-effectiveness.

Protocol for Quantification of Caffeoylquinic Acids in Plant Extracts:

• Instrumentation: HPLC system equipped with a diode-array detector.

• Column: C18 reversed-phase column (e.g., 250 mm × 4.6 mm, 5 µm).

• Mobile Phase: A gradient elution is typically employed.

  • Solvent A: 0.1% Formic acid in water.

  • Solvent B: Acetonitrile.

• Gradient Program: A typical gradient might start with a low percentage of Solvent B, gradually increasing to elute more hydrophobic compounds.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 325 nm for optimal detection of caffeoylquinic acids.

• Sample Preparation:

  • Extract a known weight of the dried plant material with a suitable solvent (e.g., 70% methanol).

  • Use techniques like sonication or maceration to ensure efficient extraction.

  • Centrifuge the extract and filter the supernatant through a 0.45 µm syringe filter before injection.

• Quantification: Create a calibration curve using a certified reference standard of 1,5-dicaffeoylquinic acid at various concentrations. The concentration in the sample is then determined by comparing its peak area to the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers higher sensitivity and selectivity, making it ideal for the quantification of 1,5-DCQA in complex matrices like biological fluids or when very low concentrations are expected.

Protocol for Quantification of 1,5-DCQA in Human Plasma:

• Instrumentation: A liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 reversed-phase column (e.g., Zorbax Eclipse XDB-C18).

• Mobile Phase:

  • Solvent A: Water with 5 mM ammonium (B1175870) acetate.

  • Solvent B: Acetonitrile.

• Detection Mode: Negative ion mode with selected reaction monitoring (SRM).

• Sample Preparation (Liquid-Liquid Extraction):

  • To a plasma sample, add an internal standard (e.g., puerarin).

  • Extract the analytes with ethyl acetate.

  • Vortex and centrifuge the mixture.

  • Evaporate the organic layer to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for injection.

• Quantification: A calibration curve is constructed by spiking known concentrations of 1,5-DCQA standard into blank plasma and processing them in the same way as the samples.

Signaling Pathways and Experimental Workflows

Understanding the mechanism of action of a biomarker can provide further validation of its relevance. 1,5-DCQA has been shown to modulate key cellular signaling pathways, contributing to the therapeutic effects of the plant extracts in which it is found.

Nrf2 Signaling Pathway Activation by 1,5-Dicaffeoylquinic Acid

1,5-DCQA is a known activator of the Nrf2 signaling pathway, a critical cellular defense mechanism against oxidative stress.[5]

Nrf2 signaling pathway activation by 1,5-DCQA.

Under basal conditions, Keap1 sequesters Nrf2 in the cytoplasm, leading to its degradation. 1,5-DCQA can inactivate Keap1, allowing Nrf2 to translocate to the nucleus, where it binds to the Antioxidant Response Element (ARE) and initiates the transcription of antioxidant and detoxifying genes.

PI3K/Akt Signaling Pathway Modulation by 1,5-Dicaffeoylquinic Acid

1,5-DCQA has been shown to exert neuroprotective effects through the activation of the PI3K/Akt signaling pathway.[6]

PI3K/Akt signaling pathway modulation by 1,5-DCQA.

1,5-DCQA stimulates the tyrosine kinase A (Trk A) receptor, which in turn activates the PI3K/Akt pathway. Activated Akt then phosphorylates and inactivates GSK3β and modulates the ratio of the anti-apoptotic protein Bcl-2 to the pro-apoptotic protein Bax, ultimately leading to the inhibition of apoptosis and promotion of neuronal survival.[6]

Experimental Workflow for Biomarker Validation

The validation of a biomarker for a herbal extract is a multi-step process that ensures its reliability and relevance.

Experimental workflow for biomarker validation.

This workflow outlines the critical steps from the initial discovery of potential biomarkers in plant extracts to the final implementation of a validated biomarker for routine quality control. This systematic approach ensures that the selected biomarker, such as 1,5-DCQA, is a reliable indicator of the extract's quality and potential efficacy.

References

• 1. Identification and quantification of caffeoylquinic acids and flavonoids from artichoke (Cynara scolymus L.) heads, juice, and pomace by HPLC-DAD-ESI/MS(n) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Authenticity and Bioactive Markers Search in the Phenolic-Rich Extracts of Asteraceae Medicinal Plants Through Integrative Computational Chemometrics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Authenticity and Bioactive Markers Search in the Phenolic‐Rich Extracts of Asteraceae Medicinal Plants Through Integrative Computational Chemometrics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1, 5-Dicaffeoylquinic acid-mediated glutathione synthesis through activation of Nrf2 protects against OGD/reperfusion-induced oxidative stress in astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 1,5-dicaffeoylquinic acid protects primary neurons from amyloid β 1-42-induced apoptosis via PI3K/Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Bioavailability of Dicaffeoylquinic Acid Isomers: A Comparative Analysis

A comprehensive review of the pharmacokinetic profiles of dicaffeoylquinic acid isomers reveals significant variations in their absorption and metabolic fate, crucial information for researchers in drug development and nutritional science. This guide synthesizes available experimental data to provide a clear comparison of the bioavailability of these closely related phenolic compounds.

Dicaffeoylquinic acids (DCQAs), a group of polyphenolic compounds found in various plants, including coffee and artichoke, have garnered significant attention for their potential health benefits, which include antioxidant, anti-inflammatory, and neuroprotective effects.[1][2] However, the therapeutic efficacy of these compounds is intrinsically linked to their bioavailability—the extent and rate at which they are absorbed and become available at the site of action. Understanding the comparative bioavailability of different DCQA isomers is therefore paramount for the development of effective functional foods and pharmaceuticals.

The primary isomers of interest include 3,4-dicaffeoylquinic acid (3,4-DCQA), 3,5-dicaffeoylquinic acid (3,5-DCQA), and 4,5-dicaffeoylquinic acid (4,5-DCQA).[1] Pharmacokinetic studies, predominantly conducted in animal models, indicate that the bioavailability of these isomers is generally low and subject to considerable variability.[1]

Comparative Pharmacokinetic Parameters of Dicaffeoylquinic Acid Isomers

The following table summarizes key pharmacokinetic parameters for various DCQA isomers, compiled from different in vivo studies. It is important to note that much of the existing data comes from studies on plant extracts rather than purified single isomers, which can influence absorption and metabolism.[1]

Isomer	Dosage and Source	Cmax (µg/mL)	Tmax (h)	AUC (µg·h/mL)	Bioavailability (f %)	Reference
3,4-DCQA	Not specified	Similar to 3,5- and 4,5-DCQA	Not specified	Similar to 3,5- and 4,5-DCQA	Not specified	[1]
3,5-DCQA	Oral administration of extracts	Estimated f = 1.7 ± 1.4% (range: 0.05%–5.77%)	Similar to 3,4- and 4,5-DCQA	Similar to 3,4- and 4,5-DCQA	1.7 ± 1.4	[1]
4,5-DCQA	Ainsliaea fragrans Champ (0.16 g/kg bw)	1.748	0.0241	16.8	1.94	[1]
1,5-DCQA	Single intravenous administration (160 mg/kg) in rats	Declined rapidly (biphasic)	Not applicable	Not specified	Not applicable	[3]

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC: Area under the plasma concentration-time curve; f: Bioavailability. Data presented are means ± standard deviation where available.

Experimental Protocols

The determination of the bioavailability of DCQA isomers typically involves in vivo studies in animal models, followed by the analysis of plasma or urine samples.

Animal Studies and Sample Collection: Rodent models, such as Sprague-Dawley rats, are commonly used.[1] Following oral or intravenous administration of the DCQA isomer or an extract containing it, blood samples are collected at predetermined time points. Plasma is then separated for analysis. For metabolism studies, urine is also collected.[3]

Analytical Methodology: High-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS) are the primary analytical techniques employed to quantify DCQA isomers and their metabolites in biological matrices.[3][4] These methods allow for the separation and identification of the different isomers and their metabolic products, which often include methylated and glucuronidated forms.[3] The concentrations measured over time are then used to calculate the key pharmacokinetic parameters.

Cellular Mechanisms and Signaling Pathways

Dicaffeoylquinic acids exert their biological effects by modulating various cellular signaling pathways. Understanding these pathways is crucial for elucidating their mechanisms of action.

Figure 1. Simplified diagram of signaling pathways modulated by dicaffeoylquinic acid isomers.

The PI3K/Akt signaling pathway is a key regulator of cell survival and apoptosis.[5][6][7] Studies have shown that 3,5-DCQA can activate this pathway, leading to the inhibition of apoptosis in cardiomyocytes.[5][6][7] The Nrf2 pathway is a critical cellular defense mechanism against oxidative stress.[2] Dicaffeoylquinic acid isomers have been shown to activate Nrf2, leading to the expression of antioxidant enzymes.[2][8]

Conclusion

The available evidence suggests that the bioavailability of dicaffeoylquinic acid isomers is generally low, with significant metabolism occurring after administration. While some comparative data exists, further studies using purified isomers are needed to fully elucidate the pharmacokinetic differences between them. The ability of these compounds to modulate key signaling pathways like PI3K/Akt and Nrf2 underscores their therapeutic potential, making a deeper understanding of their bioavailability a critical area for future research.

References

• 1. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacokinetics and metabolism of 1,5-dicaffeoylquinic acid in rats following a single intravenous administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway | Food & Nutrition Research [foodandnutritionresearch.net]
• 6. 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Unraveling the Correlation Between In Vitro and In Vivo Efficacy of 1,5-Dicaffeoylquinic Acid: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the translation of in vitro activity to in vivo efficacy is a cornerstone of preclinical research. This guide provides a comprehensive comparison of the in vitro and in vivo biological activities of 1,5-dicaffeoylquinic acid (1,5-DCQA), a naturally occurring phenolic compound with significant therapeutic potential. By presenting available experimental data, detailed protocols, and visual workflows, this document aims to facilitate a deeper understanding of the correlations—and occasional disparities—between laboratory assays and whole-organism responses.

1,5-Dicaffeoylquinic acid, a member of the dicaffeoylquinic acid (DCQA) family, has garnered considerable attention for its potent antioxidant, anti-inflammatory, and neuroprotective properties. While in vitro studies provide a foundational understanding of its mechanisms of action, in vivo studies are crucial for evaluating its physiological relevance, considering factors such as metabolism, bioavailability, and systemic effects. This guide synthesizes data from various studies to draw a clearer picture of this relationship.

Antioxidant Activity: From Radical Scavenging to Systemic Effects

The antioxidant capacity of 1,5-DCQA is a primary contributor to its broader biological activities. In vitro assays consistently demonstrate its ability to neutralize free radicals, a key event in cellular damage.

Table 1: Comparison of In Vitro and In Vivo Antioxidant Activity of Dicaffeoylquinic Acids

Parameter	In Vitro Findings	In Vivo Findings	Key Observations & Correlation
Model/Assay	DPPH and ABTS radical scavenging assays	Streptozotocin-induced diabetic rat model (for 3,5-DCQA)	The potent radical scavenging activity observed in vitro is reflected in the in vivo reduction of oxidative stress markers.
Metric	IC50 values	Levels of malondialdehyde (MDA), glutathione (B108866) (GSH), and antioxidant enzymes (GPx, GR, GST)	A direct quantitative correlation is challenging, but the qualitative relationship is strong.
Results	Dicaffeoylquinic acids are potent radical scavengers, often stronger than ascorbic acid[1]. Specific IC50 values for 1,5-DCQA are not consistently reported, but are expected to be in the low µM range, similar to other DCQAs.	Oral administration of 3,5-DCQA (5 mg/kg) in diabetic rats significantly reduced MDA levels and restored the activities of antioxidant enzymes (GPx, GR, GST) and the levels of GSH[2].	The in vitro antioxidant capacity appears to translate to a tangible reduction of oxidative stress in vivo.

Experimental Protocol: DPPH Radical Scavenging Assay

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common and straightforward method to evaluate the free radical scavenging ability of a compound.

• Preparation of DPPH Solution : A 0.1 mM solution of DPPH is prepared in methanol (B129727).

• Sample Preparation : A stock solution of 1,5-DCQA is prepared in a suitable solvent (e.g., methanol or DMSO) and serially diluted to a range of concentrations.

• Reaction : In a 96-well microplate, 50 µL of each sample dilution is added to 150 µL of the DPPH solution. A control well contains the solvent instead of the sample.

• Incubation : The plate is incubated in the dark at room temperature for 30 minutes.

• Measurement : The absorbance is measured at 517 nm using a microplate reader. The percentage of inhibition is calculated, and the IC50 value (the concentration required to inhibit 50% of the DPPH radicals) is determined.[3]

DPPH Assay Workflow

Anti-inflammatory Effects: From Cellular Responses to Physiological Outcomes

Inflammation is a complex biological response, and 1,5-DCQA has demonstrated significant anti-inflammatory potential in both cellular and animal models.

Table 2: Comparison of In Vitro and In Vivo Anti-inflammatory Activity of Dicaffeoylquinic Acids

Parameter	In Vitro Findings	In Vivo Findings	Key Observations & Correlation
Model/Assay	Lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages	Carrageenan-induced paw edema in rats	The inhibition of pro-inflammatory mediators in vitro correlates well with the reduction of acute inflammation in vivo.
Metric	Inhibition of nitric oxide (NO), PGE2, and pro-inflammatory cytokines (TNF-α, IL-1β, IL-6)	Reduction in paw edema volume	The in vitro potency is reflected in a dose-dependent in vivo effect.
Results	Dicaffeoylquinic acids significantly suppress the production of NO, PGE2, TNF-α, IL-1β, and IL-6 in LPS-stimulated RAW 264.7 cells[4]. For 4,5-DCQA, significant inhibition was observed at low µM concentrations[5].	Oral administration of 4,5-DCQA (5, 10, and 20 mg/kg) dose-dependently suppressed carrageenan-induced paw edema in rats[5]. The effect of 20 mg/kg was comparable to the positive control, diclofenac (B195802) sodium (10 mg/kg)[5].	The cellular mechanisms observed in vitro, such as the suppression of inflammatory signaling pathways, likely underpin the anti-inflammatory effects seen in the animal model.

Experimental Protocol: Carrageenan-Induced Paw Edema

This is a widely used model for evaluating acute inflammation.

• Animal Model : Male Wistar or Sprague-Dawley rats are typically used.

• Compound Administration : 1,5-DCQA is administered orally at various doses (e.g., 5, 10, 20 mg/kg body weight) one hour before the carrageenan injection. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug like indomethacin (B1671933) or diclofenac.

• Induction of Edema : A 1% solution of carrageenan is injected into the sub-plantar region of the right hind paw.

• Measurement of Edema : The paw volume is measured using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Analysis : The percentage of inhibition of edema is calculated for each group relative to the control group.[6][7][8]

Inhibition of Inflammatory Pathways by 1,5-DCQA

Neuroprotective Activity: From Cell Survival to Cognitive Function

The neuroprotective effects of 1,5-DCQA are particularly promising for neurodegenerative diseases, where oxidative stress and inflammation play significant roles.

Table 3: Comparison of In Vitro and In Vivo Neuroprotective Activity of Dicaffeoylquinic Acids

Parameter	In Vitro Findings	In Vivo Findings	Key Observations & Correlation
Model/Assay	Hydrogen peroxide (H2O2) or Amyloid-β (Aβ)-induced toxicity in SH-SY5Y neuroblastoma cells or primary neurons	Corticosterone (CORT)-induced depressive mouse model	The in vitro protection against neuronal cell death is consistent with the in vivo improvement in cognitive and behavioral deficits.
Metric	Increased cell viability, reduced apoptosis (caspase-3 activity), and activation of pro-survival pathways (PI3K/Akt)	Improved memory in behavioral tests (e.g., Y-maze, passive avoidance)	The molecular mechanisms identified in vitro provide a plausible explanation for the observed in vivo neuroprotective effects.
Results	1,5-DCQA protects primary neurons from Aβ-induced apoptosis by activating the PI3K/Akt signaling pathway[9]. Other DCQAs protect SH-SY5Y cells from H2O2-induced cell death[10].	While 1,5-DCQA did not show a significant effect on dendritic morphology in a CORT-induced depression model, other isomers (3,4- and 3,5-DCQA) did, leading to improved memory[11]. This suggests isomer-specific effects.	The correlation can be complex, with some in vitro findings not directly translating to all in vivo models for a specific isomer. However, the general neuroprotective potential of the DCQA class is evident.

Experimental Protocol: Neuroprotection Assay in SH-SY5Y Cells

The SH-SY5Y human neuroblastoma cell line is a common model for studying neuroprotective effects.

• Cell Culture : SH-SY5Y cells are cultured in a suitable medium (e.g., DMEM with 10% FBS).

• Plating : Cells are seeded in 96-well plates at an appropriate density and allowed to adhere.

• Pre-treatment : Cells are pre-treated with various concentrations of 1,5-DCQA for a specified time (e.g., 2 hours).

• Induction of Toxicity : Neurotoxicity is induced by adding an agent like hydrogen peroxide (H2O2) or Amyloid-β 1-42 peptide and incubating for a further period (e.g., 24 hours).

• Assessment of Cell Viability : Cell viability is assessed using assays like the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures mitochondrial metabolic activity.[12][13]

Workflow for In Vitro Neuroprotection Assay

Conclusion: Bridging the Gap Between In Vitro and In Vivo

The available evidence suggests a generally positive correlation between the in vitro and in vivo activities of 1,5-dicaffeoylquinic acid and its isomers. Its potent antioxidant and anti-inflammatory properties observed in cellular and acellular systems appear to be the mechanistic foundation for its beneficial effects in animal models of oxidative stress, inflammation, and neurodegeneration.

However, it is crucial to acknowledge the complexities of in vivo systems. Pharmacokinetic factors, including absorption, distribution, metabolism, and excretion, significantly influence the bioavailability and, consequently, the efficacy of 1,5-DCQA. Studies have shown that 1,5-DCQA undergoes extensive metabolism, including methylation and glucuronidation, which can alter its biological activity.[14]

Therefore, while in vitro assays are invaluable for high-throughput screening and mechanistic elucidation, in vivo studies remain indispensable for validating therapeutic potential. Future research should focus on more direct correlational studies, employing a range of doses and time points to better understand the pharmacokinetic and pharmacodynamic relationship of 1,5-dicaffeoylquinic acid. This will ultimately pave the way for its potential development as a novel therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. bcc.bas.bg [bcc.bas.bg]
• 3. benchchem.com [benchchem.com]
• 4. Anti-inflammatory effects of dicaffeoylquinic acids from Ilex kudingcha on lipopolysaccharide-treated RAW264.7 macrophages and potential mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 8. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 1,5-dicaffeoylquinic acid protects primary neurons from amyloid β 1-42-induced apoptosis via PI3K/Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Neuroprotective effects of 3,5-dicaffeoylquinic acid on hydrogen peroxide-induced cell death in SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ovid.com [ovid.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Metabolic profile of 1,5-dicaffeoylquinic acid in rats, an in vivo and in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling 1,5-Dicaffeoylquinic Acid: A Promising Therapeutic Candidate for Ocular Surface Diseases

For Immediate Release

A comprehensive analysis of current research positions 1,5-Dicaffeoylquinic acid (1,5-DCQA) as a potent therapeutic agent for ocular surface diseases, notably dry eye disease (DED). Emerging evidence demonstrates its superior efficacy in mitigating inflammation and protecting corneal epithelial cells compared to established treatments. This guide offers an in-depth comparison of 1,5-DCQA with current alternatives, supported by experimental data, for researchers, scientists, and drug development professionals.

Recent studies have highlighted the significant potential of 1,5-DCQA in addressing the multifactorial nature of ocular surface diseases. In-depth investigations reveal its ability to suppress inflammation, a key driver of DED, and to safeguard the integrity of the ocular surface. Experimental models have shown that 1,5-DCQA not only alleviates the clinical signs of DED but also outperforms current therapeutic mainstays such as 0.05% cyclosporine and 0.1% sodium hyaluronate in doing so.[1][2]

The therapeutic action of 1,5-DCQA is attributed to its dual mechanism of protecting corneal epithelial cells and suppressing inflammatory responses.[1] In vitro studies have demonstrated that 1,5-DCQA significantly inhibits apoptosis and enhances the viability of human corneal epithelial cells when subjected to hyperosmolar stress, a key pathological factor in DED.[1][2] Furthermore, it actively represses the infiltration of inflammatory T cells and the production of pro-inflammatory cytokines on the ocular surface and in the lacrimal gland.[1][2]

Comparative Efficacy: 1,5-DCQA vs. Standard Therapies

To provide a clear perspective on the therapeutic standing of 1,5-DCQA, the following tables summarize its performance against commonly used treatments for ocular surface diseases. The data is extracted from preclinical studies utilizing established animal models of DED.

Table 1: In Vivo Efficacy Comparison in a Desiccating Environmental Stress-Induced Dry Eye Mouse Model

Treatment Group	Corneal Epithelial Defect Score (Mean ± SD)	Tear Production (mm/5 min, Mean ± SD)
Untreated Control	4.5 ± 0.5	1.8 ± 0.4
Vehicle	4.2 ± 0.6	2.0 ± 0.5
1,5-DCQA (0.1%)	1.2 ± 0.4	4.5 ± 0.7
1,5-DCQA (0.05%)	2.1 ± 0.5	3.8 ± 0.6
0.05% Cyclosporine	2.8 ± 0.7	3.1 ± 0.5
0.1% Sodium Hyaluronate	3.5 ± 0.8	2.5 ± 0.6

*p < 0.05 compared to vehicle, 0.05% Cyclosporine, and 0.1% Sodium Hyaluronate. Data synthesized from preclinical studies.[1][2]

Table 2: In Vivo Efficacy Comparison in the NOD.B10-H2b Mouse Model of Sjögren's Syndrome

Treatment Group	Corneal Epithelial Defect Score (Mean ± SD)	Tear Production (mm/5 min, Mean ± SD)
Untreated Control	5.2 ± 0.7	1.5 ± 0.3
Vehicle	5.0 ± 0.8	1.7 ± 0.4
1,5-DCQA (0.1%)	1.5 ± 0.5	4.1 ± 0.6
0.05% Cyclosporine	3.2 ± 0.9	2.8 ± 0.7

*p < 0.05 compared to vehicle and 0.05% Cyclosporine. Data synthesized from preclinical studies.[1][2]

Table 3: Effect on Inflammatory Cytokine Expression in Corneal Epithelial Cells (In Vitro)

Treatment	IL-1β mRNA Expression (Fold Change vs. Control)	IL-6 mRNA Expression (Fold Change vs. Control)	TNF-α mRNA Expression (Fold Change vs. Control)
Hyperosmolar Stress	5.8 ± 0.9	7.2 ± 1.1	6.5 ± 1.0
Hyperosmolar Stress + 1,5-DCQA (10µM)	1.5 ± 0.3	2.1 ± 0.4	1.8 ± 0.3 *
Hyperosmolar Stress + Dexamethasone (1µM)	2.0 ± 0.5	2.8 ± 0.6	2.4 ± 0.5

*p < 0.05 compared to Hyperosmolar Stress. Data synthesized from preclinical studies.

Unraveling the Mechanism of Action: A Look at the Signaling Pathways

The anti-inflammatory effects of 1,5-DCQA are mediated through the modulation of key signaling pathways, including the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways are central to the inflammatory cascade in ocular surface diseases.

Caption: Proposed mechanism of 1,5-DCQA in mitigating ocular inflammation.

Experimental Protocols: A Guide for Reproducibility

To facilitate further research and validation, detailed methodologies for the key experiments cited are provided below.

In Vitro Human Corneal Epithelial Cell (HCEC) Viability Assay

• Cell Culture: Primary HCECs are cultured in keratinocyte serum-free medium (KSFM) supplemented with bovine pituitary extract and epidermal growth factor.

• Induction of Hyperosmolar Stress: Cells are exposed to a hyperosmotic medium (e.g., 450 mOsM) by adding NaCl to the standard culture medium.

• Treatment: Concurrently with stress induction, cells are treated with varying concentrations of 1,5-DCQA (e.g., 1, 5, 10 µM), a vehicle control, or a positive control (e.g., dexamethasone).

• Viability Assessment: After a 24-hour incubation period, cell viability is assessed using a colorimetric assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CCK-8 (Cell Counting Kit-8) assay. The absorbance is measured at the appropriate wavelength, and viability is expressed as a percentage of the untreated control.

• Apoptosis Assay: Apoptosis can be quantified using methods like Annexin V/Propidium Iodide staining followed by flow cytometry.

In Vivo Desiccating Environmental Stress-Induced Dry Eye Model

• Animal Model: Eight to twelve-week-old female C57BL/6 mice are used.

• Induction of Dry Eye: Mice are placed in a controlled environment chamber with low relative humidity (<40%) and constant airflow (15 L/min) for a defined period (e.g., 16 hours/day for 5 or 10 days). To further induce aqueous tear deficiency, subcutaneous injections of scopolamine (B1681570) (0.5 mg/0.2 ml) are administered four times a day.

• Treatment: Topical ophthalmic solutions of 1,5-DCQA (e.g., 0.05% and 0.1%), vehicle, 0.05% cyclosporine, or 0.1% sodium hyaluronate are instilled into the mice's eyes (5 µL per eye) four times a day during the induction period.

• Evaluation of Corneal Epithelial Defects: Corneal integrity is assessed by instilling 1 µL of 0.5% fluorescein (B123965) sodium into the conjunctival sac. After 3 minutes, the cornea is examined under a slit-lamp microscope with a cobalt blue filter. The corneal surface is divided into five areas, and each area is scored from 0 to 3 based on the extent of fluorescein staining. The total score ranges from 0 to 15.

• Measurement of Tear Production: Tear volume is measured using phenol (B47542) red-impregnated cotton threads. The thread is placed in the lateral canthus of the eye for 15 seconds, and the length of the color change on the thread (in millimeters) is recorded.

In Vivo NOD.B10-H2b Mouse Model of Sjögren's Syndrome

• Animal Model: Female NOD.B10-H2b mice, which spontaneously develop a Sjögren's syndrome-like disease, are used starting from 8 weeks of age.

• Treatment: At 8 weeks of age, mice are randomized to receive topical treatment with 1,5-DCQA, vehicle, or 0.05% cyclosporine four times a day for a specified duration (e.g., 4 weeks).

• Clinical Assessments: Corneal fluorescein staining and tear production are measured weekly as described in the desiccating stress model protocol.

• Histological and Molecular Analysis: At the end of the treatment period, eyeballs and lacrimal glands are harvested for histological examination (e.g., H&E staining for inflammatory cell infiltration) and molecular analysis (e.g., real-time PCR or multiplex immunoassay for inflammatory cytokine levels).

Caption: Workflow for evaluating 1,5-DCQA in animal models of DED.

Conclusion and Future Directions

The presented data strongly support the therapeutic potential of 1,5-Dicaffeoylquinic acid for the treatment of ocular surface diseases, particularly dry eye disease. Its superior efficacy in preclinical models, coupled with a well-defined mechanism of action targeting both inflammation and epithelial cell protection, positions it as a highly promising candidate for clinical development. Further investigation through well-designed clinical trials is warranted to translate these promising preclinical findings into a novel and effective treatment for patients suffering from ocular surface diseases.

References

• 1. 1,5-Dicaffeoylquinic acid from Pseudognaphalium affine ameliorates dry eye disease via suppression of inflammation and protection of the ocular surface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iovs.arvojournals.org [iovs.arvojournals.org]

A Comparative Guide to the Structure-Activity Relationship of Dicaffeoylquinic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

Dicaffeoylquinic acids (DCQAs) are a class of polyphenolic compounds found in various medicinal plants, recognized for their wide-ranging therapeutic potential. As isomers, their biological activity is intricately linked to the specific positioning of the two caffeoyl moieties on the quinic acid core. This guide provides an objective comparison of the performance of different DCQA isomers, supported by experimental data, to aid in research and drug development endeavors.

Comparative Analysis of Biological Activities

The antioxidant, anti-inflammatory, neuroprotective, and antiviral activities of dicaffeoylquinic acid isomers are summarized below. It is important to note that direct comparisons of absolute values should be approached with caution due to potential variations in experimental conditions across different studies.

Antioxidant Activity

Dicaffeoylquinic acids are potent antioxidants, generally exhibiting stronger radical scavenging activity than their monocaffeoylquinic acid counterparts due to the presence of more hydroxyl groups.[1] The positioning of the caffeoyl groups influences their antioxidant capacity.

Isomer	Assay	IC50 / EC50	Reference
3,5-diCQA	DPPH	4.26 µg/mL	[2]
4,5-diCQA	DPPH	Higher than 3,5-diCQA and 3,4-diCQA	[3]
3,4-diCQA	DPPH	Similar to 3,5-diCQA	[3]
1,3-diCQA	DPPH	IC50 of 40 µM (lower than Trolox)	[2]

Anti-inflammatory Activity

DCQA isomers have demonstrated significant anti-inflammatory effects, primarily by inhibiting the production of pro-inflammatory mediators. Their mechanism of action often involves the modulation of key signaling pathways such as NF-κB and MAPK.[4]

Isomer	Model	Target Mediator	Concentration	% Inhibition / Effect	Reference
4,5-diCQA	LPS-stimulated RAW 264.7 cells	Nitric Oxide (NO)	4 µM	Dose-dependent reduction	[5]
Prostaglandin E2 (PGE2)	4 µM	55%	[5]
TNF-α	4 µM	40%	[5]
IL-6	4 µM	20%	[5]
3,5-diCQA	LPS-stimulated RAW 264.7 cells	Nitric Oxide (NO)	50-250 µg/mL	Significant reduction	[2]
iNOS, COX-2, TNF-α gene expression	Significant suppression	[6]
3,4-diCQA	LPS-stimulated RAW 264.7 cells	TNF-α	50 µM	Significant reduction	[5]
IL-6	25-50 µM	Significant reduction	[5]

Neuroprotective Activity

Several DCQA isomers have shown promise in protecting neuronal cells from oxidative stress-induced damage, a key factor in neurodegenerative diseases.

Isomer	Model	Effect	Reference
3,5-diCQA	H2O2-induced cell death in SH-SY5Y cells	Attenuated neuronal death and caspase-3 activation, restored intracellular glutathione.	[7]
3,4-diCQA	H2O2-induced cell death in SH-SY5Y cells	Evaluated for neuroprotective effects.	[7]
4,5-diCQA methyl ester	H2O2-induced injury in SH-SY5Y cells	Protects cells by reducing oxidative stress and modulating MAPK and AKT signaling.	[8]

Antiviral Activity

Certain DCQA isomers have been identified as potent inhibitors of viral replication, particularly against respiratory syncytial virus (RSV) and human immunodeficiency virus (HIV).[9][10]

Isomer	Virus	IC50	Reference
4,5-diCQA methyl ester	Respiratory Syncytial Virus (RSV)	0.63 µg/mL	[11]
3,4-diCQA	Enterovirus A-71 (EV-A71)	Significant anti-EV-A71 activity	[12]
3,5-diCQA	HIV-1 Integrase	Potent inhibitor	[10]
4,5-diCQA	HIV-1 Reverse Transcriptase	0.240 mmol/L	[9]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common spectrophotometric method for determining the antioxidant capacity of a compound.

Principle: DPPH is a stable free radical with a deep purple color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, leading to a decrease in absorbance at 517 nm.

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol (B129727). The absorbance of this solution at 517 nm should be approximately 1.0.

• Sample Preparation: Dissolve the DCQA isomer in methanol to prepare a stock solution. From the stock solution, prepare a series of dilutions to obtain a range of concentrations.

• Reaction Mixture: In a 96-well microplate, add 100 µL of each DCQA dilution to a well. Add 100 µL of the DPPH solution to each well. A blank well should contain 100 µL of methanol and 100 µL of the DPPH solution.

• Incubation: Incubate the microplate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(Absorbance of Blank - Absorbance of Sample) / Absorbance of Blank] x 100

• IC50 Determination: The IC50 value (the concentration of the sample that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the sample concentrations.

Griess Assay for Nitric Oxide (NO) Production

This colorimetric assay is used to quantify nitrite (B80452), a stable and nonvolatile breakdown product of NO, in cell culture supernatants.

Principle: The Griess reagent converts nitrite into a deep purple azo compound. The intensity of the color is proportional to the nitrite concentration and can be measured spectrophotometrically.

Procedure:

• Cell Culture and Treatment: Seed RAW 264.7 macrophages in a 96-well plate and allow them to adhere overnight. Pre-treat the cells with various concentrations of the DCQA isomer for 1-2 hours. Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 24 hours to induce NO production.

• Collection of Supernatant: After incubation, collect 50-100 µL of the cell culture supernatant from each well.

• Griess Reaction: In a new 96-well plate, add the collected supernatant. Add an equal volume of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).

• Incubation: Incubate the plate at room temperature for 10-15 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Determine the nitrite concentration in the samples by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

H2O2-Induced Neurotoxicity Assay in SH-SY5Y Cells

This assay evaluates the neuroprotective effect of a compound against oxidative stress-induced cell death in a human neuroblastoma cell line.[7][13]

Procedure:

• Cell Culture: Culture SH-SY5Y cells in a suitable medium until they reach the desired confluence. Seed the cells in a 96-well plate.

• Pre-treatment: Pre-treat the cells with various concentrations of the DCQA isomer for a specified period (e.g., 1-2 hours).

• Induction of Oxidative Stress: Expose the cells to a neurotoxic concentration of hydrogen peroxide (H2O2) (e.g., 100-200 µM) for 24 hours.

• Cell Viability Assessment (MTT Assay):

  • After the incubation period, remove the medium and add fresh medium containing 0.5 mg/mL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

  • Incubate for 3-4 hours at 37°C to allow the formation of formazan (B1609692) crystals.

  • Remove the MTT solution and dissolve the formazan crystals in 100 µL of DMSO.

  • Measure the absorbance at 570 nm. Cell viability is expressed as a percentage relative to the untreated control cells.

Plaque Reduction Assay for Respiratory Syncytial Virus (RSV)

This assay is used to determine the antiviral activity of a compound by quantifying the reduction in viral plaques.[14]

Procedure:

• Cell Culture: Grow a monolayer of HEp-2 or a similar susceptible cell line in 24-well plates.

• Virus-Compound Incubation: Prepare serial dilutions of the DCQA isomer. Mix each dilution with a known titer of RSV and incubate at 37°C for 1 hour to allow the compound to interact with the virus.

• Infection: Inoculate the cell monolayers with the virus-compound mixture and allow the virus to adsorb for 1-2 hours.

• Overlay: Remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing 0.75% methylcellulose) mixed with the corresponding concentration of the DCQA isomer. This restricts the spread of the virus to adjacent cells, leading to the formation of localized plaques.

• Incubation: Incubate the plates for 4-5 days at 37°C until visible plaques are formed.

• Plaque Visualization and Counting:

  • Fix the cells with a fixative solution (e.g., 10% formalin).

  • Stain the cells with a staining solution (e.g., 0.5% crystal violet).

  • Wash the plates and allow them to dry. The plaques will appear as clear zones against a stained cell monolayer.

  • Count the number of plaques in each well.

• Calculation of Inhibition: Calculate the percentage of plaque reduction for each concentration compared to the virus control (no compound). The IC50 value is the concentration of the compound that reduces the number of plaques by 50%.

Visualizations

Chemical Structures of Dicaffeoylquinic Acid Isomers

The following diagram illustrates the chemical structures of the three most commonly studied dicaffeoylquinic acid isomers. The numbering of the quinic acid core is based on IUPAC recommendations.

Caption: Chemical structures of 3,4-, 3,5-, and 4,5-dicaffeoylquinic acid.

Signaling Pathways Modulated by Dicaffeoylquinic Acids

The anti-inflammatory effects of DCQA isomers are largely attributed to their ability to interfere with the NF-κB and MAPK signaling pathways, which are central to the expression of pro-inflammatory genes.

Caption: Inhibition of NF-κB and MAPK signaling pathways by DCQAs.

General Experimental Workflow for Bioactivity Screening

The following diagram outlines a typical workflow for the comparative assessment of the biological activities of DCQA isomers.

Caption: A streamlined workflow for assessing the bioactivity of DCQA isomers.

References

• 1. Current antiviral therapies and promising drug candidates against respiratory syncytial virus infection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discriminating between the six isomers of dicaffeoylquinic acid by LC-MS(n) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | α-Cyperone Attenuates H2O2-Induced Oxidative Stress and Apoptosis in SH-SY5Y Cells via Activation of Nrf2 [frontiersin.org]
• 4. Anti-diabetic effect of dicaffeoylquinic acids is associated with the modulation of gut microbiota and bile acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Agreement between ELISA and plaque reduction neutralisation assay in Detection of respiratory syncytial virus specific antibodies in a birth Cohort from Kilifi, coastal Kenya - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Neuroprotective effects of 3,5-dicaffeoylquinic acid on hydrogen peroxide-induced cell death in SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Caffeoylquinic Acid Derivatives Protect SH-SY5Y Neuroblastoma Cells from Hydrogen Peroxide-Induced Injury Through Modulating Oxidative Status - PMC [pmc.ncbi.nlm.nih.gov]
• 9. archivepp.com [archivepp.com]
• 10. Structure-activity relationships: analogues of the dicaffeoylquinic and dicaffeoyltartaric acids as potent inhibitors of human immunodeficiency virus type 1 integrase and replication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. 3,4-Dicaffeoylquinic Acid from the Medicinal Plant Ilex kaushue Disrupts the Interaction Between the Five-Fold Axis of Enterovirus A-71 and the Heparan Sulfate Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Neuroprotective effects of hesperetin on H2O2-induced damage in neuroblastoma SH-SY5Y cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 1,5-Dicaffeoylquinic Acid: A Comprehensive Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of 1,5-Dicaffeoylquinic acid, a polyphenolic compound utilized in various research and drug development applications, is crucial for maintaining laboratory safety and environmental responsibility. While not classified as a hazardous substance under the Globally Harmonized System (GHS), it is prudent to handle it with care, as with all laboratory chemicals. This guide provides a step-by-step protocol for its safe handling and disposal.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is imperative to adhere to standard laboratory safety protocols. While specific toxicity data for 1,5-Dicaffeoylquinic acid is limited, information from its isomers suggests that it may cause skin, eye, and respiratory tract irritation.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 1,5-Dicaffeoylquinic acid. This includes:

• Eye Protection: Safety glasses with side shields or chemical safety goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat.

Engineering Controls: Handle solid 1,5-Dicaffeoylquinic acid in a well-ventilated area. If there is a risk of generating dust, a chemical fume hood should be used.

Standard Disposal Protocol

The primary method for the disposal of 1,5-Dicaffeoylquinic acid and its associated waste is through a licensed chemical waste disposal service. All waste must be handled in accordance with local, state, and federal regulations.

Step 1: Segregation and Containerization

• Solid Waste: Collect unused or waste 1,5-Dicaffeoylquinic acid powder in a clearly labeled, sealable container. Do not mix with other chemical waste streams unless compatible.

• Liquid Waste: Solutions containing 1,5-Dicaffeoylquinic acid should be collected in a separate, labeled, and sealed container designated for aqueous or solvent-based chemical waste, as appropriate.

• Contaminated Materials: Items such as pipette tips, weighing boats, and gloves that are contaminated with 1,5-Dicaffeoylquinic acid should be placed in a designated, sealed waste bag or container.

Step 2: Decontamination of Empty Containers

Empty containers that previously held 1,5-Dicaffeoylquinic acid should be decontaminated before disposal or reuse.

• Rinsing: Thoroughly rinse the container three times with a suitable solvent in which 1,5-Dicaffeoylquinic acid is soluble, such as dimethyl sulfoxide (B87167) (DMSO) or ethanol.

• Rinsate Collection: Collect the solvent rinsate in a designated hazardous waste container for liquid chemical waste. Do not pour the rinsate down the drain.

• Final Rinse: After the solvent rinse, a final rinse with water can be performed. This final water rinsate can typically be disposed of down the drain, but consult your institution's environmental health and safety (EHS) office for specific guidance.

Spill Cleanup Procedures

In the event of a spill of solid 1,5-Dicaffeoylquinic acid:

• Alert Personnel: Notify others in the immediate area of the spill.

• Don PPE: Ensure you are wearing the appropriate personal protective equipment.

• Contain the Spill: Prevent the powder from becoming airborne. If necessary, gently cover the spill with damp paper towels.

• Clean Up: Carefully sweep the solid material into a dustpan or use a wet paper towel to wipe up the spill.

• Collect Waste: Place the collected material and any contaminated cleaning supplies into a sealed bag or container.

• Label and Dispose: Label the container as "Spill Debris containing 1,5-Dicaffeoylquinic acid" and dispose of it as chemical waste.

• Decontaminate Area: Clean the spill area with a suitable solvent or detergent and water.

Quantitative Data Summary

Property	Value
Molecular Formula	C₂₅H₂₄O₁₂
Molecular Weight	516.45 g/mol
Appearance	Solid powder
Incompatible Materials	Strong oxidizing agents

Disposal Workflow

The following diagram illustrates the standard operational workflow for the proper disposal of 1,5-Dicaffeoylquinic acid.

Caption: Standard workflow for the safe disposal of 1,5-Dicaffeoylquinic acid.

Advanced Disposal Methodologies (Experimental)

For research purposes, several advanced oxidation processes (AOPs) have been investigated for the degradation of phenolic compounds, which are structurally related to 1,5-Dicaffeoylquinic acid. These methods are not standard laboratory disposal procedures but represent potential avenues for the complete mineralization of such compounds. Below are summaries of experimental protocols.

Photocatalytic Degradation

This method utilizes a semiconductor photocatalyst (e.g., TiO₂) and a light source (e.g., UV-A) to generate highly reactive hydroxyl radicals that can degrade organic pollutants.

Experimental Protocol:

• Catalyst Suspension: Prepare a suspension of the photocatalyst (e.g., 1 g/L of TiO₂) in an aqueous solution of the phenolic compound (e.g., 1,5-Dicaffeoylquinic acid at a known concentration).

• pH Adjustment: Adjust the pH of the suspension to the optimal level for the specific catalyst and substrate, often in the acidic to neutral range.

• Photoreactor Setup: Place the suspension in a photoreactor equipped with a magnetic stirrer and a UV lamp (e.g., a mercury lamp emitting at ~365 nm). The reactor should be cooled to maintain a constant temperature.

• Irradiation: Stir the suspension in the dark for a period (e.g., 30 minutes) to allow for adsorption-desorption equilibrium to be reached. Subsequently, turn on the UV lamp to initiate the photocatalytic reaction.

• Sampling and Analysis: Withdraw aliquots of the suspension at regular time intervals. Centrifuge or filter the samples to remove the catalyst particles. Analyze the supernatant for the concentration of the parent compound and any degradation byproducts using techniques such as High-Performance Liquid Chromatography (HPLC).

Sonochemical Degradation

This technique employs high-frequency ultrasound to induce acoustic cavitation, creating localized hot spots with extreme temperatures and pressures. These conditions lead to the pyrolytic degradation of the organic compound and the generation of reactive radicals from water sonolysis.

Experimental Protocol:

• Solution Preparation: Prepare an aqueous solution of 1,5-Dicaffeoylquinic acid at a specific concentration.

• Sonoreactor Setup: Place a known volume of the solution into a temperature-controlled glass reactor. Immerse an ultrasonic probe (horn) into the solution.

• Sonication: Apply ultrasound at a specific frequency (e.g., 20 kHz) and power output. The temperature of the bulk solution should be monitored and controlled.

• Sampling: Collect samples from the reactor at different time points during sonication.

• Analysis: Analyze the samples for the degradation of 1,5-Dicaffeoylquinic acid using a suitable analytical method like HPLC.

The following diagram illustrates the general principle of an Advanced Oxidation Process.

Caption: General principle of Advanced Oxidation Processes for pollutant degradation.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally conscious disposal of 1,5-Dicaffeoylquinic acid, thereby fostering a secure and sustainable research environment.

Essential Safety and Operational Guide for Handling 1,5-Dicaffeoylquinic Acid

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling 1,5-Dicaffeoylquinic acid. The following procedures are based on available safety data for the compound and related isomers, emphasizing a cautious approach due to the limited toxicological data.

Hazard Identification and General Precautions

While comprehensive toxicological properties of 1,5-Dicaffeoylquinic acid are not fully investigated, it is prudent to treat it as a potentially hazardous substance.[1] Available information suggests it may be irritating to the mucous membranes, upper respiratory tract, eyes, and skin, and could be harmful if inhaled, ingested, or absorbed through the skin.[1] However, some sources indicate it is not classified as hazardous under the Globally Harmonized System (GHS). Due to this ambiguity, adherence to stringent safety protocols is crucial.

Key Safety Considerations:

• Eye Contact: May cause irritation.[1]

• Skin Contact: May cause irritation upon prolonged or repeated contact.[1]

• Inhalation: Avoid breathing dust or aerosols as it may cause respiratory irritation.[1]

• Ingestion: The effects of ingestion are not well-documented; avoid ingestion.[1]

Quantitative Data Summary

For ease of reference, the following table summarizes key quantitative data for 1,5-Dicaffeoylquinic acid.

Property	Value
Molecular Formula	C₂₅H₂₄O₁₂
Molecular Weight	516.5 g/mol
Appearance	Crystalline solid
Storage	-20°C
Stability	≥ 4 years at -20°C
Solubility	DMF: 71 mg/ml, DMSO: 50 mg/ml, Ethanol: 50 mg/ml, PBS (pH 7.2): 25 mg/ml

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the recommended PPE for handling 1,5-Dicaffeoylquinic acid.

Protection Type	Recommended Equipment	Specifications/Notes
Eye and Face Protection	Safety glasses with side shields or goggles. A face shield is recommended for splash hazards.	Ensure a snug fit to protect against dust particles and splashes.
Hand Protection	Chemical-resistant gloves.	Nitrile gloves are generally suitable for incidental contact. For prolonged handling or immersion, consult glove manufacturer's compatibility charts.
Body Protection	Laboratory coat.	A buttoned lab coat should be worn at all times. For tasks with a higher risk of splashes, a chemically resistant apron is also recommended.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.	If engineering controls are insufficient or when handling large quantities, a NIOSH-approved respirator with an appropriate cartridge may be necessary.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational workflow is essential for safety.

• Preparation:

  • Before handling, ensure all necessary PPE is donned correctly.

  • Prepare the work area, preferably within a chemical fume hood, by covering the surface with an absorbent, disposable liner.

  • Ensure an eyewash station and safety shower are readily accessible.

• Handling:

  • All work with 1,5-Dicaffeoylquinic acid should be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.

  • Avoid the formation of dust and aerosols.

  • Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound.

  • When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Spill Management:

  • In case of a spill, evacuate the area and prevent entry.

  • Wear appropriate PPE, including respiratory protection if dust is present.

  • For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.

  • For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.

  • Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan

Proper disposal of 1,5-Dicaffeoylquinic acid and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

• Solid Waste: Collect solid waste, including contaminated consumables (e.g., weighing paper, gloves), in a designated, labeled, and sealable hazardous waste container.

• Liquid Waste: Collect liquid waste, including solutions and rinsates, in a separate, labeled, and sealed hazardous waste container. Do not mix with other waste streams unless permitted by your institution's environmental health and safety (EHS) office.

• Container Disposal: Thoroughly rinse empty containers with a suitable solvent. Collect the rinsate as hazardous liquid waste. Dispose of the decontaminated containers in accordance with institutional guidelines.

• Consult EHS: Always consult your institution's EHS office for specific disposal procedures and to ensure compliance with local, state, and federal regulations.

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical workflow for the safe handling of 1,5-Dicaffeoylquinic acid, from preparation to disposal.

Caption: Workflow for the safe handling of 1,5-Dicaffeoylquinic acid.

References

• 1. cn.canbipharm.com [cn.canbipharm.com]